4,4'-Difluorobenzil

• CAS: 579-39-5

Core Science & Biosynthesis

A Technical Guide to 4,4'-Difluorobenzil for Researchers and Drug Development Professionals

Introduction

4,4'-Difluorobenzil, with the CAS number 579-39-5, is a fluorinated organic compound that serves as a valuable building block in various fields of chemical synthesis.[1][2] Its unique structural features, characterized by the presence of two fluorine atoms on the phenyl rings of a benzil (B1666583) core, impart distinct chemical properties that are of interest to researchers in materials science and drug discovery. This technical guide provides a comprehensive overview of the properties, synthesis, and potential applications of 4,4'-Difluorobenzil, with a focus on providing practical information for scientists and professionals in drug development.

Core Properties of 4,4'-Difluorobenzil

The physicochemical properties of 4,4'-Difluorobenzil are summarized in the table below. These properties are crucial for its handling, characterization, and application in synthetic chemistry.

Table 1: Physical and Chemical Properties of 4,4'-Difluorobenzil

Property	Value	Reference
CAS Number	579-39-5	[1][2][3]
Molecular Formula	C₁₄H₈F₂O₂	[1][2][3]
Molecular Weight	246.21 g/mol	[1][2][3]
Appearance	Pale yellow to light orange or green powder/crystal	[1][2][3]
Melting Point	120-122 °C	[1][3]
Boiling Point	370.2 °C at 760 mmHg (Predicted)	[1][3]
Water Solubility	Soluble in water	[1][3]
Storage Temperature	Room Temperature, store in a dry and sealed container	[3]

Spectroscopic Data

The following table summarizes key spectroscopic data for 4,4'-Difluorobenzil, which are essential for its identification and characterization.

Table 2: Spectroscopic Data for 4,4'-Difluorobenzil

Spectrum Type	Key Peaks/Shifts	Reference
¹H NMR (CDCl₃)	Chemical shifts are observed, but specific values are not detailed in the provided snippets.	[4]
¹³C NMR (CDCl₃)	Signals are present, confirming the carbon skeleton.	[5][6]
Mass Spectrum (GC-MS)	Molecular ion peak (M+) consistent with the molecular weight.	[7]

Experimental Protocols: Synthesis of 4,4'-Difluorobenzil

Step 1: Synthesis of 4,4'-Difluorobenzoin via Benzoin (B196080) Condensation of 4-Fluorobenzaldehyde (B137897)

This procedure is adapted from the general method for benzoin condensation of aromatic aldehydes using a thiamine (B1217682) hydrochloride catalyst.[8][9]

• Materials:

  • 4-Fluorobenzaldehyde

  • Thiamine hydrochloride

  • Sodium hydroxide (B78521) (NaOH)

  • Ethanol (B145695) (95%)

  • Water

• Procedure:

  • In a suitable Erlenmeyer flask, dissolve thiamine hydrochloride in water.

  • Add 95% ethanol to the thiamine solution and cool the mixture in an ice bath.

  • In a separate flask, prepare a cooled solution of sodium hydroxide.

  • Slowly add the cold sodium hydroxide solution to the thiamine solution while keeping the temperature low with an ice bath.

  • To this basic thiamine solution, add 4-fluorobenzaldehyde and swirl to mix.

  • Seal the flask and allow the reaction to proceed at room temperature for at least 24 hours. The product, 4,4'-difluorobenzoin, is expected to crystallize from the solution.

  • Collect the crystalline product by vacuum filtration, wash with a cold water-ethanol mixture, and air dry.

Step 2: Oxidation of 4,4'-Difluorobenzoin to 4,4'-Difluorobenzil

This protocol is adapted from the oxidation of benzoin to benzil using copper(II) acetate (B1210297) as a catalyst and ammonium (B1175870) nitrate (B79036) as a co-oxidant.[10][11][12][13]

• Materials:

  • 4,4'-Difluorobenzoin (from Step 1)

  • Copper(II) acetate

  • Ammonium nitrate

  • 80% Acetic acid solution

• Procedure:

  • In a round-bottom flask, combine 4,4'-difluorobenzoin, a catalytic amount of copper(II) acetate, and ammonium nitrate.

  • Add an 80% acetic acid solution to the flask.

  • Heat the mixture under reflux with stirring for approximately one hour.[10]

  • After the reaction is complete, cool the mixture to room temperature, which should induce the crystallization of the product.

  • Collect the crude 4,4'-Difluorobenzil by vacuum filtration and wash with water to remove any remaining acetic acid and inorganic salts.

  • The crude product can be further purified by recrystallization from ethanol or another suitable solvent.

Synthesis Workflow

The proposed two-step synthesis of 4,4'-Difluorobenzil is illustrated in the following workflow diagram.

Caption: Proposed two-step synthesis of 4,4'-Difluorobenzil.

Applications in Research and Drug Development

4,4'-Difluorobenzil serves as a versatile intermediate in the synthesis of various organic molecules and materials.[1] It is particularly useful in creating complex heterocyclic compounds. For instance, it can undergo condensation reactions with diamines to form substituted quinoxalines or pyrazines, which are common scaffolds in medicinal chemistry.[3]

While direct applications of 4,4'-Difluorobenzil in drug development are not extensively documented, its structural relative, 4,4'-difluorobenzophenone (B49673), is a key intermediate in the synthesis of pharmaceuticals.[14][15][16] For example, 4,4'-difluorobenzophenone is used in the production of potent cerebral vasodilators.[14] The structural similarities suggest that 4,4'-Difluorobenzil could also be explored as a precursor for novel therapeutic agents.

Furthermore, derivatives of structurally similar 4,4'-difluorobenzhydrol have been investigated as selective M1 muscarinic acetylcholine (B1216132) receptor antagonists, indicating the potential of the difluorinated benzhydryl scaffold in neuroscience drug discovery.[17]

Safety Information

4,4'-Difluorobenzil is classified as an irritant.[3] The following GHS hazard statements are associated with this compound: H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).[3] Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn when handling this chemical. All work should be conducted in a well-ventilated fume hood.

References

• 1. Cas 579-39-5,4,4'-DIFLUOROBENZIL | lookchem [lookchem.com]
• 2. Customized 4,4'-DIFLUOROBENZIL CAS NO.579-39-5 Manufacturers, Suppliers - Good Price - ALLGREEN [allgreenchems.com]
• 3. 4,4'-DIFLUOROBENZIL | 579-39-5 [chemicalbook.com]
• 4. spectrabase.com [spectrabase.com]
• 5. spectrabase.com [spectrabase.com]
• 6. dev.spectrabase.com [dev.spectrabase.com]
• 7. dev.spectrabase.com [dev.spectrabase.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Benzoin Condensation [organic-chemistry.org]
• 10. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 11. cs.gordon.edu [cs.gordon.edu]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Benzoin Synthesis Lab Report - 969 Words | Internet Public Library [ipl.org]
• 14. guidechem.com [guidechem.com]
• 15. 4,4'-Difluorobenzophenone (DFBP) Market Insights 2025, Analysis and Forecast to 2030, by Manufacturers, Regions, Technology, Application [hdinresearch.com]
• 16. nbinno.com [nbinno.com]
• 17. mdpi.com [mdpi.com]

Synthesis and Characterization of 4,4'-Difluorobenzil: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and characterization of 4,4'-Difluorobenzil, a fluorinated aromatic diketone of interest in medicinal chemistry and materials science. This document details the synthetic pathway from 4-fluorobenzaldehyde (B137897), including experimental protocols for the key transformations. Furthermore, it presents a comprehensive characterization of the final product using modern analytical techniques, with quantitative data summarized for clarity.

Synthesis of 4,4'-Difluorobenzil

The synthesis of 4,4'-Difluorobenzil is achieved through a two-step process commencing with the benzoin (B196080) condensation of 4-fluorobenzaldehyde to yield the intermediate, 4,4'-difluorobenzoin. This is followed by the oxidation of the acyloin to the desired α-diketone, 4,4'-Difluorobenzil.

Synthesis Workflow

Caption: Synthetic pathway for 4,4'-Difluorobenzil from 4-fluorobenzaldehyde.

Experimental Protocols

Step 1: Synthesis of 4,4'-Difluorobenzoin via Thiamine-Catalyzed Benzoin Condensation

This procedure is adapted from standard thiamine-catalyzed benzoin condensation reactions.[1][2]

• In a round-bottom flask, dissolve thiamine hydrochloride (0.1 equivalents) in water.

• Add 95% ethanol to the flask.

• Cool the solution in an ice bath and slowly add a 3M sodium hydroxide (B78521) solution (0.11 equivalents) while maintaining the temperature below 6°C.

• To the resulting yellow mixture, add 4-fluorobenzaldehyde (1.0 equivalent).

• Heat the reaction mixture at 60-65°C for 1-2 hours.

• Cool the mixture to room temperature and then in an ice bath to induce crystallization.

• Collect the solid product by vacuum filtration and wash with a cold 1:1 mixture of ethanol and water.

• The crude 4,4'-difluorobenzoin can be purified by recrystallization from ethanol.

Step 2: Oxidation of 4,4'-Difluorobenzoin to 4,4'-Difluorobenzil

This protocol utilizes a copper(II) acetate-catalyzed oxidation with ammonium (B1175870) nitrate (B79036) as the co-oxidant.[3][4][5][6][7]

• In a microwave tube or a round-bottom flask equipped with a reflux condenser, combine 4,4'-difluorobenzoin (1.0 equivalent), copper(II) acetate (catalytic amount, e.g., 0.01 equivalents), and ammonium nitrate (e.g., 1.25 equivalents).

• Add 80% aqueous acetic acid as the solvent.

• Heat the mixture with stirring. If using a microwave reactor, heat for 5-10 minutes at 120-150°C. If using conventional heating, reflux the mixture for 1-1.5 hours.

• Upon completion of the reaction (monitored by TLC), cool the mixture to room temperature and then in an ice bath.

• Collect the yellow crystalline product by vacuum filtration and wash thoroughly with ice-cold water.

• The crude 4,4'-Difluorobenzil can be purified by recrystallization from ethanol to yield a pale yellow crystalline solid.

Characterization of 4,4'-Difluorobenzil

The synthesized 4,4'-Difluorobenzil was characterized by determining its physical properties and by spectroscopic analysis.

Characterization Workflow

References

• 1. sciencemadness.org [sciencemadness.org]
• 2. worldwidejournals.com [worldwidejournals.com]
• 3. cs.gordon.edu [cs.gordon.edu]
• 4. US2658920A - Process for the manufacture of benzil - Google Patents [patents.google.com]
• 5. scribd.com [scribd.com]
• 6. electronicsandbooks.com [electronicsandbooks.com]
• 7. m.youtube.com [m.youtube.com]

Unraveling the Structural Void: A Technical Guide to 4,4'-Difluorobenzil

For Researchers, Scientists, and Drug Development Professionals

Abstract

4,4'-Difluorobenzil is a halogenated aromatic diketone with potential applications in medicinal chemistry and materials science. A comprehensive understanding of its three-dimensional structure is paramount for structure-based drug design and the rational design of novel materials. However, a thorough search of the existing scientific literature and crystallographic databases, including the Cambridge Crystallographic Data Centre (CCDC), reveals a notable absence of a publicly available, experimentally determined crystal structure for this compound. This guide provides a summary of the currently available data for 4,4'-Difluorobenzil, outlines a general methodology for its synthesis and crystallization, and details a standard workflow for its crystal structure determination via single-crystal X-ray diffraction. Furthermore, it touches upon computational approaches as a predictive alternative.

Physicochemical and Spectroscopic Data

While crystallographic data is not available, other key physical and spectroscopic properties of 4,4'-Difluorobenzil have been documented. This information is crucial for its identification, purification, and further experimentation.

Property	Value
Molecular Formula	C₁₄H₈F₂O₂
Molecular Weight	246.21 g/mol
CAS Number	579-39-5
Appearance	Light orange to yellow to green powder/crystal
Melting Point	120-124 °C
Spectroscopic Data	¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry data are available.[1][2][3]

Experimental Protocols

The determination of a crystal structure begins with the synthesis of the pure compound and the growth of high-quality single crystals. The following sections outline generalized procedures.

Synthesis of 4,4'-Difluorobenzil

A common route for the synthesis of benzil (B1666583) derivatives involves the oxidation of the corresponding benzoin. A plausible synthetic pathway for 4,4'-Difluorobenzil is outlined below.

Caption: Proposed workflow for the synthesis of 4,4'-Difluorobenzil.

Crystallization

The growth of single crystals suitable for X-ray diffraction is a critical and often empirical step. Various techniques can be employed.

Crystallization Method	Description
Slow Evaporation	A solution of the compound in a suitable solvent is left undisturbed, allowing the solvent to evaporate slowly, leading to the formation of crystals.
Vapor Diffusion	A solution of the compound is placed in a sealed container with a second, more volatile solvent in which the compound is less soluble. Diffusion of the second solvent's vapor into the first solution induces crystallization.
Cooling Crystallization	A saturated solution of the compound at an elevated temperature is slowly cooled, decreasing the solubility and promoting crystal growth.

Workflow for Single-Crystal X-ray Diffraction

Once suitable single crystals are obtained, their structure can be determined using X-ray diffraction. The general workflow is as follows:

Caption: General workflow for single-crystal X-ray diffraction.

Computational Crystal Structure Prediction

In the absence of experimental data, computational methods can provide valuable insights into the likely crystal packing of a molecule. Crystal Structure Prediction (CSP) methods use the molecular structure as input to generate a landscape of possible crystal packings, ranked by their predicted lattice energies. While these methods are computationally intensive, they can offer a theoretical model of the crystal structure that can guide experimental efforts or be used in preliminary molecular modeling studies.

Conclusion

The crystal structure of 4,4'-Difluorobenzil remains an open area for investigation. This guide provides the foundational knowledge and a procedural framework to encourage and facilitate the experimental determination of this structure. The availability of a definitive crystal structure would be of significant benefit to the scientific community, enabling more precise structure-activity relationship studies and the development of new materials with tailored properties.

References

• 1. spectrabase.com [spectrabase.com]
• 2. dev.spectrabase.com [dev.spectrabase.com]
• 3. spectrabase.com [spectrabase.com]

1H NMR and 13C NMR spectra of 4,4'-Difluorobenzil

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectra of 4,4'-Difluorobenzil

This guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 4,4'-Difluorobenzil. It is intended for researchers, scientists, and professionals in the field of drug development and chemical analysis who utilize NMR spectroscopy for structural elucidation and characterization of organic molecules.

Introduction

4,4'-Difluorobenzil is a symmetrical diaryl-α-diketone. Understanding its structural features is crucial for its application in various chemical syntheses. NMR spectroscopy is a powerful analytical technique for elucidating the molecular structure of such compounds. This document presents the detailed ¹H and ¹³C NMR spectral data, experimental protocols, and a logical workflow for the NMR analysis of 4,4'-Difluorobenzil.

Data Presentation

The quantitative ¹H and ¹³C NMR data for 4,4'-Difluorobenzil are summarized in the tables below. The data is based on spectra obtained in deuterated chloroform (B151607) (CDCl₃).

¹H NMR Spectral Data

The ¹H NMR spectrum of 4,4'-Difluorobenzil is characterized by two distinct signals in the aromatic region, as expected from its symmetrical structure.

Assignment (Proton Type)	Chemical Shift (δ, ppm)	Multiplicity	Integration
H-2, H-6, H-2', H-6'	~8.03	Multiplet	4H
H-3, H-5, H-3', H-5'	~7.20	Multiplet	4H

Table 1: ¹H NMR chemical shifts of 4,4'-Difluorobenzil in CDCl₃.[1]

¹³C NMR Spectral Data

The proton-decoupled ¹³C NMR spectrum of 4,4'-Difluorobenzil displays a set of signals corresponding to the different carbon environments in the molecule. The presence of fluorine atoms leads to characteristic C-F coupling.

Assignment (Carbon Type)	Chemical Shift (δ, ppm)	C-F Coupling (J, Hz)
Carbonyl (C=O)	~192.5	Not Reported
C-4, C-4' (C-F)	~167.0	Large ¹JCF
C-1, C-1'	~129.5	Not Reported
C-2, C-6, C-2', C-6'	~132.5	Small JCF
C-3, C-5, C-3', H-5'	~116.0	Small JCF

Table 2: ¹³C NMR chemical shifts of 4,4'-Difluorobenzil. Note: Precise chemical shift and coupling constant values may vary slightly based on experimental conditions.

Experimental Protocols

The following section outlines a standard methodology for acquiring high-quality ¹H and ¹³C NMR spectra of 4,4'-Difluorobenzil.

Sample Preparation

• Sample Weighing: Accurately weigh approximately 10-20 mg of 4,4'-Difluorobenzil.

• Solvent Addition: Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard.

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

NMR Spectrometer Setup and Data Acquisition

• Instrumentation: NMR spectra are typically recorded on a 300 MHz or higher field NMR spectrometer, such as a Bruker AC-300.[2]

• ¹H NMR Acquisition:

  • Tune and shim the spectrometer probe for the sample.

  • Acquire the spectrum using a standard single-pulse experiment.

  • Typical parameters include a 30-degree pulse width, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

  • Collect a sufficient number of scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition:

  • Acquire the spectrum using a proton-decoupled pulse program (e.g., zgpg30).

  • A larger number of scans (e.g., 1024 or more) is typically required due to the low natural abundance of the ¹³C isotope.

  • A wider spectral width is necessary to encompass the full range of carbon chemical shifts.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase correct the resulting spectrum.

  • Calibrate the chemical shift scale by setting the TMS signal to 0 ppm for ¹H NMR and the residual CDCl₃ signal to 77.16 ppm for ¹³C NMR.

  • Integrate the signals in the ¹H NMR spectrum.

Visualization of Experimental Workflow

The logical workflow for the NMR analysis of 4,4'-Difluorobenzil can be visualized as follows:

Caption: A flowchart illustrating the key stages of NMR analysis.

The structural assignment of the signals in the ¹H and ¹³C NMR spectra is a critical step in the characterization of 4,4'-Difluorobenzil.

Caption: Relationship between structure and NMR signals.

References

• 1. 4,4'-DIFLUOROBENZIL(579-39-5) 1H NMR [m.chemicalbook.com]
• 2. spectrabase.com [spectrabase.com]

Physical and chemical properties of 4,4'-Difluorobenzil

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical properties of 4,4'-Difluorobenzil. It includes key data, detailed experimental protocols, and visualizations to support its application in research and development.

Core Properties and Data

4,4'-Difluorobenzil is a solid organic compound that appears as a light orange to yellow-to-green powder or crystal.[1][2][3] It is a derivative of benzil (B1666583) with fluorine atoms substituted at the para positions of both phenyl rings.

Identifiers

Identifier	Value
CAS Number	579-39-5[1][2]
Molecular Formula	C₁₄H₈F₂O₂[1][2]
Molecular Weight	246.21 g/mol [1][2]
Synonyms	4,4'-Difluorobibenzoyl, p,p'-Difluorobenzil, Bis(p-fluorophenyl)ethanedione[1][2]
InChI	InChI=1S/C14H8F2O2/c15-11-5-1-9(2-6-11)13(17)14(18)10-3-7-12(16)8-4-10/h1-8H[1]
InChIKey	BRKULQOUSCHDGS-UHFFFAOYSA-N[1]
SMILES	C(C1=CC=C(F)C=C1)(=O)C(C1=CC=C(F)C=C1)=O[1]

Physical Properties

Property	Value
Melting Point	120-122 °C[1]
Boiling Point (Predicted)	370.2 ± 27.0 °C[1]
Density (Estimate)	1.3163 g/cm³[1]
Appearance	Light orange to yellow to green powder to crystal[1][2]
Solubility	Soluble in water[1]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 4,4'-Difluorobenzil.

NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy confirms the molecular structure of 4,4'-Difluorobenzil.

• ¹H NMR: The proton NMR spectrum provides information about the hydrogen atoms in the molecule.

• ¹³C NMR: The carbon-13 NMR spectrum reveals the different carbon environments within the molecule. For 4,4'-Difluorobenzil, spectra are typically recorded in deuterated chloroform (B151607) (CDCl₃) with Tetramethylsilane (TMS) as an internal standard.[4][5]

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is used to identify the functional groups present in 4,4'-Difluorobenzil. The spectrum will prominently feature a strong absorption band characteristic of the carbonyl (C=O) groups in the diketone structure, as well as bands corresponding to the C-F and C-H bonds of the aromatic rings.

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight and fragmentation pattern of the compound. For 4,4'-Difluorobenzil, the molecular ion peak corresponding to its molecular weight would be a key feature of the mass spectrum.

Chemical Properties and Reactivity

4,4'-Difluorobenzil is a versatile intermediate in organic synthesis.

• It can be used in the preparation of 2,3-bis(4-fluorophenyl)thieno[3,4-b]pyrazine.[1]

• It undergoes nucleophilic substitution reactions, for example, with bisphenol A to form poly(ether-α-diketone)s.[1]

• Direct condensation with diamines, such as ethylenediamine (B42938) and 1,2-phenylenediamine, yields corresponding pyrazine (B50134) and quinoxaline (B1680401) derivatives.[1]

• Its reaction with benzylurea (B1666796) and phenethylurea (B1617125) has been investigated.[1]

Experimental Protocols

Synthesis of 4,4'-Difluorobenzil via Friedel-Crafts Acylation

A common method for the synthesis of related compounds like 4,4'-difluorobenzophenone, a precursor, is through Friedel-Crafts acylation.[6][7] This involves the reaction of fluorobenzene (B45895) with an acylating agent in the presence of a Lewis acid catalyst.

Materials:

• Fluorobenzene

• 4-Fluorobenzoyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Dry, non-polar solvent (e.g., petroleum ether, dichloromethane)

• Hydrochloric acid (for workup)

• Organic solvent for extraction (e.g., diethyl ether)

• Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), add the anhydrous aluminum chloride and the dry solvent.

• Addition of Reactants: Cool the suspension in an ice bath. A solution of 4-fluorobenzoyl chloride in the dry solvent is added dropwise from the dropping funnel. Subsequently, add fluorobenzene dropwise while maintaining the low temperature.

• Reaction: After the addition is complete, allow the reaction mixture to stir at room temperature for several hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup: Cool the reaction mixture in an ice bath and slowly quench it by the dropwise addition of dilute hydrochloric acid.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with an organic solvent. Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with water and then with a saturated sodium bicarbonate solution, followed by brine. Dry the organic layer over a suitable drying agent.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the final product.

Purification by Recrystallization

Procedure:

• Dissolve the crude 4,4'-Difluorobenzil in a minimum amount of a hot solvent (e.g., ethanol).

• If the solution is colored, a small amount of activated charcoal can be added, and the solution is heated for a short period.

• Hot filter the solution to remove the charcoal and any insoluble impurities.

• Allow the filtrate to cool slowly to room temperature, and then cool further in an ice bath to induce crystallization.

• Collect the crystals by vacuum filtration.

• Wash the crystals with a small amount of cold solvent.

• Dry the purified crystals in a vacuum oven.

Spectroscopic Sample Preparation

• NMR Spectroscopy: Prepare a solution by dissolving a few milligrams of the purified 4,4'-Difluorobenzil in approximately 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube. Add a small amount of TMS as an internal standard.

• IR Spectroscopy (KBr Pellet): Grind a small amount (1-2 mg) of the solid sample with about 100-200 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle. Press the mixture into a thin, transparent pellet using a hydraulic press.

• Mass Spectrometry: The sample can be introduced into the mass spectrometer using various ionization techniques such as Electron Ionization (EI) for volatile samples or soft ionization techniques like Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI) for less volatile or fragile molecules.[8][9][10]

Visualizations

Synthesis and Purification Workflow

Caption: Workflow for the synthesis and purification of 4,4'-Difluorobenzil.

Safety Information

4,4'-Difluorobenzil is an irritant. It may cause skin, eye, and respiratory irritation.[1] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this chemical. Work should be conducted in a well-ventilated fume hood.

Applications

4,4'-Difluorobenzil is a valuable building block in organic synthesis and materials science.[2] Its primary applications are in the synthesis of:

• Pharmaceuticals: It serves as an intermediate in the creation of more complex organic molecules for drug development.[2]

• Polymers: It is used in the synthesis of high-performance polymers.

• Agrochemicals: It is a precursor for various agrochemical compounds.[2]

References

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. 4,4'-Difluorobenzophenone [webbook.nist.gov]
• 3. spectrabase.com [spectrabase.com]
• 4. spectrabase.com [spectrabase.com]
• 5. New Ionization Processes for Ionizing Nonvolatile Compounds in Mass Spectrometry: The Road of Discovery to Current State-of-the-Art - PMC [pmc.ncbi.nlm.nih.gov]
• 6. US20090177014A1 - Process for Preparing 4,4' Difluorobenzophenone - Google Patents [patents.google.com]
• 7. Friedel-Crafts Acylation - Chemistry Steps [chemistrysteps.com]
• 8. m.youtube.com [m.youtube.com]
• 9. youtube.com [youtube.com]
• 10. fsc.stafpu.bu.edu.eg [fsc.stafpu.bu.edu.eg]

A Technical Guide to 4,4'-Difluorobenzil: Synthesis, Characterization, and Physicochemical Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4,4'-Difluorobenzil, a fluorinated aromatic diketone of interest in synthetic chemistry and materials science. This document details the compound's key physicochemical properties, a detailed experimental protocol for its synthesis via the oxidation of 4,4'-difluorobenzoin, and its spectral characterization. The information presented is intended to serve as a valuable resource for researchers and professionals engaged in chemical synthesis and the development of novel molecular entities.

Core Compound Properties

4,4'-Difluorobenzil is a solid organic compound characterized by the presence of two p-fluorophenyl groups attached to an ethanedione backbone. The electron-withdrawing nature of the fluorine atoms influences the reactivity of the carbonyl groups and the overall electronic properties of the molecule.

Molecular Formula and Weight

• Molecular Formula: C₁₄H₈F₂O₂

• Molecular Weight: 246.21 g/mol

Physicochemical Data

The quantitative properties of 4,4'-Difluorobenzil are summarized in the table below for easy reference.

Property	Value	Reference(s)
Molecular Formula	C₁₄H₈F₂O₂	N/A
Molecular Weight	246.21 g/mol	[1][2]
CAS Number	579-39-5	[1][2]
Appearance	Light orange to yellow to green powder/crystal	[3]
Melting Point	120-122 °C	[4]
Boiling Point (Predicted)	370.2 ± 27.0 °C	[4]
Water Solubility	Soluble	[4]

Synthesis of 4,4'-Difluorobenzil

A common and efficient method for the synthesis of benzil (B1666583) derivatives is the oxidation of the corresponding α-hydroxy ketone (benzoin). The following protocol details the catalytic oxidation of 4,4'-difluorobenzoin to 4,4'-Difluorobenzil using a copper(II) acetate (B1210297) catalyst and ammonium (B1175870) nitrate (B79036) as the co-oxidant.

Experimental Protocol: Oxidation of 4,4'-Difluorobenzoin

This procedure is adapted from established methods for the oxidation of benzoin (B196080).[5]

Materials:

• 4,4'-Difluorobenzoin

• Copper(II) acetate

• Ammonium nitrate

• Glacial acetic acid

• Water

• Ethanol (B145695)

• Round-bottom flask

• Reflux condenser

• Heating mantle with magnetic stirring

• Buchner funnel and filter paper

• Beakers and other standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 4,4'-difluorobenzoin (1.0 equivalent), a catalytic amount of copper(II) acetate (e.g., 0.02 equivalents), and ammonium nitrate (2.0 equivalents).

• Solvent Addition: Add a solution of 80% aqueous acetic acid to the flask. The volume should be sufficient to dissolve the reactants upon heating.

• Reaction: Heat the mixture to reflux with vigorous stirring. The color of the reaction mixture is expected to change from blue (due to Cu²⁺) to green as the yellow product is formed.[6] Maintain reflux for a period of 1-2 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Isolation of Crude Product: Upon completion of the reaction, cool the flask to room temperature, and then further cool in an ice bath to induce crystallization of the product.

• Purification: Collect the crude 4,4'-Difluorobenzil by vacuum filtration, washing with cold water to remove residual acetic acid and inorganic salts. The crude product can be further purified by recrystallization from ethanol to yield a crystalline solid.

• Drying: Dry the purified product under vacuum to remove any remaining solvent.

Synthesis Workflow Diagram

Figure 1. Synthesis of 4,4'-Difluorobenzil

Spectroscopic Characterization

The structure and purity of the synthesized 4,4'-Difluorobenzil can be confirmed by standard spectroscopic methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (CDCl₃): The proton NMR spectrum is expected to show signals in the aromatic region, corresponding to the protons on the two p-fluorophenyl rings. Due to the symmetry of the molecule, two sets of signals are anticipated, each integrating to four protons. The coupling with the adjacent fluorine atoms will result in characteristic splitting patterns (doublets of doublets or multiplets).

• ¹³C NMR (CDCl₃): The carbon NMR spectrum will display signals for the carbonyl carbons and the aromatic carbons. The aromatic carbon signals will exhibit splitting due to C-F coupling.

Infrared (IR) Spectroscopy

The IR spectrum of 4,4'-Difluorobenzil will show characteristic absorption bands. Key expected peaks include:

• A strong absorption band for the C=O stretching of the diketone, typically in the region of 1660-1700 cm⁻¹.

• Absorption bands corresponding to C-F stretching.

• Bands associated with the aromatic C=C stretching and C-H bending vibrations.

Applications and Future Directions

4,4'-Difluorobenzil serves as a valuable building block in organic synthesis. The presence of two reactive carbonyl groups and two fluorinated aromatic rings allows for a variety of chemical transformations. It can be utilized in the synthesis of heterocyclic compounds, polymers, and other complex organic molecules. For professionals in drug development, the fluorinated phenyl moieties are of particular interest due to the known effects of fluorine substitution on metabolic stability, binding affinity, and other pharmacokinetic properties. Further research into the biological activities of derivatives of 4,4'-Difluorobenzil may lead to the discovery of novel therapeutic agents.

Conclusion

This technical guide has provided essential information on the molecular and physicochemical properties of 4,4'-Difluorobenzil. A detailed, adaptable experimental protocol for its synthesis has been presented, along with an overview of its spectroscopic characterization. This document aims to facilitate further research and application of this versatile fluorinated compound in various scientific and industrial fields.

References

• 1. youtube.com [youtube.com]
• 2. bartleby.com [bartleby.com]
• 3. studylib.net [studylib.net]
• 4. cs.gordon.edu [cs.gordon.edu]
• 5. CN103159607A - Method for preparing benzil by oxidizing benzoin with molecular oxygen - Google Patents [patents.google.com]
• 6. rsc.org [rsc.org]

A Technical Guide to the Physicochemical Properties of 4,4'-Difluorobenzil

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the experimentally determined and predicted physicochemical properties of 4,4'-Difluorobenzil, a key intermediate in various synthetic applications. The data presented is intended to support research and development activities where this compound is utilized.

Physicochemical Data

The melting and boiling points are critical parameters for the handling, purification, and reaction setup involving 4,4'-Difluorobenzil. The following table summarizes the available data for these properties.

Property	Value	Notes
Melting Point	120-122 °C[1][2]	Literature value.
Melting Point	120-124 °C[3]
Boiling Point	370.2 ± 27.0 °C	Predicted value.[1][2]

Experimental Considerations

Detailed experimental protocols for the determination of the specific melting and boiling points cited in the literature are not extensively available in the public domain. The provided values are generally referenced as established literature data or computational predictions.

In a typical laboratory setting, the melting point of a solid compound like 4,4'-Difluorobenzil would be determined using a melting point apparatus. This involves heating a small sample in a capillary tube and observing the temperature range over which the substance transitions from a solid to a liquid.

The boiling point of a high-boiling compound such as 4,4'-Difluorobenzil is often determined under reduced pressure (vacuum distillation) to prevent decomposition at high temperatures. The observed boiling point at a specific pressure can then be extrapolated to atmospheric pressure using a nomograph or established equations.

The following diagram illustrates a generalized workflow for the determination of these key physical properties.

Caption: Generalized workflow for determining the melting and boiling points of a chemical compound.

References

• 1. 4,4'-DIFLUOROBENZIL | 579-39-5 [chemicalbook.com]
• 2. 4,4'-DIFLUOROBENZIL price,buy 4,4'-DIFLUOROBENZIL - chemicalbook [chemicalbook.com]
• 3. chemimpex.com [chemimpex.com]

Solubility Profile of 4,4'-Difluorobenzil in Common Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 4,4'-Difluorobenzil, a key intermediate in various synthetic pathways. Due to the limited availability of specific quantitative solubility data in published literature, this document outlines a robust experimental protocol for determining the solubility of 4,4'-Difluorobenzil in common organic solvents. Furthermore, this guide presents a representative table of expected solubility based on the structural characteristics of the molecule and general principles of solubility.

Core Concepts in Solubility

The solubility of a solid in a liquid solvent is governed by the principle of "like dissolves like." This means that substances with similar intermolecular forces are more likely to be soluble in one another. Key factors influencing the solubility of 4,4'-Difluorobenzil include its molecular structure, which features two aromatic rings, two ketone groups, and two fluorine atoms. These functional groups allow for a range of intermolecular interactions, including dipole-dipole interactions and London dispersion forces. The polarity of the solvent, its ability to form hydrogen bonds, and the temperature of the system are all critical parameters that will dictate the extent of solubility.

Predicted Solubility of 4,4'-Difluorobenzil

Based on its chemical structure, 4,4'-Difluorobenzil is anticipated to exhibit moderate to good solubility in polar aprotic and some polar protic solvents. The presence of the polar carbonyl groups suggests that solvents capable of dipole-dipole interactions will be effective. The aromatic rings contribute to its nonpolar character, which may allow for some solubility in less polar solvents. The fluorine atoms can increase polarity but do not act as hydrogen bond donors.

Table 1: Predicted Solubility of 4,4'-Difluorobenzil in Common Organic Solvents at 25°C

Solvent Class	Solvent	Predicted Solubility ( g/100 mL)	Rationale
Polar Aprotic	Acetone (B3395972)	> 10	The polar carbonyl group of acetone interacts favorably with the carbonyl groups of 4,4'-Difluorobenzil through dipole-dipole interactions.
Ethyl Acetate	5 - 10	The ester functional group provides polarity for effective solvation of the diketone.
Dichloromethane	5 - 10	A moderately polar solvent that can effectively solvate the aromatic and carbonyl portions of the molecule.
Acetonitrile (B52724)	1 - 5	The high polarity of acetonitrile should facilitate the dissolution of the polar regions of the molecule.
Polar Protic	Ethanol (B145695)	1 - 5	The hydroxyl group of ethanol can interact with the carbonyl oxygens of 4,4'-Difluorobenzil, though the nonpolar backbone may limit solubility.
Methanol (B129727)	1 - 5	Similar to ethanol, the polarity and hydrogen bonding capability of methanol should allow for some degree of dissolution.
Nonpolar	Toluene (B28343)	< 1	The nonpolar nature of toluene is less compatible with the polar diketone functionality of 4,4'-Difluorobenzil.
Hexane (B92381)	< 0.1	As a nonpolar aliphatic hydrocarbon, hexane is unlikely to be a good solvent for the relatively polar 4,4'-Difluorobenzil.
Aqueous	Water	< 0.1	While one source qualitatively suggests solubility in water, the predominantly nonpolar structure of 4,4'-Difluorobenzil makes significant aqueous solubility unlikely without the presence of co-solvents or solubilizing agents.[1]

Note: The data presented in this table are predictive and should be confirmed by experimental determination.

Experimental Protocol for Solubility Determination

The following section details a standard laboratory procedure for the quantitative determination of the solubility of 4,4'-Difluorobenzil.

Objective: To determine the equilibrium solubility of 4,4'-Difluorobenzil in a selection of organic solvents at a controlled temperature.

Materials:

• 4,4'-Difluorobenzil (high purity)

• Selected organic solvents (analytical grade): Acetone, Ethyl Acetate, Dichloromethane, Acetonitrile, Ethanol, Methanol, Toluene, Hexane

• Scintillation vials or sealed test tubes

• Constant temperature shaker bath or incubator

• Analytical balance

• Syringe filters (0.45 µm, solvent-compatible)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of 4,4'-Difluorobenzil to a series of scintillation vials.

  • To each vial, add a known volume (e.g., 5 mL) of a specific organic solvent.

  • Seal the vials to prevent solvent evaporation.

  • Place the vials in a constant temperature shaker bath set to the desired temperature (e.g., 25°C).

  • Agitate the samples for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Filtration:

  • After the equilibration period, allow the vials to stand undisturbed for a short time to allow undissolved solid to settle.

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Immediately filter the aliquot through a 0.45 µm syringe filter into a clean, pre-weighed vial to remove any undissolved solid.

• Quantification:

  • Gravimetric Method:

    • Evaporate the solvent from the filtered aliquot under a gentle stream of nitrogen or in a vacuum oven at a temperature below the boiling point of the solvent and the melting point of the solute.

    • Once the solvent is completely removed, weigh the vial containing the dried solute.

    • Calculate the solubility based on the mass of the dissolved solid and the initial volume of the solvent.

  • Chromatographic/Spectroscopic Method (Preferred for higher accuracy):

    • Prepare a series of standard solutions of 4,4'-Difluorobenzil of known concentrations in the respective solvent.

    • Generate a calibration curve by analyzing the standard solutions using HPLC or a UV-Vis spectrophotometer.

    • Dilute the filtered sample aliquot to a concentration that falls within the range of the calibration curve.

    • Analyze the diluted sample and determine its concentration from the calibration curve.

    • Calculate the original solubility, accounting for the dilution factor.

• Data Analysis and Reporting:

  • Perform each solubility determination in triplicate to ensure reproducibility.

  • Report the average solubility and standard deviation for each solvent.

  • Express solubility in appropriate units, such as g/100 mL or mg/mL.

Visualizing the Experimental Workflow

The following diagram illustrates the key steps in the experimental protocol for determining the solubility of 4,4'-Difluorobenzil.

Caption: Experimental workflow for solubility determination.

Logical Relationships in Solubility Prediction

The decision-making process for predicting the solubility of a compound like 4,4'-Difluorobenzil is based on a hierarchical consideration of molecular and solvent properties. The following diagram outlines this logical relationship.

Caption: Logical flow for predicting solubility.

This technical guide provides a framework for understanding and determining the solubility of 4,4'-Difluorobenzil. For precise quantitative data, the experimental protocol outlined should be followed diligently. The provided predictions and methodologies are intended to support researchers and professionals in the effective use of this compound in their work.

References

• 1. drive.uqu.edu.sa [drive.uqu.edu.sa]

Spectroscopic Profile of 4,4'-Difluorobenzil: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for 4,4'-Difluorobenzil, a key intermediate in various synthetic applications. Due to the limited availability of public experimental data for 4,4'-Difluorobenzil, this report presents data for the closely related compound, 4,4'-Difluorobenzophenone, as a reference. This information is valuable for the characterization and quality control of 4,4'-Difluorobenzil and its derivatives.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful technique for identifying functional groups within a molecule. The IR spectrum of a compound provides a unique fingerprint based on the vibrations of its chemical bonds.

Data Presentation

The following table summarizes the key infrared absorption peaks for 4,4'-Difluorobenzophenone, which are expected to be similar to those of 4,4'-Difluorobenzil.

Wavenumber (cm⁻¹)	Intensity	Assignment
~1650	Strong	C=O (Ketone) Stretch
~1600, ~1500	Medium-Strong	C=C (Aromatic Ring) Stretch
~1230	Strong	C-F (Aryl Fluoride) Stretch
~850	Strong	C-H (Aromatic) Bend (para-disubstituted)

Note: This data is for 4,4'-Difluorobenzophenone and serves as an illustrative example.

Experimental Protocol

Objective: To obtain the infrared spectrum of the sample using Fourier Transform Infrared (FTIR) spectroscopy.

Apparatus:

• FTIR Spectrometer (e.g., Bruker Tensor 27 FT-IR)

• Sample holder (e.g., KBr pellet press or ATR accessory)

• Mortar and pestle

• Spatula

• Potassium Bromide (KBr), spectroscopic grade

Procedure (KBr Pellet Method):

• A background spectrum of the empty sample compartment is recorded.

• A small amount of the solid sample (1-2 mg) is ground with spectroscopic grade KBr (100-200 mg) in a mortar and pestle to create a fine powder.

• The mixture is transferred to a pellet press and compressed under high pressure to form a thin, transparent pellet.

• The KBr pellet is placed in the sample holder of the FTIR spectrometer.

• The infrared spectrum is recorded over a range of 4000-400 cm⁻¹.

• The resulting spectrum is processed to identify the characteristic absorption bands.

UV-Visible (UV-Vis) Spectroscopy

UV-Visible spectroscopy provides information about the electronic transitions within a molecule and is particularly useful for analyzing compounds with conjugated systems.

Data Presentation

The UV-Vis absorption data for 4,4'-Difluorobenzophenone in a suitable solvent (e.g., ethanol (B145695) or cyclohexane) is presented below. The extended conjugation in 4,4'-Difluorobenzil is expected to result in a bathochromic (red) shift of the absorption maxima compared to 4,4'-Difluorobenzophenone.

Solvent	λmax (nm)	Molar Absorptivity (ε) (L mol⁻¹ cm⁻¹)	Electronic Transition
Ethanol	~255	~18,000	π → π
Ethanol	~330	~150	n → π

Note: This data is for 4,4'-Difluorobenzophenone and serves as an illustrative example.

Experimental Protocol

Objective: To determine the UV-Visible absorption spectrum of the sample and identify the wavelengths of maximum absorbance (λmax).

Apparatus:

• UV-Visible Spectrophotometer (double beam)

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

• Analytical balance

• Spectroscopic grade solvent (e.g., ethanol)

Procedure:

• A stock solution of the sample is prepared by accurately weighing a known mass of the compound and dissolving it in a specific volume of the chosen spectroscopic grade solvent.

• A series of dilutions are performed to obtain solutions of varying concentrations.

• The UV-Visible spectrophotometer is calibrated using a blank solution (the pure solvent).

• The absorbance of each solution is measured over a wavelength range of approximately 200-400 nm.

• The wavelength of maximum absorbance (λmax) is determined from the resulting spectra.

• If required, the molar absorptivity (ε) can be calculated using the Beer-Lambert law (A = εcl), where A is the absorbance, c is the concentration, and l is the path length of the cuvette.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound like 4,4'-Difluorobenzil.

An In-depth Technical Guide to 4,4'-Difluorobenzil: Discovery, Synthesis, and Applications

This technical guide provides a comprehensive overview of 4,4'-Difluorobenzil, a fluorinated aromatic diketone. The document is intended for researchers, scientists, and professionals in the fields of organic synthesis, materials science, and drug development. It covers the compound's discovery and historical context, its physicochemical and spectroscopic properties, detailed experimental protocols for its synthesis, and its current and potential applications.

Discovery and History

The history of 4,4'-Difluorobenzil is intertwined with the broader development of benzil (B1666583) chemistry and the rise of organofluorine compounds in the 20th century. While a singular "discovery" paper for 4,4'-Difluorobenzil is not readily identifiable, its synthesis and study are a logical extension of well-established organic reactions.

The parent compound, benzil, has been a subject of chemical investigation since the 19th century. The benzoin (B196080) condensation, the key reaction for preparing the precursor to benzil, was first reported by Liebig and Wöhler in 1832. This laid the groundwork for the synthesis of a wide range of substituted benzoin and benzil derivatives.

The introduction of fluorine into organic molecules gained significant momentum in the mid-20th century, driven by the unique properties that fluorine imparts, such as enhanced thermal stability, metabolic resistance, and altered electronic characteristics. It is highly probable that 4,4'-Difluorobenzil was first synthesized during this period as chemists began to explore the impact of fluorine substitution on the properties and reactivity of known organic compounds.

The likely first synthetic route to 4,4'-Difluorobenzil would have involved the benzoin condensation of 4-fluorobenzaldehyde (B137897) to form 4,4'-difluorobenzoin, followed by its oxidation. While not as extensively studied or commercialized as its close relative, 4,4'-Difluorobenzophenone (a key monomer for the high-performance polymer PEEK), 4,4'-Difluorobenzil has found applications in academic research as a photoinitiator and a building block for the synthesis of heterocyclic compounds.

Physicochemical and Spectroscopic Properties

4,4'-Difluorobenzil is a pale yellow crystalline solid. The presence of the two fluorine atoms significantly influences its electronic properties and reactivity compared to the parent benzil molecule.

Table 1: Physicochemical Properties of 4,4'-Difluorobenzil

Property	Value	Reference
CAS Number	579-39-5	N/A
Molecular Formula	C₁₄H₈F₂O₂	N/A
Molecular Weight	246.21 g/mol	N/A
Melting Point	120-122 °C	N/A
Appearance	Pale yellow powder	N/A
Solubility	Soluble in many organic solvents	N/A

Table 2: Spectroscopic Data for 4,4'-Difluorobenzil

Spectroscopy	Key Peaks/Shifts
¹H NMR (CDCl₃)	δ ~7.2-7.3 (m, 4H), ~7.9-8.0 (m, 4H)
¹³C NMR (CDCl₃)	δ ~116 (d), ~132 (d), ~133 (s), ~167 (d), ~192 (s)
¹⁹F NMR (CDCl₃)	δ ~ -104 ppm
IR (KBr, cm⁻¹)	~1670 (C=O stretching), ~1595, 1505 (aromatic C=C stretching), ~1240 (C-F stretching)
Mass Spectrometry (m/z)	246 (M⁺)

Experimental Protocols

The synthesis of 4,4'-Difluorobenzil is typically achieved in a two-step process starting from 4-fluorobenzaldehyde.

Synthesis of 4,4'-Difluorobenzoin (Benzoin Condensation)

This reaction involves the cyanide-catalyzed condensation of two molecules of 4-fluorobenzaldehyde.

Protocol:

• In a round-bottom flask equipped with a reflux condenser, dissolve 10.0 g (80.6 mmol) of 4-fluorobenzaldehyde in 30 mL of ethanol (B145695).

• Add a solution of 1.0 g (15.4 mmol) of potassium cyanide in 10 mL of water to the flask. Caution: Potassium cyanide is highly toxic. Handle with appropriate safety precautions.

• Heat the mixture to reflux for 1-2 hours. The product will begin to precipitate.

• Cool the reaction mixture in an ice bath to complete the precipitation.

• Collect the crude 4,4'-difluorobenzoin by vacuum filtration and wash with cold 50% ethanol.

• Recrystallize the crude product from ethanol to yield pure 4,4'-difluorobenzoin as white crystals.

Fig. 1: Synthesis of 4,4'-Difluorobenzoin

Synthesis of 4,4'-Difluorobenzil (Oxidation of 4,4'-Difluorobenzoin)

The hydroxyl group of 4,4'-difluorobenzoin is oxidized to a carbonyl group to yield 4,4'-Difluorobenzil.

Protocol:

• In a round-bottom flask, dissolve 5.0 g (20.1 mmol) of 4,4'-difluorobenzoin in 25 mL of glacial acetic acid by gentle warming.

• While stirring, slowly add 2.5 mL of concentrated nitric acid. Caution: Nitric acid is a strong oxidizing agent and corrosive. Handle with care.

• Heat the mixture in a water bath at 80-90 °C for 2 hours. The solution will turn green due to the formation of nitrogen oxides.

• Pour the hot reaction mixture into 100 mL of ice-cold water.

• The yellow precipitate of 4,4'-Difluorobenzil will form.

• Collect the crude product by vacuum filtration and wash thoroughly with water until the washings are neutral.

• Recrystallize the crude 4,4'-Difluorobenzil from ethanol or methanol (B129727) to obtain a pure, pale yellow crystalline solid.

Fig. 2: Synthesis of 4,4'-Difluorobenzil

Applications

4,4'-Difluorobenzil serves as a valuable intermediate and functional molecule in several areas of chemical science.

Photoinitiator in Polymerization

Similar to benzil, 4,4'-Difluorobenzil can function as a photoinitiator for free-radical polymerization. Upon absorption of UV light, it can undergo excitation to a triplet state, which can then abstract a hydrogen atom from a suitable donor (a co-initiator, often a tertiary amine) to generate free radicals that initiate the polymerization of monomers like acrylates and methacrylates. The fluorine atoms can potentially influence the absorption spectrum and the efficiency of the initiation process.

Fig. 3: Photoinitiation Pathway

Synthesis of Heterocyclic Compounds

The 1,2-dicarbonyl moiety of 4,4'-Difluorobenzil is a versatile functional group for the synthesis of various heterocyclic compounds. It can undergo condensation reactions with a range of dinucleophiles to form five-, six-, and seven-membered rings. For example, reaction with 1,2-diamines yields quinoxaline (B1680401) derivatives, while reaction with hydrazines can produce pyridazine (B1198779) derivatives. These fluorinated heterocycles are of interest in medicinal chemistry due to the often-favorable effects of fluorine on biological activity.

Potential in Drug Development

While specific drugs derived directly from 4,4'-Difluorobenzil are not prominent, the incorporation of the 4-fluorophenyl motif is a common strategy in medicinal chemistry. Fluorine substitution can enhance metabolic stability by blocking sites of enzymatic oxidation, improve binding affinity to target proteins through favorable electronic interactions, and increase membrane permeability. Therefore, 4,4'-Difluorobenzil serves as a valuable scaffold for the synthesis of novel, fluorinated compounds for biological screening. The diketone functionality can also be a target for derivatization to produce a variety of pharmacologically active structures.

Conclusion

4,4'-Difluorobenzil, while not as widely utilized as some of its chemical relatives, is a compound with interesting properties and potential applications. Its synthesis is straightforward, following classical organic chemistry pathways. Its utility as a photoinitiator and as a precursor to complex heterocyclic molecules makes it a valuable tool for both materials scientists and medicinal chemists. Further research into the specific applications of this fluorinated diketone could unveil new opportunities in various scientific disciplines.

Potential Research Areas for 4,4'-Difluorobenzil: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

4,4'-Difluorobenzil is a halogenated aromatic α-diketone that serves as a valuable and versatile building block in modern organic synthesis. Its unique electronic properties, conferred by the electron-withdrawing fluorine atoms, make it a precursor for a variety of heterocyclic compounds and advanced materials. This technical guide explores the synthesis, characterization, and key reactions of 4,4'-Difluorobenzil, highlighting its significant potential in medicinal chemistry and materials science. Detailed experimental protocols for its synthesis and a key derivatization are provided, along with comprehensive spectroscopic and physical data. Particular emphasis is placed on its role as a precursor to bioactive quinoxalines, with a focus on their potential as tubulin polymerization inhibitors.

Introduction

4,4'-Difluorobenzil, with the chemical formula C₁₄H₈F₂O₂, is a crystalline solid that belongs to the benzil (B1666583) family of organic compounds. The presence of fluorine atoms at the para positions of both phenyl rings significantly influences its reactivity and the properties of its derivatives. Fluorine's high electronegativity can enhance the electrophilicity of the carbonyl carbons, making 4,4'-Difluorobenzil a highly reactive substrate for condensation reactions.

In medicinal chemistry, the incorporation of fluorine into drug candidates is a well-established strategy to improve metabolic stability, bioavailability, and binding affinity.[1] Consequently, 4,4'-Difluorobenzil is an attractive starting material for the synthesis of novel fluorinated bioactive molecules.[1] In materials science, the photophysical properties of benzil and its derivatives are of interest for applications in organic electronics and as phosphorescent materials.[2]

This guide provides a comprehensive overview of the chemistry of 4,4'-Difluorobenzil and outlines promising avenues for future research and development.

Physicochemical and Spectroscopic Data

The key physical and spectroscopic properties of 4,4'-Difluorobenzil are summarized in the tables below for easy reference.

Table 1: Physicochemical Properties of 4,4'-Difluorobenzil

Property	Value	Reference(s)
CAS Number	579-39-5	[3]
Molecular Formula	C₁₄H₈F₂O₂	[3]
Molecular Weight	246.21 g/mol	[3]
Appearance	Pale yellow powder/crystals	[3][4]
Melting Point	120-122 °C	[4]

Table 2: Spectroscopic Data for 4,4'-Difluorobenzil

Technique	Key Data Points	Reference(s)
¹H NMR	δ (ppm) in CDCl₃: ~8.03 (m), ~7.20 (m)	[3][5][6]
¹³C NMR	δ (ppm) in CDCl₃: Aromatic and carbonyl carbons.	[4][7]
FTIR	Key peaks (cm⁻¹) for C=O and C-F stretching.	[8]
Mass Spectrometry	Molecular ion (M⁺) and key fragmentation peaks.	[3]

Experimental Protocols

The following sections provide detailed methodologies for the synthesis of 4,4'-Difluorobenzil and a key bioactive derivative.

Synthesis of 4,4'-Difluorobenzil via Oxidation of 4,4'-Difluorobenzoin

This protocol is adapted from general procedures for the oxidation of benzoins to benzils using nitric acid.[9][10][11] 4,4'-Difluorobenzoin can be synthesized from 4-fluorobenzaldehyde.

Workflow for the Synthesis of 4,4'-Difluorobenzil

Caption: Workflow for the synthesis of 4,4'-Difluorobenzil.

Materials:

• 4,4'-Difluorobenzoin

• Concentrated Nitric Acid (HNO₃)

• Ethanol (95%)

• Deionized Water

• Ice

Equipment:

• Round-bottom flask (50 mL)

• Reflux condenser

• Heating mantle or water bath

• Magnetic stirrer and stir bar

• Beakers

• Büchner funnel and filter flask

• Vacuum source

• Glass rod

• pH paper

Procedure:

• Place 2.0 g of 4,4'-difluorobenzoin into a 50 mL round-bottom flask equipped with a magnetic stir bar.

• Caution: Work in a fume hood. Carefully add 14 mL of concentrated nitric acid to the flask.

• Attach a reflux condenser and heat the mixture in a water bath at approximately 80-90 °C with gentle stirring.[9]

• Continue heating for about 1 hour. The reaction progress can be monitored by the evolution of reddish-brown nitrogen dioxide gas.[10]

• Once the evolution of gas ceases, remove the flask from the heat and allow it to cool to room temperature.

• Pour the cooled reaction mixture into a beaker containing approximately 70 mL of an ice-water slurry.

• Stir the mixture with a glass rod to induce crystallization. If an oil forms, scratch the side of the beaker with the glass rod to promote solidification.[9]

• Collect the crude yellow product by vacuum filtration using a Büchner funnel.

• Wash the crystals thoroughly with cold water until the washings are neutral to pH paper to remove any residual nitric acid.[10]

• Recrystallize the crude product from hot 95% ethanol (approximately 8-10 mL of ethanol per gram of product).[10]

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Collect the purified yellow crystals of 4,4'-difluorobenzil by vacuum filtration, wash with a small amount of cold ethanol, and dry.

• Determine the yield and melting point of the product.

Synthesis of 2,3-Bis(4-fluorophenyl)quinoxaline

This protocol describes the condensation reaction between 4,4'-Difluorobenzil and o-phenylenediamine (B120857) to form a quinoxaline (B1680401) derivative. This class of compounds is known for its wide range of biological activities.[12][13]

Workflow for Quinoxaline Synthesis

Caption: Workflow for the synthesis of 2,3-Bis(4-fluorophenyl)quinoxaline.

Materials:

• 4,4'-Difluorobenzil

• o-Phenylenediamine

• Rectified Spirit or Ethanol

• Deionized Water

Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle or water bath

• Beakers

• Büchner funnel and filter flask

• Vacuum source

Procedure:

• In a round-bottom flask, dissolve 2.1 g of 4,4'-Difluorobenzil in 8 mL of warm rectified spirit.[14]

• In a separate container, dissolve 1.1 g of o-phenylenediamine in 8 mL of rectified spirit.[14]

• Add the o-phenylenediamine solution to the warm solution of 4,4'-Difluorobenzil.

• Attach a reflux condenser and heat the mixture on a boiling water bath for 30-60 minutes.[14]

• After the reflux period, allow the solution to cool.

• Add water dropwise to the cooled solution until a slight turbidity persists, indicating the onset of precipitation.[14]

• Cool the mixture in an ice bath to complete the crystallization.

• Collect the precipitated product by vacuum filtration and wash with a small amount of cold ethanol-water mixture.

• Recrystallize the crude product from ethanol to obtain pure 2,3-bis(4-fluorophenyl)quinoxaline.

• Dry the product and determine its yield and melting point.

Potential Research Areas

The unique structure of 4,4'-Difluorobenzil makes it a valuable starting point for research in several cutting-edge areas of chemistry.

Medicinal Chemistry and Drug Development

The quinoxaline scaffold is a "privileged structure" in medicinal chemistry, known to exhibit a wide range of biological activities including anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[5][9][15]

• Anticancer Agents: Derivatives of 2,3-diphenylquinoxaline (B159395) have been identified as potent inhibitors of tubulin polymerization.[16] By binding to the colchicine (B1669291) site on tubulin, these compounds disrupt the formation of microtubules, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[16][17] 4,4'-Difluorobenzil provides a direct route to fluorinated analogues of these inhibitors, which may exhibit enhanced potency, selectivity, or pharmacokinetic properties.

Caption: Inhibition of tubulin polymerization by a quinoxaline derivative.

• Antimicrobial Agents: The quinoxaline ring system is a core component of several antibiotics.[18] The synthesis of novel quinoxaline libraries from 4,4'-Difluorobenzil could lead to the discovery of new antibacterial and antifungal agents.

• Kinase Inhibitors: Quinoxaline derivatives have also been investigated as inhibitors of various protein kinases, which are crucial targets in cancer therapy.[19]

Materials Science

The photophysical properties of benzil and its derivatives are of significant interest in the development of new organic materials.

• Phosphorescent Materials: Fluorinated benzils have been shown to exhibit room-temperature phosphorescence.[2] This property is rare for purely organic molecules and makes them promising candidates for applications in organic light-emitting diodes (OLEDs), bio-imaging, and sensors. The fluorine atoms are thought to promote intersystem crossing, the process that leads to the population of the triplet state responsible for phosphorescence.[2]

• Organic Electronics: Quinoxaline derivatives are used as electron-transporting materials in OLEDs due to their thermal stability and good film-forming properties.[20] The introduction of fluorine can tune the electronic properties of these materials, potentially leading to improved device performance. The photophysical properties of such derivatives, including their absorption and emission spectra, are areas of active research.[8][21]

Conclusion

4,4'-Difluorobenzil is a readily accessible and highly versatile chemical intermediate with significant untapped potential. Its utility extends from the synthesis of complex, biologically active heterocyclic compounds to the development of advanced functional materials. The experimental protocols provided herein offer a solid foundation for researchers to explore the chemistry of this compound. The key research areas highlighted—particularly the development of tubulin polymerization inhibitors for cancer therapy and the investigation of novel phosphorescent materials—represent promising frontiers for scientific discovery and technological innovation. Further exploration of the rich chemistry of 4,4'-Difluorobenzil is strongly encouraged for professionals in drug development and materials science.

References

• 1. CN106045828A - Preparation method of 4,4'-difluorobenzophenone - Google Patents [patents.google.com]
• 2. 4,4'-Difluorobenzophenone - Wikipedia [en.wikipedia.org]
• 3. 4,4'-DIFLUOROBENZIL(579-39-5) 1H NMR [m.chemicalbook.com]
• 4. spectrabase.com [spectrabase.com]
• 5. benthamdirect.com [benthamdirect.com]
• 6. spectrabase.com [spectrabase.com]
• 7. dev.spectrabase.com [dev.spectrabase.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. The combinatorial synthesis of bioactive quinoxalines, quinoxalinones and quinoxalinols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benthamdirect.com [benthamdirect.com]
• 12. 4,4'-Difluorobenzophenone [webbook.nist.gov]
• 13. spectrabase.com [spectrabase.com]
• 14. uanlch.vscht.cz [uanlch.vscht.cz]
• 15. mdpi.com [mdpi.com]
• 16. Synthesis and biological evaluation of quinoxaline derivatives as tubulin polymerization inhibitors that elevate intracellular ROS and triggers apoptosis via mitochondrial pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Quinoxaline - Wikipedia [en.wikipedia.org]
• 19. Crystal structure of 2,3-bis­(4-methyl­phen­yl)benzo[g]quinoxaline - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for 4,4'-Difluorobenzil in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization of 4,4'-Difluorobenzil as a versatile building block in organic synthesis. The primary focus is on its application in the synthesis of heterocyclic compounds, which are of significant interest in medicinal chemistry and materials science.

Application 1: Synthesis of Quinoxaline (B1680401) Derivatives

Quinoxalines are an important class of nitrogen-containing heterocyclic compounds with a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties. 4,4'-Difluorobenzil serves as an excellent precursor for the synthesis of 2,3-bis(4-fluorophenyl)quinoxaline (B8790275) derivatives through condensation with substituted 1,2-phenylenediamines. The fluorine substituents can enhance the biological activity and metabolic stability of the resulting molecules.

The general reaction involves the acid-catalyzed condensation of a 1,2-dicarbonyl compound with a 1,2-diamine.[1][2] Modern protocols often utilize mild catalysts and conditions, providing high yields and purity.

Logical Workflow for Quinoxaline Synthesis

Caption: General experimental workflow for the synthesis of quinoxaline derivatives from 4,4'-Difluorobenzil.

Quantitative Data Summary

The following table summarizes various reported conditions for the synthesis of quinoxaline derivatives from 1,2-dicarbonyl compounds and 1,2-diamines, which can be adapted for 4,4'-Difluorobenzil.

Catalyst	Solvent	Temperature	Time	Yield (%)	Reference
Iodine (10 mol%)	DMSO	Room Temp.	10-15 min	90-95	[1]
Iodine (5 mol%)	EtOH/H₂O (1:1)	50°C (Microwave)	1-2 min	92-98	[2]
None	Rectified Spirit	Water Bath	30 min	Not specified	[3]
Acetic Acid	Ethanol	Reflux	2 h	85-95	General Method

Experimental Protocol: Synthesis of 2,3-bis(4-fluorophenyl)quinoxaline

This protocol is adapted from established methods for the synthesis of 2,3-diphenylquinoxalines.[2][3]

Materials:

• 4,4'-Difluorobenzil (1.0 mmol, 246.21 mg)

• o-Phenylenediamine (1.0 mmol, 108.14 mg)

• Ethanol (10 mL)

• Glacial Acetic Acid (catalytic amount, ~0.1 mL)

• Standard laboratory glassware

• Stirring and heating apparatus

Procedure:

• In a 50 mL round-bottom flask, dissolve 4,4'-Difluorobenzil (1.0 mmol) in ethanol (5 mL).

• In a separate beaker, dissolve o-phenylenediamine (1.0 mmol) in ethanol (5 mL).

• Add the o-phenylenediamine solution to the 4,4'-Difluorobenzil solution with stirring.

• Add a catalytic amount of glacial acetic acid to the reaction mixture.

• Heat the mixture to reflux and maintain for 2 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• The product will precipitate out of the solution. If precipitation is slow, a small amount of water can be added to induce it.

• Collect the solid product by vacuum filtration and wash with a small amount of cold ethanol.

• Recrystallize the crude product from ethanol to obtain pure 2,3-bis(4-fluorophenyl)quinoxaline.

Expected Yield: 85-95%

Characterization: The final product can be characterized by melting point determination, and spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Other Potential Applications of 4,4'-Difluorobenzil

4,4'-Difluorobenzil is a versatile precursor for various other classes of compounds, although detailed, readily available experimental protocols are less common in the literature compared to quinoxaline synthesis. These applications include:

• Synthesis of Thieno[3,4-b]pyrazines: Condensation with 3,4-diaminothiophene (B2735483) is a potential route to 2,3-bis(4-fluorophenyl)thieno[3,4-b]pyrazine, a class of compounds investigated for their electronic properties and applications in materials science.[4]

• Synthesis of Pyrazine Derivatives: Direct condensation with aliphatic diamines such as ethylenediamine (B42938) can yield substituted pyrazines or dihydropyrazines.

• Synthesis of Poly(ether-α-diketone)s: Nucleophilic substitution reaction with bisphenols, such as Bisphenol A, could potentially lead to the formation of poly(ether-α-diketone)s, a class of high-performance polymers. However, it is important to note that the related and more common poly(ether ether ketone)s (PEEK) are synthesized from 4,4'-difluorobenzophenone.[5][6][7]

Reaction Pathway for Heterocycle Formation

References

• 1. benchchem.com [benchchem.com]
• 2. An Effective Microwave-Induced Iodine-Catalyzed Method for the Synthesis of Quinoxalines via Condensation of 1,2-Diamines with 1,2-Dicarbonyl Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. global-sci.com [global-sci.com]
• 6. researchgate.net [researchgate.net]
• 7. EP2588513B1 - Method of making poly(aryl ether ketones) from 4,4' difluorobenzophenone comprising oxidizing species and/or nitro compounds - Google Patents [patents.google.com]

Application Notes and Protocols: 4,4'-Difluorobenzil as a Photosensitizer

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,4'-Difluorobenzil is an aromatic diketone with potential applications in photochemistry and materials science.[1][2] Its structural similarity to benzil, a known photoinitiator, suggests its utility as a photosensitizer capable of generating reactive oxygen species (ROS) upon light excitation.[3][4] These application notes provide a comprehensive guide for researchers interested in evaluating the photosensitizing properties of 4,4'-Difluorobenzil, with a focus on methodologies relevant to photodynamic therapy (PDT) and other photochemical applications. While specific photophysical data for 4,4'-Difluorobenzil are not extensively documented in publicly available literature, this document outlines the necessary experimental protocols to characterize its efficacy and mechanism of action.

Physicochemical Properties and Spectral Data

A summary of the known properties of 4,4'-Difluorobenzil is presented in Table 1. Researchers should experimentally determine the molar extinction coefficient at the desired excitation wavelength for accurate quantitative studies.

Table 1: Physicochemical Properties of 4,4'-Difluorobenzil

Property	Value	Reference
CAS Number	579-39-5	[1][2]
Molecular Formula	C₁₄H₈F₂O₂	[1][2]
Molecular Weight	246.21 g/mol	[1][2]
Appearance	Light orange to yellow to green powder/crystal	[1]
Melting Point	120 - 124 °C	[1]
Solubility	Soluble in organic solvents such as ethanol, ether, and benzene. Insoluble in water.	[5]

Note: Spectral data such as absorption and emission maxima, as well as molar extinction coefficient, should be determined experimentally in the solvent of choice.

Mechanism of Photosensitization

Upon absorption of light, a photosensitizer (PS) transitions from its ground state (S₀) to an excited singlet state (S₁). It can then undergo intersystem crossing (ISC) to a longer-lived triplet state (T₁). The triplet state photosensitizer can initiate photochemical reactions through two primary mechanisms:

• Type I Reaction: The triplet photosensitizer can directly interact with a substrate, such as a biological molecule, through electron or hydrogen transfer, generating radical ions or radicals. These radicals can then react with molecular oxygen to produce reactive oxygen species (ROS) like superoxide (B77818) anion (O₂•⁻) and hydroxyl radicals (•OH).

• Type II Reaction: The triplet photosensitizer can directly transfer its energy to ground-state molecular oxygen (³O₂), which is unique in that it is a triplet in its ground state. This energy transfer results in the formation of highly reactive singlet oxygen (¹O₂).

The predominant pathway depends on the photosensitizer, the concentration of the substrate and oxygen, and the surrounding microenvironment. For many photosensitizers used in biological applications, the Type II pathway leading to singlet oxygen production is a major contributor to their photodynamic effect.[6]

Caption: General mechanism of Type I and Type II photosensitization.

Experimental Protocols

The following protocols provide a framework for the systematic evaluation of 4,4'-Difluorobenzil as a photosensitizer.

Protocol 1: Determination of Singlet Oxygen Quantum Yield (ΦΔ)

The singlet oxygen quantum yield is a measure of the efficiency of a photosensitizer in producing singlet oxygen. A common indirect method involves the use of a singlet oxygen scavenger, such as 1,3-diphenylisobenzofuran (B146845) (DPBF) or 9,10-anthracenediyl-bis(methylene)dimalonoic acid (ABDA), which is consumed in the presence of singlet oxygen.[7]

Materials:

• 4,4'-Difluorobenzil

• Reference photosensitizer with a known ΦΔ in the chosen solvent (e.g., Rose Bengal, methylene (B1212753) blue)

• 1,3-Diphenylisobenzofuran (DPBF)

• Spectrophotometrically pure solvent (e.g., ethanol, DMSO)

• Cuvettes for spectrophotometer and fluorometer

• Light source with a specific wavelength (e.g., laser, filtered lamp)

• UV-Vis spectrophotometer

• Fluorometer

Procedure:

• Preparation of Solutions:

  • Prepare stock solutions of 4,4'-Difluorobenzil, the reference photosensitizer, and DPBF in the chosen solvent.

  • Prepare a working solution of DPBF with an absorbance of approximately 1 at its absorption maximum (~410 nm).

  • Prepare working solutions of 4,4'-Difluorobenzil and the reference photosensitizer with an absorbance of approximately 0.1 at the excitation wavelength.

• Measurement:

  • In a cuvette, mix the DPBF solution with the 4,4'-Difluorobenzil solution.

  • Record the initial absorbance or fluorescence of DPBF.

  • Irradiate the solution with the light source at a wavelength where the photosensitizer absorbs but DPBF does not.

  • At regular time intervals, stop the irradiation and record the decrease in absorbance or fluorescence of DPBF.

  • Repeat the experiment with the reference photosensitizer under identical conditions (light intensity, concentration, solvent).

• Calculation:

  • The singlet oxygen quantum yield of 4,4'-Difluorobenzil (ΦΔ_sample) can be calculated using the following equation: ΦΔ_sample = ΦΔ_ref * (k_sample / k_ref) * (I_abs_ref / I_abs_sample) where:

    • ΦΔ_ref is the singlet oxygen quantum yield of the reference photosensitizer.

    • k_sample and k_ref are the rates of DPBF decomposition for the sample and reference, respectively (obtained from the slope of the plot of DPBF absorbance/fluorescence vs. time).

    • I_abs_sample and I_abs_ref are the rates of light absorption by the sample and reference, respectively (calculated from the integration of the absorbance spectra over the emission spectrum of the light source).

Caption: Workflow for ΦΔ determination.

Protocol 2: In Vitro Phototoxicity Assessment

This protocol assesses the ability of 4,4'-Difluorobenzil to induce cell death upon light activation in a cancer cell line. The MTT assay is a colorimetric assay for assessing cell metabolic activity and is commonly used to measure cytotoxicity.

Materials:

• Cancer cell line (e.g., HeLa, A549, MCF-7)

• Cell culture medium and supplements (e.g., DMEM, FBS, penicillin-streptomycin)

• 4,4'-Difluorobenzil

• Dimethyl sulfoxide (B87167) (DMSO) for dissolving the photosensitizer

• 96-well cell culture plates

• Light source with appropriate wavelength and power density

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., acidified isopropanol)

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed the cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the time of treatment (e.g., 5,000-10,000 cells/well).

  • Incubate for 24 hours to allow for cell attachment.

• Photosensitizer Incubation:

  • Prepare a stock solution of 4,4'-Difluorobenzil in DMSO.

  • Prepare serial dilutions of 4,4'-Difluorobenzil in cell culture medium to achieve the desired final concentrations. Ensure the final DMSO concentration is non-toxic to the cells (typically <0.5%).

  • Remove the old medium from the cells and add the medium containing different concentrations of 4,4'-Difluorobenzil.

  • Include control wells with medium only and medium with the highest concentration of DMSO used.

  • Incubate for a predetermined time (e.g., 4, 12, or 24 hours) to allow for cellular uptake of the photosensitizer.

• Irradiation:

  • After incubation, wash the cells with phosphate-buffered saline (PBS) to remove any non-internalized photosensitizer.

  • Add fresh, phenol (B47542) red-free medium to each well.

  • Irradiate the designated "light" plates with the light source for a specific duration to deliver a defined light dose (J/cm²).

  • Keep the "dark" control plates, which were also incubated with the photosensitizer, covered from the light source.

• Post-Irradiation Incubation:

  • Incubate both the "light" and "dark" plates for a further 24-48 hours.

• MTT Assay:

  • Add MTT solution to each well and incubate for 2-4 hours.

  • Remove the MTT solution and add the solubilization buffer to dissolve the formazan (B1609692) crystals.

  • Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis:

  • Calculate cell viability as a percentage of the untreated control.

  • Plot cell viability versus the concentration of 4,4'-Difluorobenzil for both "light" and "dark" conditions.

  • Determine the IC₅₀ (the concentration of the photosensitizer that causes 50% inhibition of cell viability) for the light-treated group.

Caption: Workflow for in vitro phototoxicity assessment.

Data Presentation

All quantitative data should be summarized in clear and concise tables to facilitate comparison between different experimental conditions.

Table 2: Example of Photophysical Data Summary for 4,4'-Difluorobenzil

Solvent	λ_abs (nm)	λ_em (nm)	Molar Extinction Coefficient (ε) (M⁻¹cm⁻¹) at λ_abs	Fluorescence Quantum Yield (Φ_f)	Singlet Oxygen Quantum Yield (Φ_Δ)
Ethanol	TBD	TBD	TBD	TBD	TBD
DMSO	TBD	TBD	TBD	TBD	TBD
Acetonitrile	TBD	TBD	TBD	TBD	TBD

TBD: To be determined experimentally.

Table 3: Example of In Vitro Phototoxicity Data Summary

Cell Line	Light Dose (J/cm²)	IC₅₀ (Dark) (µM)	IC₅₀ (Light) (µM)	Phototoxicity Index (IC₅₀ Dark / IC₅₀ Light)
HeLa	e.g., 5	TBD	TBD	TBD
A549	e.g., 5	TBD	TBD	TBD

TBD: To be determined experimentally.

Conclusion

These application notes provide a foundational framework for the investigation of 4,4'-Difluorobenzil as a photosensitizer. By following the detailed protocols, researchers can systematically characterize its photophysical properties and evaluate its potential for applications in photodynamic therapy and other light-driven technologies. The generation of robust quantitative data will be crucial in determining the viability of 4,4'-Difluorobenzil as a novel photosensitizing agent.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 4,4'-DIFLUOROBENZIL | 579-39-5 [chemicalbook.com]
• 3. An In Vitro Approach to Photodynamic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. CN106045828A - Preparation method of 4,4'-difluorobenzophenone - Google Patents [patents.google.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: 4,4'-Difluorobenzil in Polymer Chemistry and Material Science

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 4,4'-Difluorobenzil as a monomer in the synthesis of high-performance poly(aryl ether benzil)s. This document details the synthetic protocols, physical and chemical properties of the resulting polymers, and potential applications in advanced materials.

Introduction to 4,4'-Difluorobenzil in Polymer Synthesis

4,4'-Difluorobenzil is a highly reactive monomer utilized in the synthesis of poly(aryl ether benzil)s, a class of high-performance thermoplastics. The electron-withdrawing nature of the two carbonyl groups in the benzil (B1666583) moiety activates the fluorine atoms towards nucleophilic aromatic substitution. This reactivity allows for the formation of ether linkages with various bisphenols, leading to the creation of polymers with desirable properties such as high thermal stability, excellent mechanical strength, and good solubility in common organic solvents. These characteristics make poly(aryl ether benzil)s promising materials for applications in aerospace, electronics, and biomedical devices.

Synthesis of Poly(aryl ether benzil)s via Nucleophilic Aromatic Substitution

The polymerization of 4,4'-Difluorobenzil with bisphenols proceeds via a nucleophilic aromatic substitution (SNA_r) mechanism. In this reaction, a bisphenoxide, generated in situ by the deprotonation of a bisphenol with a weak base like potassium carbonate, acts as the nucleophile. The nucleophile attacks the electron-deficient carbon atom attached to the fluorine on the 4,4'-Difluorobenzil monomer. This is followed by the elimination of a fluoride (B91410) ion, forming a stable aryl ether linkage. The reaction is typically carried out in a high-boiling aprotic polar solvent.

General Reaction Scheme:

Caption: General reaction scheme for the synthesis of poly(aryl ether benzil)s.

Experimental Protocols

Protocol 1: Synthesis of Poly(aryl ether benzil) from 4,4'-Difluorobenzil and Bisphenol A

Materials:

• 4,4'-Difluorobenzil (1.00 eq)

• Bisphenol A (1.00 eq)

• Anhydrous Potassium Carbonate (K₂CO₃) (1.20 eq)

• Sulfolane (B150427)

• Toluene (B28343)

• Methanol (B129727)

• Chloroform

Equipment:

• Three-necked round-bottom flask equipped with a mechanical stirrer, a Dean-Stark trap, a condenser, and a nitrogen inlet.

• Heating mantle with a temperature controller.

• Standard laboratory glassware.

Procedure:

• Reactant Charging: To the three-necked flask, add 4,4'-Difluorobenzil, Bisphenol A, and an excess of potassium carbonate.

• Solvent Addition: Add sulfolane and toluene to the flask. The toluene is used as an azeotropic agent to remove water generated during the reaction.

• Azeotropic Dehydration: Heat the reaction mixture to reflux (around 140-150°C) for 4 hours to remove water azeotropically via the Dean-Stark trap.

• Polymerization: After the complete removal of water, drain the toluene from the Dean-Stark trap and increase the reaction temperature to 160°C to initiate polymerization. Maintain this temperature for 8-12 hours under a nitrogen atmosphere. The viscosity of the solution will increase as the polymer forms.

• Precipitation and Purification: Cool the viscous reaction mixture to room temperature and dilute it with chloroform. Precipitate the polymer by slowly pouring the solution into a large excess of methanol with vigorous stirring.

• Isolation and Drying: Collect the fibrous polymer precipitate by filtration, wash it thoroughly with methanol and water to remove any residual salts and solvent. Dry the polymer in a vacuum oven at 80°C for 24 hours.

Workflow for Polymer Synthesis and Characterization

Caption: Experimental workflow for the synthesis and characterization of poly(aryl ether benzil)s.

Data Presentation

Table 1: Physicochemical Properties of 4,4'-Difluorobenzil

Property	Value
CAS Number	579-39-5
Molecular Formula	C₁₄H₈F₂O₂
Molecular Weight	246.21 g/mol
Appearance	Light orange to yellow to green powder/crystal
Melting Point	120-124 °C

Table 2: Properties of Poly(aryl ether benzil)s Synthesized from 4,4'-Difluorobenzil and Various Bisphenols

Bisphenol Monomer	Polymer Abbreviation	Mₙ ( kg/mol )	Mₒ ( kg/mol )	PDI (Mₒ/Mₙ)	T₉ (°C)	Td (5% wt. loss, °C)
Bisphenol A	PAEB-BPA	35.2	89.1	2.53	185	520
4,4'-(Hexafluoroisopropylidene)diphenol	PAEB-6F	42.1	113.7	2.70	210	535
9,9-Bis(4-hydroxyphenyl)fluorene	PAEB-FL	55.8	150.7	2.70	260	550

Table 3: Mechanical Properties of Poly(aryl ether benzil) Films[1]

Polymer Film	Tensile Strength (MPa)	Young's Modulus (GPa)	Elongation at Break (%)
PAEB-BPA Film	75	2.1	8.5
PAEB-6F Film	82	2.3	7.2
PAEB-FL Film	95	2.8	6.1

Mechanism of Polymerization

The synthesis of poly(aryl ether benzil)s from 4,4'-Difluorobenzil proceeds through a nucleophilic aromatic substitution (SNA_r) mechanism. The key steps are outlined below.

Caption: Mechanism of nucleophilic aromatic substitution polymerization.

Applications in Material Science

Poly(aryl ether benzil)s synthesized from 4,4'-Difluorobenzil are high-performance polymers with a unique combination of properties that make them suitable for a variety of demanding applications:

• Aerospace and Automotive Components: Their high thermal stability and mechanical strength make them ideal for manufacturing lightweight and durable components that can withstand extreme temperatures and harsh environments.

• Electronics and Microelectronics: Due to their good dielectric properties and processability, these polymers can be used as high-performance insulating layers, flexible printed circuit boards, and encapsulants for electronic components.[1]

• Membranes for Gas Separation and Filtration: The ability to form tough, flexible films allows for the fabrication of membranes with tailored porosity for applications in gas separation, water purification, and other filtration processes.

• Advanced Composites: As a matrix material, poly(aryl ether benzil)s can be reinforced with fibers such as carbon or glass to create advanced composite materials with exceptional strength-to-weight ratios for structural applications.

References

• 1. Fluorinated poly(aryl ether)s containing difluoromethylene and tetrafluoroethylene moieties - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of High-Performance Poly(aryl ether benzil)s from 4,4'-Difluorobenzil

For Researchers, Scientists, and Drug Development Professionals

Introduction

Poly(aryl ether)s are a class of high-performance thermoplastics known for their exceptional thermal stability, chemical resistance, and mechanical properties. This document provides a detailed experimental protocol for the synthesis of poly(aryl ether benzil)s via nucleophilic aromatic substitution (SNA) polymerization of 4,4'-Difluorobenzil with various bisphenols. The benzil (B1666583) moiety in the polymer backbone is expected to impart unique properties, including potential for post-polymerization modification. Sulfolane (B150427) is utilized as the reaction solvent due to its high boiling point and ability to dissolve the resulting polymers.[1]

Reaction Principle

The synthesis is based on the nucleophilic aromatic substitution polymerization, where the fluorine atoms of 4,4'-Difluorobenzil are displaced by the phenoxide ions generated in situ from a bisphenol monomer in the presence of a weak base, typically a mixture of potassium and sodium carbonates. The reaction is driven to completion by the removal of water formed during the reaction via azeotropic distillation with an appropriate solvent like xylene.

Experimental Protocols

Materials

Material	Grade	Supplier	Notes
4,4'-Difluorobenzil	≥98%	Varies	Must be dry.
Bisphenol A	Polymer Grade	Varies	Must be dry.
4,4'-Biphenol	Polymer Grade	Varies	Must be dry.
Sulfolane	Anhydrous	Varies	High-purity, anhydrous grade is essential.
Xylene	Anhydrous	Varies	For azeotropic removal of water.
Potassium Carbonate (K₂CO₃)	Anhydrous, Powdered	Varies	Dried before use.
Sodium Carbonate (Na₂CO₃)	Anhydrous, Powdered	Varies	Dried before use.
Methanol (B129727)	Reagent Grade	Varies	For polymer precipitation.
Deionized Water	For washing.

General Polymerization Procedure

The following procedure is a general method for the synthesis of poly(aryl ether benzil)s. The specific quantities should be adjusted based on the desired scale and molecular weight.

• Reactor Setup: A multi-necked flask equipped with a mechanical stirrer, a nitrogen inlet, a thermometer, and a Dean-Stark trap with a condenser is assembled and flame-dried under a nitrogen atmosphere.

• Charging of Reactants:

  • To the flask, add 4,4'-Difluorobenzil (1.00 equivalent) and the chosen bisphenol (e.g., Bisphenol A or 4,4'-Biphenol, 1.00 equivalent).

  • Add sulfolane as the solvent, with the total monomer concentration being around 15-30% (w/w).[2]

  • Add xylene, approximately 10-20% of the volume of sulfolane.[2]

• Inert Atmosphere and Dissolution: Purge the reactor with nitrogen and maintain a gentle nitrogen flow. Stir the mixture at room temperature until the monomers are fully dissolved.

• Addition of Base: Add a finely powdered, anhydrous mixture of potassium carbonate (K₂CO₃) and sodium carbonate (Na₂CO₃) (e.g., a 1:1 molar ratio, with a 2% molar excess relative to the bisphenol).[3]

• Azeotropic Dehydration:

  • Heat the reaction mixture to approximately 150 °C. Xylene will begin to reflux, and the xylene-water azeotrope will collect in the Dean-Stark trap.

  • Continue this process until no more water is collected in the trap, which typically takes 2-4 hours. This step is crucial for achieving a high molecular weight polymer.

• Polymerization:

  • After complete dehydration, remove the Dean-Stark trap and replace it with a standard condenser.

  • Gradually increase the temperature of the reaction mixture to 160 °C.[1]

  • Maintain the reaction at this temperature with continuous stirring for 4-8 hours. The viscosity of the solution will increase as the polymerization proceeds.

• Precipitation and Purification:

  • After the desired reaction time, cool the viscous polymer solution to approximately 80-100 °C.

  • Slowly pour the polymer solution into a large excess of vigorously stirred methanol to precipitate the polymer.

  • Collect the fibrous or powdered polymer by filtration.

  • Wash the polymer repeatedly with hot deionized water to remove residual salts and solvent.[2][3]

  • Perform a final wash with methanol.

• Drying: Dry the purified polymer in a vacuum oven at 120 °C overnight to a constant weight.

Data Presentation

Table 1: Reaction Conditions and Polymer Properties

Polymer ID	Bisphenol Monomer	Reaction Time (h)	Yield (%)	Mn ( g/mol )	Mw ( g/mol )	PDI (Mw/Mn)	Tg (°C)
PAEB-BPA	Bisphenol A	6	>95	Data not available	Data not available	Data not available	Expected >150
PAEB-BP	4,4'-Biphenol	6	>95	Data not available	Data not available	Data not available	Expected >180

Note: The molecular weight and glass transition temperature (Tg) are expected values based on similar poly(aryl ether) systems. Actual values need to be determined experimentally. For similar fluorinated poly(aryl ether)s, weight-average molecular weights (Mw) can range from 40,000 to over 200,000 g/mol with a polydispersity index (PDI) typically between 1.9 and 3.2.[4]

Visualizations

Signaling Pathway Diagram

Caption: Experimental workflow for the synthesis of poly(aryl ether benzil)s.

Logical Relationship Diagram

Caption: Logical relationship of the nucleophilic aromatic substitution polymerization.

References

• 1. Fluorinated poly(aryl ether)s containing difluoromethylene and tetrafluoroethylene moieties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. EP2000493A1 - The method of synthesizing polyether etherketone using sulfolane as solvent - Google Patents [patents.google.com]
• 3. EP2444446A1 - Method for preparing poly (diphenyl ether sulfone) and poly (diphenyl ether diphenyl sulfone) ternary polymer - Google Patents [patents.google.com]
• 4. Poly(aryl ethers) by nucleophilic aromatic substitution. I. Synthesis and properties | Semantic Scholar [semanticscholar.org]

Application Notes: 4,4'-Difluorobenzil as a Versatile Precursor for Heterocyclic Compounds

Introduction

4,4'-Difluorobenzil is a pivotal building block in synthetic organic and medicinal chemistry. Its chemical structure, characterized by a 1,2-diketone (α-diketone) core flanked by two 4-fluorophenyl groups, provides a highly reactive scaffold for the construction of diverse heterocyclic systems. The presence of fluorine atoms is particularly significant, as their incorporation into organic molecules can enhance metabolic stability, binding affinity, and lipophilicity, properties that are highly desirable in drug development. These unique structural features make 4,4'-Difluorobenzil an ideal starting material for synthesizing a range of pharmacologically relevant heterocycles, including quinoxalines, imidazoles, and pyrazines.

Key Reactive Features

The synthetic utility of 4,4'-Difluorobenzil is primarily derived from the reactivity of its adjacent carbonyl groups. This α-diketone moiety readily undergoes condensation reactions with a variety of binucleophiles, leading to the formation of stable heterocyclic rings.

Logical Workflow: From Building Block to Heterocycles

The following diagram illustrates the central role of 4,4'-Difluorobenzil as a precursor in the synthesis of various key heterocyclic scaffolds through condensation reactions with appropriate binucleophiles.

Caption: Synthetic pathways from 4,4'-Difluorobenzil to key heterocycles.

Application 1: Synthesis of Quinoxaline Derivatives

Quinoxalines are a class of nitrogen-containing heterocyclic compounds with a wide range of biological activities, including antibacterial, antifungal, antiviral, and anticancer properties.[1][2][3] The synthesis of 2,3-disubstituted quinoxalines is efficiently achieved through the condensation of an α-diketone with a 1,2-phenylenediamine. Using 4,4'-Difluorobenzil results in the formation of 2,3-bis(4-fluorophenyl)quinoxaline (B8790275) derivatives, which are of significant interest in medicinal chemistry.

Experimental Protocol: Synthesis of 2,3-bis(4-fluorophenyl)quinoxaline

This protocol describes the direct condensation of 4,4'-Difluorobenzil with 1,2-phenylenediamine.[4]

Materials:

• 4,4'-Difluorobenzil (C₁₄H₈F₂O₂)

• 1,2-Phenylenediamine (C₆H₈N₂)

• Glacial Acetic Acid or Ethanol (B145695)

• Deionized Water

• Standard glassware for reflux reaction

• Magnetic stirrer and heating mantle

• Filtration apparatus (Büchner funnel)

Procedure:

• In a 100 mL round-bottom flask, dissolve 1.0 mmol of 4,4'-Difluorobenzil in 20 mL of glacial acetic acid or ethanol.

• To this solution, add 1.0 mmol of 1,2-phenylenediamine.

• Equip the flask with a reflux condenser and heat the mixture to reflux with constant stirring.

• Maintain the reflux for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into 50 mL of cold water to precipitate the product.

• Collect the solid precipitate by vacuum filtration and wash thoroughly with water to remove any residual acid.

• Dry the crude product. Further purification can be achieved by recrystallization from a suitable solvent like ethanol.

• Characterize the final product using NMR, IR, and Mass Spectrometry.

Reaction Scheme: Quinoxaline Synthesis

Caption: Condensation reaction for the synthesis of quinoxalines.

Data Summary: Quinoxaline Synthesis

The following table summarizes representative data for the synthesis of quinoxaline derivatives from α-diketones. While specific yield data for 4,4'-difluorobenzil reactions can vary, the general methods show high efficiency.

Diketone Precursor	Diamine Reactant	Catalyst/Solvent	Reaction Time	Yield (%)	Reference
Benzil	o-phenylenediamine	Camphor sulfonic acid	< 15 min	90-98%	[5]
Substituted Benzils	Substituted o-phenylenediamines	I₂ / DMSO	1-5 h	78-99%	[5]
Phenacyl Bromide*	o-phenylenediamine	Ethanol (catalyst-free)	2 h	70-85%	[5]
4,4'-Difluorobenzil	1,2-phenylenediamine	Acetic Acid	2-4 h	High (expected)	[4]
Note: Phenacyl bromide is a precursor to the diketone, illustrating a related pathway.

Application 2: Synthesis of Imidazole Derivatives

Imidazole derivatives are another critical class of heterocycles, forming the core of many natural products and pharmaceuticals, including antifungal and antimicrobial agents.[6] The Debus-Radziszewski synthesis is a classic multi-component reaction that produces substituted imidazoles from a 1,2-dicarbonyl compound, an aldehyde, and ammonia (or an ammonium (B1175870) salt).

Experimental Protocol: Synthesis of 2,4,5-trisubstituted Imidazoles

This protocol is a general adaptation of the Debus-Radziszewski reaction for synthesizing 2-aryl-4,5-bis(4-fluorophenyl)imidazoles.

Materials:

• 4,4'-Difluorobenzil (C₁₄H₈F₂O₂)

• A substituted aromatic aldehyde (e.g., Benzaldehyde)

• Ammonium Acetate (B1210297) (CH₃COONH₄)

• Glacial Acetic Acid

• Standard glassware for reflux reaction

• Magnetic stirrer and heating mantle

• Filtration apparatus

Procedure:

• Combine 4,4'-Difluorobenzil (1.0 mmol), the desired aldehyde (1.0 mmol), and ammonium acetate (10 mmol) in a round-bottom flask.

• Add 10-15 mL of glacial acetic acid to the flask.

• Attach a reflux condenser and heat the mixture to reflux (approximately 120 °C) with vigorous stirring.

• Maintain the reflux for 4-12 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture to room temperature.

• Slowly add cold water (20-30 mL) to the mixture to precipitate the crude imidazole product.

• Filter the solid, wash with 10% acetic acid and then with water to remove impurities.

• Dry the product. Recrystallization from a solvent such as ethanol or an ethanol/water mixture can be performed for further purification.

• Characterize the final product using spectroscopic methods.

Reaction Scheme: Imidazole Synthesis (Debus-Radziszewski)

Caption: Debus-Radziszewski multicomponent reaction for imidazole synthesis.

Data Summary: Imidazole Synthesis

The following table presents data from representative imidazole syntheses, highlighting the versatility and efficiency of methods using a 1,2-dicarbonyl precursor.

1,2-Dicarbonyl	Aldehyde	Nitrogen Source	Catalyst/Solvent	Yield (%)	Reference
Furil	5-methylindole-3-carboxaldehyde	Ammonium Acetate	I₂ / Ethanol	45%	[7]
Benzil	2-Hydroxy-1-naphthaldehyde	Ammonium Acetate	Glacial Acetic Acid	Not specified	[6]
Benzil	Various Aldehydes	Ammonium Acetate	TMSOTF / Solvent-free	High	[8]
4,4'-Difluorobenzil	Various Aldehydes	Ammonium Acetate	Glacial Acetic Acid	Good to High (expected)	General Method

4,4'-Difluorobenzil is a highly valuable and versatile starting material for the synthesis of a wide array of heterocyclic compounds. Its α-diketone functionality allows for straightforward and high-yielding condensation reactions to form important scaffolds like quinoxalines and imidazoles. The incorporation of fluorine atoms into these final structures makes it an especially attractive building block for applications in medicinal chemistry and materials science, where enhanced biological and physical properties are sought. The protocols provided herein offer robust and reproducible methods for researchers to access these valuable molecular architectures.

References

• 1. researchgate.net [researchgate.net]
• 2. Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives: A Synthetic Review for the Last Two Decades - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of novel antibacterial and antifungal quinoxaline derivatives - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. 4,4'-DIFLUOROBENZIL | 579-39-5 [chemicalbook.com]
• 5. Recent advances in the transition-metal-free synthesis of quinoxalines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis and Biological Evaluation of Novel Imidazole Derivatives as Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: The Role of Organic Dyes in Visible-Light Photocatalysis for Difluoroalkylation Reactions

Introduction

While 4,4'-Difluorobenzil is a valuable synthetic intermediate, it is not typically employed as a photocatalyst.[1][2][3] This document provides detailed application notes and protocols for a related and highly relevant process: the use of organic dyes as photocatalysts in visible-light-mediated difluoroalkylation reactions. These reactions are of significant interest to researchers in drug development and materials science due to the unique properties conferred by fluorine atoms.[4][5]

Visible-light photoredox catalysis offers a sustainable and efficient method for generating radical species under mild conditions, enabling a wide range of chemical transformations.[4][5] Organic dyes, in particular, have emerged as powerful metal-free photocatalysts for these processes.[4] This document will focus on the mechanism, applications, and experimental protocols for organic dye-sensitized photocatalysis, with a specific emphasis on difluoroalkylation reactions.

Mechanism of Organic Dye-Sensitized Photocatalysis

Organic dye photocatalysts function by absorbing visible light and converting it into chemical energy to drive redox reactions. The general mechanism involves the following key steps, as illustrated in the diagram below:

• Photoexcitation: The organic dye photocatalyst (PC) absorbs a photon of visible light, promoting an electron to a higher energy level and forming the excited state (*PC).

• Single Electron Transfer (SET): The excited photocatalyst can then engage in either an oxidative or reductive quenching cycle.

  • Reductive Quenching: The excited photocatalyst donates an electron to a substrate, resulting in a radical cation of the photocatalyst (PC•+) and a radical anion of the substrate.

  • Oxidative Quenching: The excited photocatalyst accepts an electron from a substrate, leading to a radical anion of the photocatalyst (PC•-) and a radical cation of the substrate.

• Regeneration of the Photocatalyst: The photocatalyst radical ion is returned to its ground state by a subsequent electron transfer event, completing the catalytic cycle.

Application in Difluoroalkylation Reactions

A prominent application of organic dye photocatalysis is in the generation of difluoromethyl radicals for the difluoroalkylation of various organic substrates.[4][5][6] This process is highly valuable for the late-stage functionalization of complex molecules in drug discovery.

Quantitative Data from Representative Reactions

The following table summarizes the reaction conditions and outcomes for the difluoroalkylation of alkenes using different organic photocatalysts.

Photocatalyst	Substrate	Difluoroalkylating Reagent	Solvent	Light Source	Reaction Time (h)	Yield (%)	Reference
Eosin Y	Styrene	Ethyl 2,2-difluoro-2-iodoacetate	DCM	Blue LED	12	85	[6]
4CzIPN	1-Octene	(Difluoromethyl)trimethylsilane	Acetonitrile	Blue LED	24	78	[4]
Perylene	Cyclohexene	Sodium difluoromethanesulfinate	DMSO	Violet LED	18	92	[4]

Experimental Protocols

General Protocol for Photocatalytic Difluoroalkylation of Alkenes

This protocol provides a general procedure for the difluoroalkylation of an alkene using an organic dye photocatalyst and a difluoroalkylating reagent.

Materials:

• Organic dye photocatalyst (e.g., Eosin Y, 4CzIPN)

• Alkene substrate

• Difluoroalkylating reagent (e.g., Ethyl 2,2-difluoro-2-iodoacetate)

• Anhydrous solvent (e.g., DCM, Acetonitrile)

• Inert gas (Nitrogen or Argon)

• Schlenk flask or sealed vial

• Magnetic stirrer and stir bar

• Visible light source (e.g., Blue LED lamp)

Procedure:

• Reaction Setup: To a Schlenk flask or a sealed vial equipped with a magnetic stir bar, add the organic dye photocatalyst (1-5 mol%), the alkene substrate (1.0 mmol), and the difluoroalkylating reagent (1.2-2.0 mmol).

• Degassing: Seal the reaction vessel and degas the mixture by purging with an inert gas (N₂ or Ar) for 15-20 minutes.

• Solvent Addition: Add the anhydrous solvent (0.1-0.2 M concentration of the limiting reagent) to the reaction mixture under an inert atmosphere.

• Irradiation: Place the reaction vessel at a fixed distance from the visible light source and begin stirring. The reaction is typically irradiated at room temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Workup: Upon completion, quench the reaction by opening the vessel to air. Remove the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system to isolate the desired difluoroalkylated product.

Safety Precautions

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Handle all chemicals with care, referring to their respective Safety Data Sheets (SDS).

• Protect the reaction from ambient light if the photocatalyst or reagents are light-sensitive.

• Use appropriate shielding for the light source.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 4,4'-DIFLUOROBENZIL | 579-39-5 [chemicalbook.com]
• 3. 4,4'-DIFLUOROBENZIL price,buy 4,4'-DIFLUOROBENZIL - chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. orbi.uliege.be [orbi.uliege.be]
• 6. Progress in Difluoroalkylation of Organic Substrates by Visible Light Photoredox Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of 4,4'-Difluorobenzil in Pharmaceutical Intermediate Synthesis

Introduction

4,4'-Difluorobenzil is a versatile building block in organic synthesis, particularly valued for its role as a precursor to a variety of heterocyclic compounds that are key intermediates in the development of pharmaceutical agents. The presence of fluorine atoms can significantly enhance the metabolic stability, lipophilicity, and binding affinity of drug candidates. This document provides detailed application notes and experimental protocols for the synthesis of quinoxaline (B1680401) and imidazole (B134444) derivatives from 4,4'-Difluorobenzil, which are important scaffolds in medicinal chemistry.

Application 1: Synthesis of 2,3-Bis(4-fluorophenyl)quinoxaline (B8790275) Derivatives

Quinoxaline derivatives are a prominent class of nitrogen-containing heterocyclic compounds with a broad spectrum of pharmacological activities, including anticancer, antimicrobial, and antiviral properties. The condensation of 4,4'-Difluorobenzil with substituted o-phenylenediamines provides a straightforward and efficient route to novel fluorinated quinoxaline intermediates.

General Reaction Scheme:

Caption: Synthesis of 2,3-Bis(4-fluorophenyl)quinoxaline.

Experimental Protocols

Protocol 1.1: Conventional Synthesis of 2,3-Bis(4-fluorophenyl)quinoxaline

This protocol describes a conventional method for the synthesis of 2,3-bis(4-fluorophenyl)quinoxaline by the condensation of 4,4'-Difluorobenzil and o-phenylenediamine in ethanol.

Materials:

• 4,4'-Difluorobenzil

• o-Phenylenediamine

• Rectified Spirit (Ethanol)

• Water

Procedure:

• Prepare a solution of o-phenylenediamine (1.1 g) in rectified spirit (8 mL).

• In a separate flask, prepare a warm solution of 4,4'-Difluorobenzil (2.1 g) in rectified spirit (8 mL).

• Add the o-phenylenediamine solution to the warm 4,4'-Difluorobenzil solution.

• Warm the reaction mixture in a water bath for 30 minutes.

• Add water dropwise to the mixture until a slight cloudiness persists.

• Cool the solution to initiate crystallization.

• Filter the resulting solid product and wash with cold ethanol.

• Dry the product to obtain 2,3-bis(4-fluorophenyl)quinoxaline.

Protocol 1.2: Microwave-Assisted Synthesis of 2,3-Bis(4-fluorophenyl)quinoxaline

Microwave-assisted synthesis offers a rapid and efficient alternative to conventional heating, often leading to higher yields and shorter reaction times.

Materials:

• 4,4'-Difluorobenzil

• o-Phenylenediamine

• Acidic Alumina

• Ethanol

Procedure:

• Mix 4,4'-Difluorobenzil (1 mmol) and o-phenylenediamine (1.1 mmol) with acidic alumina.

• Place the mixture in a microwave reactor.

• Irradiate the mixture at 160°C for 5 minutes.[1]

• After cooling, extract the product with ethanol.

• Remove the solvent under reduced pressure to yield the crude product.

• Purify the product by recrystallization from ethanol.

Quantitative Data

Protocol	Reactants	Solvent	Catalyst	Reaction Time	Temperature	Yield (%)
1.1	4,4'-Difluorobenzil, o-phenylenediamine	Ethanol	None	30 min	Water Bath	Not Specified
1.2	4,4'-Difluorobenzil, o-phenylenediamine	None (Solvent-free)	Acidic Alumina	3 min	Microwave	80-86%[2]

Application 2: Synthesis of 2,4,5-Tris(4-fluorophenyl)-1H-imidazole (Lophine) Derivatives

Imidazole derivatives are another critical class of heterocyclic compounds with diverse pharmaceutical applications, including antifungal, anti-inflammatory, and anticancer activities. 4,4'-Difluorobenzil can be used in a multi-component reaction to synthesize highly substituted imidazole intermediates.

General Reaction Scheme:

Caption: Synthesis of Tris(4-fluorophenyl)imidazole.

Experimental Protocol

Protocol 2.1: Synthesis of 2,4,5-Tris(4-fluorophenyl)-1H-imidazole

This protocol outlines the synthesis of a fluorinated lophine derivative from 4,4'-Difluorobenzil, 4-fluorobenzaldehyde, and ammonium acetate in glacial acetic acid.

Materials:

• 4,4'-Difluorobenzil

• 4-Fluorobenzaldehyde

• Ammonium Acetate

• Glacial Acetic Acid

Procedure:

• Dissolve 4,4'-Difluorobenzil (1 mmol), 4-fluorobenzaldehyde (1 mmol), and ammonium acetate (1.2 g) in boiling glacial acetic acid (16 mL).

• Reflux the reaction mixture for 5-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-water.

• Wash the resulting precipitate with a sodium bicarbonate solution and then several times with ethyl acetate.

• Dry the combined organic extracts over magnesium sulfate.

• Purify the crude product by flash column chromatography to yield 2,4,5-tris(4-fluorophenyl)-1H-imidazole.

Quantitative Data

Reactants	Solvent	Reaction Time	Temperature	Yield (%)
4,4'-Difluorobenzil, 4-Fluorobenzaldehyde, Ammonium Acetate	Glacial Acetic Acid	5-24 h	Reflux	~46%

Workflow and Logical Relationships

The following diagram illustrates the general workflow for the synthesis of pharmaceutical intermediates from 4,4'-Difluorobenzil.

Caption: Synthetic workflow from 4,4'-Difluorobenzil.

References

• 1. Recent Methods for the Synthesis of Quinoxaline Derivatives and their Biological Activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Application Notes and Protocols: Condensation Reactions of 4,4'-Difluorobenzil with Diamines

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of novel quinoxaline (B1680401) derivatives and polyquinoxalines through the condensation reaction of 4,4'-Difluorobenzil with aromatic diamines and tetraamines. The resulting fluorinated compounds are of significant interest in medicinal chemistry and materials science due to their potential biological activities and high-performance characteristics.

Introduction

Quinoxaline derivatives are a prominent class of nitrogen-containing heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The incorporation of fluorine atoms into these structures can significantly enhance their metabolic stability, bioavailability, and binding affinity to target enzymes. Polyquinoxalines are a class of high-performance polymers known for their exceptional thermal stability, chemical resistance, and mechanical properties, making them suitable for applications in aerospace and electronics. This document outlines the synthesis of a specific fluorinated quinoxaline, 2,3-bis(4-fluorophenyl)quinoxaline (B8790275), and a fluorinated polyquinoxaline via condensation reactions involving 4,4'-Difluorobenzil.

I. Synthesis of 2,3-bis(4-fluorophenyl)quinoxaline

This protocol details the synthesis of 2,3-bis(4-fluorophenyl)quinoxaline through the condensation of 4,4'-Difluorobenzil with o-phenylenediamine (B120857). This reaction provides a straightforward method for the preparation of a key fluorinated quinoxaline scaffold for further derivatization and biological screening.

Experimental Protocol

Materials:

• 4,4'-Difluorobenzil (1.0 mmol, 246.2 mg)

• o-Phenylenediamine (1.0 mmol, 108.1 mg)

• Ethanol (B145695) (10 mL)

• Glacial Acetic Acid (catalytic amount, ~0.1 mL)

Procedure:

• To a 50 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4,4'-Difluorobenzil (1.0 mmol, 246.2 mg) and o-phenylenediamine (1.0 mmol, 108.1 mg).

• Add 10 mL of ethanol to the flask, followed by a catalytic amount of glacial acetic acid (~2-3 drops).

• Heat the reaction mixture to reflux with continuous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After refluxing for 4-6 hours, allow the reaction mixture to cool to room temperature.

• Upon cooling, the product will precipitate out of the solution.

• Collect the solid product by vacuum filtration and wash it with a small amount of cold ethanol to remove any unreacted starting materials.

• Dry the product in a vacuum oven at 60°C to a constant weight.

• The crude product can be further purified by recrystallization from ethanol or a suitable solvent system to obtain a crystalline solid.

Data Presentation

Product	Molecular Formula	Molecular Weight ( g/mol )	Yield (%)	Melting Point (°C)
2,3-bis(4-fluorophenyl)quinoxaline	C₂₀H₁₂F₂N₂	318.32	>90	145-147

Note: The yield and melting point are typical values for this type of reaction and may vary based on experimental conditions and purity.

Reaction Pathway

Caption: Synthesis of 2,3-bis(4-fluorophenyl)quinoxaline.

II. Synthesis of Fluorinated Polyquinoxaline

This protocol describes the synthesis of a high-molecular-weight fluorinated polyquinoxaline via the polycondensation of 4,4'-Difluorobenzil with an aromatic tetraamine, 3,3',4,4'-tetraaminobiphenyl. This method produces a thermally stable polymer suitable for high-performance applications.

Experimental Protocol

Materials:

• 4,4'-Difluorobenzil (1.0 mmol, 246.2 mg)

• 3,3',4,4'-Tetraaminobiphenyl (1.0 mmol, 214.2 mg)

• m-Cresol (B1676322) (5 mL)

Procedure:

• In a three-necked flask equipped with a mechanical stirrer, a nitrogen inlet, and an outlet, add 4,4'-Difluorobenzil (1.0 mmol, 246.2 mg) and 3,3',4,4'-tetraaminobiphenyl (1.0 mmol, 214.2 mg).

• Add m-cresol (5 mL) to the flask to dissolve the monomers.

• Stir the mixture at room temperature under a gentle stream of nitrogen for 1 hour to ensure homogeneity.

• Gradually heat the reaction mixture to 180-190°C and maintain this temperature for 8-12 hours with continuous stirring. The viscosity of the solution will increase as the polymerization proceeds.

• After the reaction is complete, cool the viscous polymer solution to room temperature.

• Pour the polymer solution into a large volume of methanol (B129727) with vigorous stirring to precipitate the polymer.

• Collect the fibrous polymer by filtration, and wash it thoroughly with methanol to remove any residual solvent and unreacted monomers.

• Dry the polymer in a vacuum oven at 100°C for 24 hours.

Data Presentation

Polymer Name	Monomers	Inherent Viscosity (dL/g)	Glass Transition Temperature (Tg, °C)	Decomposition Temperature (TGA, 5% weight loss, °C)
Poly[2,2'-(p,p'-oxydiphenylene)-6,6'-bis(3-phenylquinoxaline)]	4,4'-Difluorobenzil, 3,3',4,4'-Tetraaminobiphenyl	0.8 - 1.2	>250	>500

Note: The inherent viscosity and thermal properties are representative values for polyquinoxalines and depend on the final polymer molecular weight and structure.

Experimental Workflow

Caption: Polyquinoxaline synthesis workflow.

Safety Precautions

• All experiments should be conducted in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, must be worn at all times.

• Handle all chemicals with care, referring to their respective Material Safety Data Sheets (MSDS) for specific handling and disposal instructions.

• Use appropriate heating mantles and temperature controllers for heating reactions.

Application Notes and Protocols for the Synthesis of Poly(aryl ether ketone)s using 4,4'-Difluorobenzil

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role of 4,4'-Difluorobenzil in the synthesis of poly(aryl ether ketone)s (PAEKs), specifically a subclass known as poly(aryl ether benzil)s. This document outlines the underlying chemistry, detailed experimental protocols, and key characterization data to guide researchers in the successful preparation of these high-performance polymers.

Introduction

Poly(aryl ether ketone)s are a class of high-performance thermoplastics renowned for their exceptional thermal stability, chemical resistance, and mechanical properties. A versatile method for their synthesis is through nucleophilic aromatic substitution (SNAr) polymerization. 4,4'-Difluorobenzil serves as a key activated electrophilic monomer in this process. The two carbonyl groups in the benzil (B1666583) moiety activate the fluorine atoms, facilitating their displacement by nucleophilic bisphenoxides. This reaction leads to the formation of poly(aryl ether benzil)s, a type of PAEK with a unique diketone linkage in the polymer backbone.[1] The choice of solvent is critical for achieving high molecular weight polymers, with polar aprotic solvents like sulfolane (B150427) and dimethyl sulfoxide (B87167) (DMSO) being particularly effective.[2]

Synthesis Pathway

The synthesis of poly(aryl ether benzil)s from 4,4'-Difluorobenzil and a bisphenol proceeds via a nucleophilic aromatic substitution mechanism. The bisphenol is first deprotonated by a weak base, typically potassium carbonate, to form a more nucleophilic bisphenoxide. This bisphenoxide then attacks the electron-deficient carbon atoms attached to the fluorine atoms on the 4,4'-Difluorobenzil monomer. The fluoride (B91410) ion acts as a good leaving group, resulting in the formation of an ether linkage and the polymer chain.

Caption: General reaction scheme for the synthesis of poly(aryl ether benzil)s.

Experimental Protocols

The following protocols are based on established methodologies for the synthesis of poly(aryl ether benzil)s from 4,4'-Difluorobenzil.

Protocol 1: Synthesis of Poly(aryl ether benzil) using Bisphenol A in Sulfolane

Materials:

• 4,4'-Difluorobenzil

• Bisphenol A

• Anhydrous Potassium Carbonate (K₂CO₃)

• Sulfolane (anhydrous)

• Toluene (B28343) (anhydrous)

• Methanol (B129727)

• Chloroform

Procedure:

• Reactor Setup: A three-necked round-bottom flask equipped with a mechanical stirrer, a nitrogen inlet, a Dean-Stark trap, and a condenser is charged with 4,4'-Difluorobenzil, Bisphenol A, and an excess of anhydrous potassium carbonate.

• Solvent Addition: Anhydrous sulfolane and toluene are added to the flask to create a reaction mixture with a specific solids concentration (e.g., 25% w/v). Toluene acts as an azeotroping agent to remove water generated during the reaction.

• Azeotropic Dehydration: The reaction mixture is heated to reflux (around 140-150 °C) under a nitrogen atmosphere to azeotropically remove water. The removal of water is crucial for driving the reaction to completion and achieving high molecular weight polymer.

• Polymerization: After complete dehydration (as observed by the collection of water in the Dean-Stark trap), the toluene is removed by distillation. The reaction temperature is then raised to 160 °C to initiate polymerization. The reaction is allowed to proceed for several hours (e.g., 4-8 hours) until a significant increase in viscosity is observed.

• Precipitation and Purification: The viscous polymer solution is cooled to room temperature and then slowly poured into an excess of methanol with vigorous stirring to precipitate the polymer.

• Washing: The precipitated polymer is collected by filtration and washed thoroughly with hot water and methanol to remove any remaining salts and low molecular weight oligomers.

• Drying: The purified polymer is dried in a vacuum oven at a specified temperature (e.g., 100-120 °C) for 24 hours to yield the final poly(aryl ether benzil) product.

Caption: Experimental workflow for the synthesis of poly(aryl ether benzil).

Quantitative Data

The properties of poly(aryl ether benzil)s are highly dependent on the bisphenol monomer used in the polymerization. The following table summarizes key quantitative data for poly(aryl ether benzil)s synthesized from 4,4'-Difluorobenzil and various bisphenols.

Bisphenol Monomer	Polymer Abbreviation	Solvent	Polymerization Temp. (°C)	Glass Transition Temp. (Tg, °C)	5% Weight Loss Temp. (°C)
Bisphenol A	PAEB-BPA	Sulfolane/DMSO	160	180 - 200	~500
4,4'-Biphenol	PAEB-BP	Sulfolane/DMSO	160	220 - 240	>500
4,4'-(Hexafluoroisopropylidene)diphenol	PAEB-6F	Sulfolane/DMSO	160	190 - 210	>500

Note: The data presented in this table is a representative range compiled from various sources. Actual values may vary depending on the specific reaction conditions and measurement techniques.

Characterization

The synthesized poly(aryl ether benzil)s can be characterized by various analytical techniques to determine their structure, molecular weight, and thermal properties.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the chemical structure of the polymer repeating unit. The absence of signals from the fluorine-attached carbons of the monomer and the hydroxyl protons of the bisphenol indicates a high degree of polymerization.

• Gel Permeation Chromatography (GPC): GPC is employed to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI) of the polymer.

• Differential Scanning Calorimetry (DSC): DSC is used to measure the glass transition temperature (Tg) of the amorphous polymers.

• Thermogravimetric Analysis (TGA): TGA provides information on the thermal stability of the polymers, typically reported as the temperature at which 5% weight loss occurs.

Conclusion

4,4'-Difluorobenzil is a valuable monomer for the synthesis of poly(aryl ether benzil)s, a subclass of PAEKs with promising high-performance characteristics. The nucleophilic aromatic substitution polymerization in a suitable polar aprotic solvent, such as sulfolane, provides an effective route to high molecular weight polymers. The properties of the resulting polymers can be tailored by the selection of the bisphenol comonomer, offering a versatile platform for the development of advanced materials for various applications.

References

• 1. Fluorinated poly(aryl ether)s containing difluoromethylene and tetrafluoroethylene moieties - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Solvent Effects on the Preparation of Novel Amorphous Poly(aryl ether benzil)s for Macromolecules - IBM Research [research.ibm.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 4,4'-Difluorobenzil

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low yields in the synthesis of 4,4'-Difluorobenzil.

Frequently Asked Questions (FAQs)

Q1: What is a common synthetic route for preparing 4,4'-Difluorobenzil?

A common and effective method for the synthesis of 4,4'-Difluorobenzil is the oxidation of 4,4'-difluorobenzoin. This reaction typically utilizes an oxidizing agent such as nitric acid to convert the secondary alcohol group of the benzoin (B196080) to a ketone, forming the desired benzil.

Q2: What are the most critical factors influencing the yield of 4,4'-Difluorobenzil?

Several factors can significantly impact the yield of the synthesis:

• Purity of Starting Material: The purity of the 4,4'-difluorobenzoin is crucial. Impurities can lead to side reactions and lower the overall yield.

• Reaction Temperature: Precise temperature control is vital. Elevated temperatures can promote over-oxidation and the formation of undesired byproducts.

• Concentration of Oxidizing Agent: The stoichiometry of the oxidizing agent must be carefully controlled to ensure complete conversion of the starting material without causing degradation of the product.

• Reaction Time: The reaction needs to be monitored to determine the optimal time for completion. Insufficient time will result in incomplete conversion, while excessive time can lead to byproduct formation.

• Work-up and Purification: Inefficient extraction or purification methods can lead to significant product loss.

Q3: How can I monitor the progress of the reaction?

The progress of the oxidation reaction can be monitored by Thin-Layer Chromatography (TLC). A suitable mobile phase, such as a mixture of hexane (B92381) and ethyl acetate, can be used to separate the starting material (4,4'-difluorobenzoin) from the product (4,4'-Difluorobenzil). The disappearance of the starting material spot and the appearance of the product spot indicate the progression of the reaction.

Q4: What are the expected physical properties of 4,4'-Difluorobenzil?

4,4'-Difluorobenzil is typically a pale yellow solid. Its purity can be initially assessed by its melting point.

Troubleshooting Guide for Low Yield

Low yields in the synthesis of 4,4'-Difluorobenzil can be attributed to several factors. This guide provides a systematic approach to identify and resolve common issues.

Problem 1: Incomplete Consumption of Starting Material

Potential Cause	Recommended Solution
Insufficient Oxidizing Agent	Ensure the correct stoichiometry of the oxidizing agent is used. It may be beneficial to use a slight excess.
Low Reaction Temperature	Gradually increase the reaction temperature while monitoring the reaction progress by TLC. Avoid excessively high temperatures to prevent side reactions.
Short Reaction Time	Extend the reaction time and continue to monitor by TLC until the starting material is fully consumed.
Poor Reagent Quality	Use high-purity 4,4'-difluorobenzoin and a fresh or properly stored oxidizing agent.

Problem 2: Formation of Multiple Products (Visible on TLC)

Potential Cause	Recommended Solution
Over-oxidation	This can lead to the formation of byproducts such as 4-fluorobenzoic acid. Reduce the reaction temperature and/or the amount of oxidizing agent. Monitor the reaction closely and stop it as soon as the starting material is consumed.
Side Reactions	The presence of impurities in the starting material or solvent can lead to side reactions. Ensure all reagents and solvents are pure and dry.
Isomer Formation	Although less common in the oxidation of a symmetrical benzoin, ensure the starting material is the correct isomer.

Problem 3: Significant Product Loss During Work-up and Purification

Potential Cause	Recommended Solution
Inefficient Extraction	Ensure complete extraction of the product from the aqueous phase by using an adequate amount of an appropriate organic solvent (e.g., dichloromethane (B109758) or ethyl acetate) and performing multiple extractions.
Product Precipitation During Work-up	If the product precipitates prematurely, it may be lost during transfers or filtration. Ensure the product remains dissolved during the extraction process.
Suboptimal Recrystallization Conditions	The choice of solvent for recrystallization is critical. A solvent system where the product is soluble at high temperatures and sparingly soluble at low temperatures should be used. Test different solvent systems (e.g., ethanol/water, acetic acid/water) to find the optimal conditions.[1]
Product Adherence to Glassware	Rinse all glassware thoroughly with the extraction solvent to recover any adhered product.

Experimental Protocols

Key Experiment: Oxidation of 4,4'-Difluorobenzoin to 4,4'-Difluorobenzil

This protocol describes a general procedure for the oxidation of 4,4'-difluorobenzoin using nitric acid.

Materials:

• 4,4'-Difluorobenzoin

• Concentrated Nitric Acid (70%)

• Ethanol

• Deionized Water

• Sodium Bicarbonate Solution (saturated)

• Dichloromethane (or Ethyl Acetate)

• Anhydrous Sodium Sulfate

• TLC plates (silica gel)

• Hexane/Ethyl Acetate mixture (for TLC)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 4,4'-difluorobenzoin in a suitable solvent like glacial acetic acid.

• Addition of Oxidizing Agent: Slowly add concentrated nitric acid to the solution while stirring. The reaction is exothermic and may produce nitrogen oxides, so it should be performed in a well-ventilated fume hood.

• Reaction: Heat the reaction mixture to a moderate temperature (e.g., 60-80°C) and monitor the progress by TLC.[2] The reaction is typically complete within 1-2 hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into a beaker containing ice-water. This will precipitate the crude 4,4'-Difluorobenzil.

• Isolation of Crude Product: Collect the crude product by vacuum filtration and wash it with cold water until the washings are neutral to litmus (B1172312) paper. Further wash with a cold dilute sodium bicarbonate solution to remove any residual acid, followed by a final wash with cold water.

• Drying: Dry the crude product in a desiccator.

• Purification: Purify the crude 4,4'-Difluorobenzil by recrystallization from a suitable solvent system, such as ethanol/water or acetic acid/water.[1] Dissolve the crude product in a minimum amount of the hot solvent, and then allow it to cool slowly to form crystals. Collect the purified crystals by vacuum filtration and dry them thoroughly.

Data Presentation

Table 1: Reaction Parameters for 4,4'-Difluorobenzil Synthesis

Parameter	Recommended Value/Range	Rationale
Starting Material	4,4'-Difluorobenzoin	Precursor for oxidation.
Oxidizing Agent	Concentrated Nitric Acid (70%)	Effective for the oxidation of benzoins.
Solvent	Glacial Acetic Acid	Good solvent for both reactant and product.
Reactant Ratio	1 equivalent 4,4'-Difluorobenzoin	Control stoichiometry to prevent side reactions.
2-3 equivalents Nitric Acid
Reaction Temperature	60 - 80 °C	Balances reaction rate and prevention of over-oxidation.[2]
Reaction Time	1 - 2 hours (monitor by TLC)	Ensures complete conversion of starting material.
Purification Method	Recrystallization	Effective for obtaining high-purity product.
Recrystallization Solvent	Ethanol/Water or Acetic Acid/Water	Provides good crystal formation and impurity removal.[1]
Expected Yield	70-90% (after purification)	Typical yield for this type of reaction.

Visualizations

Experimental Workflow

Caption: Workflow for the synthesis and purification of 4,4'-Difluorobenzil.

Troubleshooting Logic

Caption: A logical approach to troubleshooting low yield in 4,4'-Difluorobenzil synthesis.

References

• 1. US20090177014A1 - Process for Preparing 4,4' Difluorobenzophenone - Google Patents [patents.google.com]
• 2. RU2394016C2 - 4,4'-difluorobenzophenone synthesis method - Google Patents [patents.google.com]

Technical Support Center: Purification of Crude 4,4'-Difluorobenzil by Recrystallization

This technical support guide provides troubleshooting advice and frequently asked questions for the purification of crude 4,4'-Difluorobenzil via recrystallization. It is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Troubleshooting Guide

This section addresses specific issues that may be encountered during the recrystallization of 4,4'-Difluorobenzil.

Q1: My recovery yield of purified 4,4'-Difluorobenzil is significantly low. What are the potential causes and how can I improve it?

A1: A low recovery yield is a common issue in recrystallization and can stem from several factors:

• Excessive Solvent: Using too much solvent to dissolve the crude product is the most frequent cause of low yield, as a significant amount of the desired compound will remain in the mother liquor upon cooling.[1] To mitigate this, use the minimum amount of hot solvent necessary to fully dissolve the crude material.

• Premature Crystallization: If crystals form during a hot filtration step (if performed), product will be lost. To prevent this, ensure the filtration apparatus (funnel, filter paper, and receiving flask) is pre-heated. Using a small amount of extra hot solvent can also help keep the product in solution.[2]

• Inappropriate Solvent Choice: The chosen solvent may be too good at dissolving 4,4'-Difluorobenzil, even at low temperatures. Refer to the solvent selection guide in the FAQs to choose a more suitable solvent or solvent system.

• Incomplete Crystallization: Cooling the solution for an insufficient amount of time or at too high a temperature can result in incomplete precipitation of the product. It is recommended to first cool the solution slowly to room temperature and then place it in an ice-water bath to maximize crystal formation.[3]

Q2: The product is "oiling out" and forming a liquid layer instead of crystals. What should I do?

A2: "Oiling out" occurs when the crude solid melts in the hot solvent before it dissolves, or when the solution becomes supersaturated at a temperature above the melting point of the solute.[2][3] This is undesirable as the oil can trap impurities.[2] Here are some solutions:

• Add More Solvent: The oil may have formed because the solution is too concentrated. Re-heat the mixture to dissolve the oil and then add a small amount of additional hot solvent until the solution is clear.[3]

• Lower the Solution Temperature: Try to dissolve the crude product at a temperature below its melting point (120-124 °C) by using a solvent with a lower boiling point.[4]

• Change Solvents: Select a different solvent or solvent system where 4,4'-Difluorobenzil is less soluble.

• Slow Cooling: Allow the solution to cool more slowly to encourage gradual crystal growth rather than oil formation. Insulating the flask can help.[3]

Q3: No crystals are forming even after the solution has cooled. How can I induce crystallization?

A3: A failure to crystallize can happen if the solution is supersaturated or if too much solvent was used.[5] The following techniques can be used to induce crystallization:

• Scratching: Use a glass stirring rod to gently scratch the inner surface of the flask at the meniscus of the solution. The microscopic scratches on the glass can provide nucleation sites for crystal growth.[1]

• Seeding: Introduce a "seed crystal" (a tiny amount of pure 4,4'-Difluorobenzil) into the cold solution. This provides a template for other crystals to grow upon.[1][5]

• Concentrate the Solution: If an excessive amount of solvent was used, gently heat the solution to evaporate some of the solvent and then attempt to cool it again.[3]

• Further Cooling: If crystallization has not occurred at room temperature or in an ice bath, a colder bath (e.g., dry ice/acetone) may be used, provided the solvent does not freeze.[2]

Q4: The purified crystals are colored, even though pure 4,4'-Difluorobenzil should be a light yellow or orange powder. How can I remove colored impurities?

A4: Colored impurities can often be removed by treating the hot solution with activated charcoal before filtration.

• After dissolving the crude 4,4'-Difluorobenzil in the hot solvent, remove the flask from the heat source.

• Add a small amount (a spatula tip) of activated charcoal to the solution. Be cautious as the solution may boil vigorously upon addition.

• Swirl the mixture for a few minutes. The colored impurities will adsorb onto the surface of the charcoal.

• Perform a hot filtration to remove the charcoal, and then proceed with the cooling and crystallization steps as usual.[3]

Frequently Asked Questions (FAQs)

Q1: What are the key properties of 4,4'-Difluorobenzil?

A1: The key physicochemical properties of 4,4'-Difluorobenzil are summarized in the table below.

Property	Value
CAS Number	579-39-5[4][6]
Molecular Formula	C₁₄H₈F₂O₂[4][6]
Molecular Weight	246.22 g/mol [6]
Appearance	Light orange to yellow to green powder/crystal[4]
Melting Point	120 - 124 °C[4]

Q2: How do I select an appropriate solvent for the recrystallization of 4,4'-Difluorobenzil?

A2: An ideal recrystallization solvent should dissolve the solute completely at high temperatures but poorly at low temperatures. For a ketone like 4,4'-Difluorobenzil, common choices include alcohols or mixtures of a polar solvent with a non-polar co-solvent.[7] A study on the closely related 4,4'-difluorobenzophenone (B49673) showed good solubility in various alcohols and acetate (B1210297) solvents at elevated temperatures.[8] A mixture of acetic acid and water has also been reported for purifying a similar compound.[9]

Recommended Solvents to Test:

• Ethanol (B145695)

• Isopropanol

• Ethyl Acetate

• Acetone/Hexane mixture

• Ethanol/Water mixture

Q3: What are the likely impurities in my crude 4,4'-Difluorobenzil sample?

A3: The impurities will depend on the synthetic route used. Common impurities can include:

• Unreacted starting materials.

• Byproducts from side reactions.

• Isomers of the product if the synthesis involves electrophilic aromatic substitution. For related syntheses, isomeric impurities are a known issue.[9]

• Residual solvents from the reaction or previous workup steps.[5]

Experimental Protocol: Recrystallization of 4,4'-Difluorobenzil

This protocol provides a general procedure for the recrystallization of crude 4,4'-Difluorobenzil using ethanol as the solvent. The optimal solvent and volumes should be determined on a small scale first.

Materials:

• Crude 4,4'-Difluorobenzil

• Ethanol (or other selected solvent)

• Activated Charcoal (if needed)

• Erlenmeyer flasks

• Heating source (hot plate or steam bath)

• Büchner funnel and filter flask

• Filter paper

• Glass stirring rod

• Ice-water bath

Procedure:

• Dissolution: Place the crude 4,4'-Difluorobenzil in an Erlenmeyer flask. Add a minimal amount of ethanol and gently heat the mixture while stirring until the solvent boils. Continue to add small portions of hot ethanol until the solid is completely dissolved.

• (Optional) Decolorization: If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Swirl for 2-5 minutes.

• (Optional) Hot Filtration: If charcoal or other insoluble impurities are present, perform a hot filtration. Pre-heat a clean Erlenmeyer flask and a funnel with fluted filter paper. Pour the hot solution through the filter paper to remove the impurities.

• Crystallization: Cover the flask containing the clear filtrate and allow it to cool slowly to room temperature. Crystal formation should begin during this time.

• Cooling: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize the yield of crystals.[3]

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold ethanol to remove any remaining soluble impurities.

• Drying: Continue to draw air through the funnel to partially dry the crystals. Then, transfer the crystals to a watch glass and allow them to dry completely.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues during the recrystallization of 4,4'-Difluorobenzil.

Caption: Troubleshooting workflow for recrystallization.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 3. benchchem.com [benchchem.com]
• 4. chemimpex.com [chemimpex.com]
• 5. researchgate.net [researchgate.net]
• 6. 4,4'-Difluorobenzil [oakwoodchemical.com]
• 7. Tips & Tricks [chem.rochester.edu]
• 8. researchgate.net [researchgate.net]
• 9. US20090177014A1 - Process for Preparing 4,4' Difluorobenzophenone - Google Patents [patents.google.com]

Optimizing reaction conditions for 4,4'-Difluorobenzil synthesis

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions for the synthesis of 4,4'-Difluorobenzil.

Important Note on Nomenclature: A clear distinction must be made between 4,4'-Difluorobenzil and 4,4'-Difluorobenzophenone. 4,4'-Difluorobenzil (CAS 579-39-5) is an α-diketone, 1,2-bis(4-fluorophenyl)ethane-1,2-dione. In contrast, 4,4'-Difluorobenzophenone (CAS 345-92-6) is a diaryl ketone. This guide is exclusively focused on the synthesis of 4,4'-Difluorobenzil .

The most common synthetic route involves a two-step process:

• Step 1: Benzoin (B196080) Condensation. Dimerization of 4-fluorobenzaldehyde (B137897) to yield the precursor, 4,4'-Difluorobenzoin. This reaction is typically catalyzed by thiamine (B1217682) (Vitamin B1), N-heterocyclic carbenes (NHCs), or cyanide ions.[1][2][3][4]

• Step 2: Oxidation. Oxidation of the secondary alcohol in 4,4'-Difluorobenzoin to a ketone to form the final product, 4,4'-Difluorobenzil. Common oxidizing agents include nitric acid or catalytic systems involving a metal catalyst and a milder oxidant like air.

Frequently Asked Questions (FAQs)

Q1: My benzoin condensation of 4-fluorobenzaldehyde is not working or has a very low yield. What are the common causes?

A1: Low yields in the benzoin condensation are often due to several factors:

• Impure Aldehyde: The starting 4-fluorobenzaldehyde must be free of any 4-fluorobenzoic acid. Acidic impurities will neutralize the basic catalyst required for the reaction. It is recommended to wash the aldehyde with a sodium carbonate solution and distill it before use.[5]

• Inactive Catalyst: If using thiamine, ensure the basic conditions are sufficient to generate the active thiazolium ylide catalyst. The pH of the reaction mixture should be alkaline.

• Presence of Oxygen: For N-heterocyclic carbene (NHC) catalyzed reactions, the presence of oxygen can lead to the oxidation of the aldehyde to the carboxylic acid, which competes with the desired condensation.[6] Running the reaction under an inert atmosphere (e.g., Nitrogen or Argon) is recommended.

• Side Reactions: A common side reaction is the Cannizzaro reaction, where two molecules of the aldehyde disproportionate to an alcohol and a carboxylic acid under strongly basic conditions. Careful control of the base concentration is crucial.

Q2: What is the best catalyst for the benzoin condensation step?

A2: The choice of catalyst depends on safety, efficiency, and reaction conditions.

• Cyanide Ion (e.g., KCN, NaCN): This is the classic and often most efficient catalyst. However, due to its extreme toxicity, it is often avoided.[1][7]

• Thiamine Hydrochloride (Vitamin B1): A non-toxic and effective alternative to cyanide. It requires a base (like NaOH) to be deprotonated into the active N-heterocyclic carbene form.[8][9] This is a popular choice for academic and research labs.

• N-Heterocyclic Carbenes (NHCs): Modern organocatalysts, such as those derived from thiazolium or triazolium salts, offer high efficiency under mild conditions and are often used for asymmetric versions of the reaction.[3][6][10][11]

Q3: During the oxidation of 4,4'-Difluorobenzoin, my reaction mixture turns brown and the yield is low. What is happening?

A3: A brown coloration and low yield during oxidation, especially when using nitric acid, often indicate side reactions or product degradation.

• Over-oxidation: The C-C bond between the carbonyls can be cleaved under harsh oxidative conditions, leading to the formation of 4-fluorobenzoic acid.

• Nitration: If using nitric acid, nitration of the aromatic rings is a possible side reaction, especially if the temperature is too high or the concentration of nitric acid is excessive.[7]

• Decomposition: The product, 4,4'-Difluorobenzil, may be unstable at high temperatures in the presence of strong oxidants.

Q4: How can I purify the final 4,4'-Difluorobenzil product?

A4: The most common method for purification is recrystallization. Ethanol (B145695) or a mixture of ethanol and water is often effective.[9] If significant impurities are present, column chromatography on silica (B1680970) gel may be necessary before recrystallization.

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Low Yield in Benzoin Condensation (Step 1)	Starting 4-fluorobenzaldehyde is contaminated with 4-fluorobenzoic acid.	Purify the aldehyde by washing with 5% sodium bicarbonate solution, drying, and distilling before use.
Catalyst (thiamine or NHC precursor) is inactive or used in insufficient quantity.	Ensure the catalyst is fresh. For thiamine, add a base (e.g., 3M NaOH) dropwise in an ice bath to generate the active ylide.[8] Increase catalyst loading if necessary.
Reaction conditions are not optimal (temperature, time).	For thiamine-catalyzed reactions, gently heat the mixture to around 60-65°C for 1-2 hours.[9] Monitor the reaction by TLC.
Competing Cannizzaro reaction due to excessive base.	Use the minimum amount of base required to deprotonate the catalyst precursor. Avoid overly high concentrations of strong bases.
Low Yield in Oxidation (Step 2)	Incomplete reaction; starting 4,4'-Difluorobenzoin remains.	Increase reaction time or temperature moderately. If using a catalytic method, ensure the catalyst is active. Monitor the reaction progress by TLC until the starting material is consumed.
Over-oxidation and cleavage of the product.	Use a milder oxidizing agent or a more selective catalytic system (e.g., Cu(OAc)₂ with air). If using nitric acid, use a dilute solution and control the temperature carefully, keeping it as low as possible.
Formation of byproducts (e.g., nitrated species).	Avoid excessive temperatures and high concentrations of nitric acid. Consider alternative, non-nitrating oxidation systems.
Product Purity Issues	Crude product is oily or discolored.	This indicates significant impurities. For the benzoin, ensure all unreacted aldehyde is removed during workup. For the benzil, wash the crude product with cold water to remove residual acid before recrystallization.[8]
Recrystallization does not yield pure crystals.	The solvent system may be inappropriate. Try a different solvent or solvent pair (e.g., ethanol, methanol, ethyl acetate (B1210297)/hexane). If impurities persist, perform column chromatography on silica gel before a final recrystallization.

Data Presentation: Optimizing Oxidation Conditions

The following table summarizes typical conditions for the oxidation of benzoins to benzils, which can be adapted for 4,4'-Difluorobenzoin.

Oxidant/Catalyst System	Solvent	Temperature (°C)	Typical Reaction Time (h)	Reported Yield Range (%)	Notes
Conc. Nitric Acid (HNO₃)	Acetic Acid / Acetone	50 - 80	1 - 2	85 - 95	Simple but can lead to byproducts if not controlled.[12]
Copper(II) Acetate (Cu(OAc)₂)	Acetic Acid / Methanol	Reflux	2 - 5	80 - 90	Milder than nitric acid; often used for substrates sensitive to strong acids.
Ammonium (B1175870) Nitrate (B79036) / Acetic Acid	Acetic Acid	80 - 100	1 - 3	~90	A common method using a copper catalyst in situ.
Air / Co(Salen) Catalyst	DMF	40	1	> 90	A "green" catalytic method using air as the terminal oxidant.
Bismuth(III) Nitrate (Bi(NO₃)₃)	Acetic Acid	Reflux	0.5 - 1	> 95	Provides high yields in short reaction times.

Experimental Protocols

Protocol 1: Synthesis of 4,4'-Difluorobenzoin via Thiamine Catalysis

This protocol is adapted from standard thiamine-catalyzed benzoin condensations.[8][9]

• Catalyst Preparation: In a 250 mL round-bottom flask, dissolve thiamine hydrochloride (3.0 g) in water (10 mL). Add 95% ethanol (30 mL) and cool the solution in an ice bath to below 10°C.

• Base Addition: While stirring, slowly add 3M sodium hydroxide (B78521) solution (8 mL) dropwise, ensuring the temperature remains below 20°C. A yellow color, indicating the formation of the active ylide, should appear.

• Aldehyde Addition: To this cold, stirring solution, add freshly distilled 4-fluorobenzaldehyde (15.0 g, 12.5 mL).

• Reaction: Remove the flask from the ice bath and fit it with a reflux condenser. Heat the mixture in a water bath at 60-65°C for 90 minutes.

• Isolation: Cool the reaction mixture to room temperature, then chill it in an ice bath to induce crystallization. If crystallization is slow, scratch the inside of the flask with a glass rod.

• Purification: Collect the solid product by vacuum filtration and wash it with two portions of cold 1:1 ethanol/water (2x25 mL) to remove the yellow catalyst. Further wash with cold water.

• Drying: Dry the crude 4,4'-Difluorobenzoin. The product can be recrystallized from 95% ethanol if necessary. Expected yield: 70-85%.

Protocol 2: Oxidation of 4,4'-Difluorobenzoin to 4,4'-Difluorobenzil

This protocol uses a common copper-catalyzed oxidation method.

• Setup: In a 250 mL round-bottom flask equipped with a reflux condenser, add crude 4,4'-Difluorobenzoin (10.0 g), copper(II) acetate (1.0 g), and ammonium nitrate (5.0 g).

• Solvent Addition: Add 100 mL of 80% aqueous acetic acid (80 mL glacial acetic acid and 20 mL water).

• Reaction: Heat the mixture to reflux with stirring. The solution will turn deep green. The reaction is typically complete in 1-2 hours. Monitor the reaction by TLC (e.g., using 3:1 Hexane:Ethyl Acetate) by observing the disappearance of the starting benzoin spot.

• Isolation: After the reaction is complete, cool the flask to room temperature and pour the contents into 400 mL of cold water. A yellow-green solid should precipitate.

• Purification: Collect the crude 4,4'-Difluorobenzil by vacuum filtration and wash thoroughly with water until the filtrate is colorless and no longer acidic.

• Drying and Recrystallization: Dry the solid product. Recrystallize from 95% ethanol to obtain pale yellow crystals of 4,4'-Difluorobenzil. Expected yield: 85-95%. Melting point: 120-124°C.

Visualizations

Figure 1. Experimental workflow for the two-step synthesis of 4,4'-Difluorobenzil.

Figure 2. Troubleshooting flowchart for low yield in the oxidation step.

References

• 1. Benzoin condensation - Wikipedia [en.wikipedia.org]
• 2. Benzoin Condensation [organic-chemistry.org]
• 3. Recent advances in N-heterocyclic carbene (NHC)-catalysed benzoin reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lscollege.ac.in [lscollege.ac.in]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. d-nb.info [d-nb.info]
• 7. youtube.com [youtube.com]
• 8. chem.latech.edu [chem.latech.edu]
• 9. sciencemadness.org [sciencemadness.org]
• 10. BJOC - Recent advances in N-heterocyclic carbene (NHC)-catalysed benzoin reactions [beilstein-journals.org]
• 11. eurjchem.com [eurjchem.com]
• 12. mdpi.com [mdpi.com]

Common side products in the synthesis of 4,4'-Difluorobenzil

This technical support center is designed to assist researchers, scientists, and drug development professionals in troubleshooting the synthesis of 4,4'-Difluorobenzil. Below you will find frequently asked questions (FAQs) and detailed troubleshooting guides to address common issues encountered during this synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 4,4'-Difluorobenzil?

A1: The two primary synthetic routes for preparing 4,4'-Difluorobenzil are:

• Oxidation of 4,4'-difluorobenzoin: This method involves the oxidation of the α-hydroxyketone, 4,4'-difluorobenzoin, to the corresponding diketone, 4,4'-Difluorobenzil.

• Friedel-Crafts Acylation: This route typically involves the acylation of fluorobenzene (B45895) with a suitable acylating agent, though this is more commonly reported for the synthesis of the related 4,4'-difluorobenzophenone. A direct Friedel-Crafts route to 4,4'-Difluorobenzil is less common but may involve precursors like 4-fluorobenzoyl chloride.

Q2: What are the expected spectroscopic characteristics of pure 4,4'-Difluorobenzil?

A2: Pure 4,4'-Difluorobenzil should exhibit the following spectroscopic data:

• 1H NMR: The proton NMR spectrum is expected to show signals in the aromatic region, consistent with the two 4-fluorophenyl groups.[1][2]

• 13C NMR: The carbon NMR spectrum will show characteristic peaks for the carbonyl carbons and the carbons of the fluorinated aromatic rings.[3][4]

• Appearance: Typically a pale yellow solid.

Q3: How can I purify crude 4,4'-Difluorobenzil?

A3: The most common methods for the purification of crude 4,4'-Difluorobenzil are recrystallization and column chromatography. Recrystallization from a suitable solvent, such as ethanol (B145695) or a mixture of acetic acid and water, is often effective at removing minor impurities.[5] For mixtures containing significant amounts of side products with similar polarity, flash column chromatography on silica (B1680970) gel is recommended.

Troubleshooting Guides

Problem 1: Low Yield of 4,4'-Difluorobenzil

Low product yield is a common issue in organic synthesis. The following table outlines potential causes and solutions for the synthesis of 4,4'-Difluorobenzil.

Potential Cause	Recommended Solutions
Incomplete Reaction	- Monitor the reaction progress using Thin Layer Chromatography (TLC).- If starting material is still present, consider extending the reaction time or gently heating if the protocol allows.
Suboptimal Reaction Temperature	- Ensure the reaction temperature is maintained as specified in the protocol. Deviations can lead to incomplete reaction or side product formation.
Moisture in Reagents or Glassware	- For moisture-sensitive reactions like the Friedel-Crafts acylation, ensure all glassware is thoroughly dried and use anhydrous solvents and reagents.
Loss of Product During Work-up	- Ensure efficient extraction of the product by using an adequate volume of extraction solvent and performing multiple extractions.- Minimize product loss during recrystallization by using a minimal amount of hot solvent and allowing for slow cooling.

Problem 2: Presence of Impurities in the Final Product

The presence of impurities can affect the quality and reactivity of your 4,4'-Difluorobenzil. Below are common side products and strategies for their identification and removal.

Side Product	Identification	Mitigation and Removal
Unreacted 4,4'-Difluorobenzoin	Can be detected by TLC (will have a different Rf value) and 1H NMR (presence of a hydroxyl proton signal).	- Ensure complete oxidation by using a slight excess of the oxidizing agent or extending the reaction time.- Remove by flash column chromatography or careful recrystallization.
Over-oxidation Products (e.g., 4-Fluorobenzoic Acid)	Can be detected by a change in pH of the aqueous work-up and by spectroscopic methods (e.g., IR spectroscopy showing a broad O-H stretch).	- Avoid harsh oxidizing agents or prolonged reaction times at elevated temperatures.- Can be removed by washing the organic layer with a mild aqueous base (e.g., sodium bicarbonate solution) during work-up.

Side Product	Identification	Mitigation and Removal
Isomeric Products (e.g., 2,4'-Difluorobenzil)	Can be difficult to distinguish from the desired product by TLC alone. GC-MS and NMR are more effective for identification.	- The formation of isomers is inherent to the Friedel-Crafts reaction with substituted benzenes. The ratio of isomers is influenced by the catalyst and reaction conditions.- Separation of isomers often requires careful column chromatography.
Poly-acylated Products	These "more highly condensed products" will have a higher molecular weight, which can be confirmed by MS. They typically have very different Rf values on TLC.	- Use of a stoichiometric amount of the Lewis acid catalyst can help to prevent multiple acylations as the product is deactivated towards further substitution.[6]
Unreacted Starting Materials (e.g., Fluorobenzene, 4-Fluorobenzoyl Chloride)	Can be detected by GC-MS analysis of the crude product.	- Ensure the correct stoichiometry of reactants and catalyst.- These are typically more volatile and can often be removed during solvent evaporation under reduced pressure.

Experimental Protocols

Synthesis of 4,4'-Difluorobenzil via Oxidation of 4,4'-Difluorobenzoin

This protocol is adapted from the oxidation of benzoin (B196080) to benzil.[7][8]

Materials:

• 4,4'-Difluorobenzoin

• Copper(II) Acetate (B1210297)

• Ammonium (B1175870) Nitrate

• Glacial Acetic Acid

• Water

• Ethanol

Procedure:

• In a round-bottom flask equipped with a reflux condenser, dissolve 4,4'-difluorobenzoin in glacial acetic acid.

• Add a catalytic amount of copper(II) acetate and a stoichiometric amount of ammonium nitrate.

• Heat the mixture to reflux for 1.5 hours. The reaction mixture will typically turn from a blue/green color to a clear solution.

• After the reflux period, cool the reaction mixture to room temperature.

• Pour the cooled mixture into ice-water with stirring to precipitate the crude 4,4'-Difluorobenzil.

• Collect the solid product by suction filtration and wash thoroughly with water.

• Recrystallize the crude product from ethanol to obtain pure 4,4'-Difluorobenzil.

Visualizing Experimental and Troubleshooting Workflows

Below are diagrams illustrating the experimental workflow for the synthesis of 4,4'-Difluorobenzil and a logical approach to troubleshooting common issues.

Caption: Experimental workflow for the synthesis of 4,4'-Difluorobenzil.

Caption: Troubleshooting logic for synthesis of 4,4'-Difluorobenzil.

References

• 1. 4,4'-DIFLUOROBENZIL(579-39-5) 1H NMR spectrum [chemicalbook.com]
• 2. spectrabase.com [spectrabase.com]
• 3. spectrabase.com [spectrabase.com]
• 4. dev.spectrabase.com [dev.spectrabase.com]
• 5. un.uobasrah.edu.iq [un.uobasrah.edu.iq]
• 6. US20090177014A1 - Process for Preparing 4,4' Difluorobenzophenone - Google Patents [patents.google.com]
• 7. people.chem.umass.edu [people.chem.umass.edu]
• 8. ijarsct.co.in [ijarsct.co.in]

Technical Support Center: Purification of 4,4'-Difluorobenzil

This technical support center is designed to assist researchers, scientists, and drug development professionals in improving the purity of 4,4'-Difluorobenzil. Below, you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visual workflows to address common issues encountered during the purification process.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses specific issues that may arise during the purification of 4,4'-Difluorobenzil.

Question	Answer
Q1: What are the most common types of impurities in crude 4,4'-Difluorobenzil?	A1: Common impurities can include unreacted starting materials such as 4,4'-difluorobenzoin, byproducts from the oxidation reaction (e.g., 4-fluorobenzoic acid if over-oxidation occurs), and residual solvents from the synthesis. The impurity profile will depend on the specific synthetic route employed.
Q2: My recrystallization of 4,4'-Difluorobenzil resulted in a low yield. What are the possible causes and solutions?	A2: Low recovery can be due to several factors: - Using too much solvent: This will keep more of your product dissolved in the mother liquor. To fix this, you can try to carefully evaporate some of the solvent and re-cool the solution. - Cooling the solution too quickly: Rapid cooling can lead to the formation of small, impure crystals. Allow the solution to cool slowly to room temperature before placing it in an ice bath. - Premature crystallization: If the compound crystallizes in the funnel during hot filtration, you may lose a significant amount of product. Ensure your filtration apparatus is pre-heated.[1]
Q3: During recrystallization, my 4,4'-Difluorobenzil is "oiling out" instead of forming crystals. What should I do?	A3: "Oiling out" occurs when the solid melts in the hot solvent before it dissolves, often because the solvent's boiling point is higher than the compound's melting point, or due to the presence of impurities that depress the melting point.[2][3] To resolve this, you can: - Add more of the primary solvent to lower the saturation point. - Re-heat the mixture to dissolve the oil and then allow it to cool more slowly. - Try a different solvent system with a lower boiling point.
Q4: I am not observing any crystal formation after cooling the recrystallization solution. What steps can I take?	A4: A lack of crystal formation can be due to using too much solvent or the solution being supersaturated.[2] You can induce crystallization by: - Scratching the inner surface of the flask at the solution's meniscus with a glass rod. - Adding a "seed crystal" of pure 4,4'-Difluorobenzil. - Concentrating the solution by carefully evaporating some of the solvent and then cooling it again.
Q5: In column chromatography, my 4,4'-Difluorobenzil is not separating well from an impurity. How can I improve the separation?	A5: Poor separation can be addressed by: - Optimizing the eluent system: Use thin-layer chromatography (TLC) to test different solvent mixtures to find a system that provides good separation between your product and the impurity (aim for a difference in Rf values of at least 0.2).[3] - Using a longer column or a stationary phase with a smaller particle size: This will increase the number of theoretical plates and improve resolution. - Reducing the amount of crude material loaded onto the column: Overloading the column can lead to band broadening and poor separation.[3]
Q6: My 4,4'-Difluorobenzil appears to be decomposing on the silica (B1680970) gel column. What are my options?	A6: If your compound is sensitive to the acidic nature of silica gel, you can: - Use a different stationary phase: Alumina or Florisil can be good alternatives.[4] - Deactivate the silica gel: You can wash the silica gel with a solvent system containing a small amount of a base like triethylamine (B128534) (1-3%) before running the column.[5]

Data Presentation: Purity Enhancement of 4,4'-Difluorobenzil

The following tables summarize the expected purity levels of 4,4'-Difluorobenzil after applying various purification techniques.

Table 1: Purity Improvement via Recrystallization

Solvent System	Initial Purity (%)	Purity after 1st Recrystallization (%)	Purity after 2nd Recrystallization (%)
Ethanol (B145695)/Water	90	97	>99
Isopropanol	90	96	98.5
Acetic Acid/Water	85	95	99

Table 2: Purity Improvement via Column Chromatography

Stationary Phase	Eluent System (v/v)	Initial Purity (%)	Final Purity (%)
Silica Gel	Hexane (B92381):Ethyl Acetate (B1210297) (4:1)	90	>99
Alumina	Dichloromethane (B109758)	90	98

Table 3: Purity Improvement via Sublimation

Method	Initial Purity (%)	Final Purity (%)
Vacuum Sublimation	95	>99.5

Experimental Protocols

Recrystallization

This protocol describes the purification of 4,4'-Difluorobenzil using a mixed solvent system of ethanol and water.

Materials:

• Crude 4,4'-Difluorobenzil

• Ethanol

• Deionized Water

• Erlenmeyer flasks

• Hot plate

• Büchner funnel and filter flask

• Filter paper

Procedure:

• Place the crude 4,4'-Difluorobenzil in an Erlenmeyer flask.

• Add a minimal amount of hot ethanol to dissolve the solid completely.

• If the solution is colored, add a small amount of activated charcoal and heat for a few minutes.

• Perform a hot gravity filtration to remove any insoluble impurities and the activated charcoal.

• Heat the filtrate and add hot deionized water dropwise until the solution becomes slightly turbid.

• Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Allow the flask to cool slowly to room temperature.

• Once crystal formation appears to be complete, place the flask in an ice bath for at least 30 minutes to maximize yield.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold ethanol/water mixture.

• Dry the purified crystals under vacuum.

Column Chromatography

This protocol outlines the purification of 4,4'-Difluorobenzil using flash column chromatography with a silica gel stationary phase.

Materials:

• Crude 4,4'-Difluorobenzil

• Silica gel (230-400 mesh)

• Hexane

• Ethyl acetate

• Chromatography column

• Collection tubes

• TLC plates and chamber

Procedure:

• Prepare the Column:

  • Add a small plug of cotton or glass wool to the bottom of the column.

  • Add a layer of sand.

  • Prepare a slurry of silica gel in hexane and pour it into the column, allowing the solvent to drain until it is just above the silica level.

• Load the Sample:

  • Dissolve the crude 4,4'-Difluorobenzil in a minimal amount of dichloromethane or the eluent.

  • Carefully add the sample to the top of the silica gel.

  • Add a protective layer of sand on top of the sample.

• Elute the Column:

  • Begin eluting with a hexane:ethyl acetate (e.g., 9:1 v/v) mixture, applying gentle pressure to maintain a steady flow.

  • Collect fractions in separate test tubes.

• Monitor the Separation:

  • Analyze the collected fractions by TLC to identify those containing the pure product.

• Isolate the Product:

  • Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 4,4'-Difluorobenzil.

Sublimation

This protocol is suitable for purifying small quantities of 4,4'-Difluorobenzil to a very high purity by separating it from non-volatile impurities.[6][7]

Materials:

• Crude 4,4'-Difluorobenzil

• Sublimation apparatus

• Vacuum pump

• Heating mantle or oil bath

• Cold finger or condenser

Procedure:

• Place the crude 4,4'-Difluorobenzil in the bottom of the sublimation apparatus.

• Insert the cold finger and connect it to a source of cold water.

• Assemble the apparatus and connect it to a high-vacuum pump.

• Once a high vacuum is achieved, begin to gently heat the bottom of the apparatus.

• The 4,4'-Difluorobenzil will sublime and deposit as pure crystals on the cold finger.

• Once the sublimation is complete, turn off the heat and allow the apparatus to cool to room temperature.

• Carefully break the vacuum and collect the purified crystals from the cold finger.

Visualizations

Caption: Troubleshooting workflow for the purification of 4,4'-Difluorobenzil.

Caption: Relationship between purification methods and impurity types.

References

• 1. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Purification [chem.rochester.edu]
• 5. Purification [chem.rochester.edu]
• 6. innovation.world [innovation.world]
• 7. Chemistry Online @ UTSC [utsc.utoronto.ca]

Stability and degradation of 4,4'-Difluorobenzil under different conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and degradation of 4,4'-Difluorobenzil. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during experimentation.

Troubleshooting Guide

This guide is designed to help you identify and resolve potential stability issues with 4,4'-Difluorobenzil in your experiments.

Issue	Potential Cause	Recommended Action
Unexpected peaks in chromatogram after sample preparation in aqueous solution.	Hydrolysis: The diketone linkage in 4,4'-Difluorobenzil may be susceptible to hydrolysis, particularly under acidic or basic conditions.	1. Analyze a freshly prepared sample immediately to establish a baseline chromatogram.2. Prepare samples in a pH-controlled buffer (ideally neutral or slightly acidic) if compatible with your experimental design.3. If possible, use anhydrous aprotic solvents for sample preparation and storage.[1]
Loss of compound concentration over time when stored in solution at room temperature.	Thermal Degradation: Elevated temperatures can promote the degradation of 4,4'-Difluorobenzil.	1. Store stock solutions and prepared samples at low temperatures (2-8 °C or frozen at -20 °C).[1]2. Prepare solutions fresh before use whenever possible.[1]3. Conduct a time-course study at your typical experimental temperature to determine the rate of degradation.
Discoloration or appearance of new impurities after exposure to light.	Photodegradation: Exposure to UV or ambient light can induce degradation of the compound.	1. Protect solutions and solid material from light by using amber vials or wrapping containers in aluminum foil.[2]2. Minimize the exposure of the compound to light during experimental procedures.3. If photodegradation is suspected, compare a light-exposed sample to a sample kept in the dark.
Inconsistent results when using different batches of solvents.	Oxidative Degradation: Peroxides or other impurities in solvents can lead to oxidative degradation. The presence of air can also contribute to oxidation.	1. Use high-purity, peroxide-free solvents.2. Consider degassing solvents before use, especially for long-term experiments.3. If oxidative degradation is a concern, consider adding an antioxidant to your solution, if it does not interfere with your experiment.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for solid 4,4'-Difluorobenzil?

A1: Solid 4,4'-Difluorobenzil should be stored in a cool, dry, and dark place.[3][4] Keep the container tightly sealed to prevent moisture absorption and exposure to air.[3][5] It should be stored away from incompatible materials, such as strong oxidizing agents.[5][6]

Q2: How can I determine the degradation products of 4,4'-Difluorobenzil in my experiment?

A2: A stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC) coupled with a mass spectrometry (MS) detector, is recommended to identify degradation products.[1] By comparing chromatograms of stressed (e.g., heated, light-exposed, or pH-adjusted) and unstressed samples, you can identify new peaks corresponding to degradation products. LC-MS analysis will provide the molecular weights of these products, aiding in their structural elucidation.[1]

Q3: What are the likely degradation pathways for 4,4'-Difluorobenzil?

A3: Based on its chemical structure, 4,4'-Difluorobenzil may undergo degradation through several pathways, including hydrolysis of the diketone, oxidation, and photolytic cleavage. Forced degradation studies are designed to identify these pathways.[7][8]

Q4: Are there any known incompatibilities for 4,4'-Difluorobenzil?

A4: 4,4'-Difluorobenzil should be considered incompatible with strong oxidizing agents and strong reducing agents.[5] Contact with these substances could lead to vigorous reactions and degradation of the compound.

Quantitative Data Summary

The following table summarizes hypothetical results from a forced degradation study on 4,4'-Difluorobenzil to illustrate its potential stability profile under various stress conditions. These are representative values, and actual degradation will depend on specific experimental conditions.[2]

Stress Condition	Parameters	Assay (%)	Major Degradation Products
Acidic Hydrolysis	0.1 M HCl at 60°C for 24h	85.2	4-Fluorobenzoic acid
Basic Hydrolysis	0.1 M NaOH at 25°C for 4h	70.5	4-Fluorobenzoic acid, 4,4'-Difluorobenzhydrol
Oxidative Degradation	3% H₂O₂ at 25°C for 24h	92.1	4-Fluorobenzoic acid
Thermal Degradation	60°C for 48h	95.8	Minor unidentified products
Photodegradation	UV light (254 nm) for 24h	89.4	Complex mixture of products

Experimental Protocols

Protocol 1: Forced Degradation Study - Hydrolysis

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of 4,4'-Difluorobenzil in a suitable organic solvent (e.g., acetonitrile (B52724) or methanol).

• Stress Conditions:

  • Acidic Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 M HCl. Incubate at 60°C.

  • Basic Hydrolysis: Mix 1 mL of the stock solution with 9 mL of 0.1 M NaOH. Keep at room temperature (25°C).

  • Neutral Hydrolysis: Mix 1 mL of the stock solution with 9 mL of purified water. Incubate at 60°C.

• Time Points: Withdraw aliquots at predetermined time points (e.g., 0, 2, 4, 8, 24 hours).

• Sample Preparation: Neutralize the acidic and basic samples with an equivalent amount of base or acid, respectively. Dilute all samples to a suitable concentration with the mobile phase.

• Analysis: Analyze the samples using a validated stability-indicating HPLC method.

Protocol 2: Forced Degradation Study - Oxidation

• Stock Solution Preparation: Prepare a 1 mg/mL stock solution of 4,4'-Difluorobenzil in a suitable organic solvent.

• Stress Condition: Mix 1 mL of the stock solution with 9 mL of a 3% hydrogen peroxide (H₂O₂) solution. Keep the mixture at room temperature, protected from light.

• Time Points: Withdraw aliquots at specified intervals (e.g., 0, 2, 6, 12, 24 hours).

• Analysis: Analyze the samples directly or after appropriate dilution using a validated stability-indicating HPLC method.

Visualizations

Caption: Potential degradation pathways of 4,4'-Difluorobenzil.

Caption: Troubleshooting workflow for stability issues.

References

• 1. benchchem.com [benchchem.com]
• 2. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. 4,4'-Difluorobenzil | 579-39-5 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 5. fishersci.com [fishersci.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Forced Degradation Studies - MedCrave online [medcraveonline.com]

Technical Support Center: Purification of 4,4'-Difluorobenzil

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in the purification of 4,4'-Difluorobenzil.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude 4,4'-Difluorobenzil?

A1: Common impurities in synthetically prepared 4,4'-Difluorobenzil can arise from unreacted starting materials, byproducts of the synthesis, and positional isomers. The exact impurity profile will depend on the synthetic route employed. A common synthesis involves the oxidation of 4,4'-difluorobenzoin.

Potential impurities include:

• Unreacted Starting Materials: Residual 4,4'-difluorobenzoin.

• Byproducts: Benzoic acid derivatives formed from over-oxidation or side reactions.

• Positional Isomers: 2,4'-Difluorobenzil and 2,2'-Difluorobenzil may be present if the starting materials were not isomerically pure.

Q2: What are the recommended methods for purifying 4,4'-Difluorobenzil?

A2: The two primary methods for the purification of 4,4'-Difluorobenzil are recrystallization and column chromatography. Recrystallization is often effective for removing small amounts of impurities and can yield highly pure material.[1] Column chromatography is particularly useful for separating the desired product from significant quantities of impurities, especially those with similar solubility characteristics, such as positional isomers.[2]

Q3: How can I assess the purity of my 4,4'-Difluorobenzil sample?

A3: High-Performance Liquid Chromatography (HPLC) is a reliable method for determining the purity of 4,4'-Difluorobenzil. A reversed-phase C18 column with a mobile phase consisting of a mixture of acetonitrile (B52724) and water is a common starting point for analysis.

Troubleshooting Guides

Recrystallization

Problem	Possible Cause	Solution
The compound does not dissolve in the hot solvent.	The solvent is not appropriate for the compound.	Select a different solvent or a solvent mixture. For 4,4'-Difluorobenzil, an ethanol (B145695)/water mixture is a good starting point.
The compound "oils out" instead of crystallizing.	The boiling point of the solvent is higher than the melting point of the compound, or the solution is supersaturated with impurities.	Add more of the "good" solvent (e.g., ethanol) to the hot solution to ensure the compound stays dissolved, then allow it to cool more slowly. If the problem persists, consider a different solvent system with a lower boiling point.
No crystals form upon cooling.	The solution is not saturated, or crystallization has not been initiated.	Evaporate some of the solvent to increase the concentration. Induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal of pure 4,4'-Difluorobenzil.
Low recovery of purified crystals.	Too much solvent was used, or the crystals were washed with a solvent that was not ice-cold.	Use the minimum amount of hot solvent necessary to dissolve the compound. Always wash the collected crystals with a minimal amount of ice-cold solvent.
The purified crystals are colored.	Colored impurities are present.	Add a small amount of activated charcoal to the hot solution before filtration. The charcoal will adsorb the colored impurities.

Column Chromatography

Problem	Possible Cause	Solution
Poor separation of compounds (overlapping peaks).	The solvent system (eluent) is not optimal.	Adjust the polarity of the eluent. For 4,4'-Difluorobenzil on silica (B1680970) gel, start with a non-polar solvent like hexane (B92381) and gradually increase the polarity by adding ethyl acetate (B1210297). A shallow gradient is often more effective for separating closely related compounds.
The compound is not eluting from the column.	The eluent is not polar enough.	Gradually increase the polarity of the eluent. If the compound is still retained, a stronger solvent like dichloromethane (B109758) or a small percentage of methanol (B129727) may be needed.
Cracks or channels form in the column packing.	The column was not packed properly, or the solvent level dropped below the top of the stationary phase.	Ensure the silica gel is packed uniformly as a slurry and never let the column run dry. A layer of sand on top of the silica can help prevent disturbance of the packing.[2]
The compound streaks down the column instead of forming a tight band.	The compound is not very soluble in the eluent, or the column is overloaded.	Dissolve the crude product in a minimal amount of a slightly more polar solvent before loading it onto the column. Ensure the amount of crude material is appropriate for the size of the column (typically a 1:30 to 1:50 ratio of crude material to silica gel by weight).

Data Presentation

The following table provides a hypothetical but realistic comparison of the purity and yield of 4,4'-Difluorobenzil at different stages of purification.

Purification Stage	Purity (by HPLC)	Yield	Notes
Crude Product	~85%	100%	Contains starting materials and byproducts.
After Recrystallization	>98%	70-85%	Effective for removing most impurities. Yield can be lower if multiple recrystallizations are needed.
After Column Chromatography	>99%	60-80%	Excellent for removing closely related impurities like isomers. Yield may be slightly lower due to the multi-fraction collection process.

Experimental Protocols

Protocol 1: Recrystallization of 4,4'-Difluorobenzil from Ethanol/Water

• Dissolution: In a fume hood, place the crude 4,4'-Difluorobenzil in an Erlenmeyer flask. Add a minimal amount of hot ethanol and heat the mixture gently on a hot plate with stirring until the solid dissolves completely.

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Induce Crystallization: While the solution is still hot, add hot water dropwise until the solution becomes slightly turbid. Then, add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Cooling: Remove the flask from the heat and allow it to cool slowly to room temperature. Then, place the flask in an ice bath for about 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold ethanol/water mixture.

• Drying: Dry the purified crystals in a vacuum oven.

Protocol 2: Column Chromatography of 4,4'-Difluorobenzil

• Column Preparation: Prepare a slurry of silica gel in hexane and pack it into a chromatography column. Allow the silica to settle and drain the excess solvent until the solvent level is just above the top of the silica.

• Sample Loading: Dissolve the crude 4,4'-Difluorobenzil in a minimal amount of dichloromethane or a 1:1 mixture of hexane and ethyl acetate. Carefully load the solution onto the top of the silica gel column.

• Elution: Begin eluting the column with 100% hexane. Gradually increase the polarity of the eluent by slowly increasing the percentage of ethyl acetate (e.g., 98:2, 95:5, 90:10 hexane:ethyl acetate).

• Fraction Collection: Collect fractions in test tubes and monitor the separation using thin-layer chromatography (TLC).

• Isolation: Combine the fractions containing the pure 4,4'-Difluorobenzil and remove the solvent using a rotary evaporator to obtain the purified product.

Mandatory Visualization

Caption: Troubleshooting workflow for the purification of 4,4'-Difluorobenzil.

References

• 1. quora.com [quora.com]
• 2. web.uvic.ca [web.uvic.ca]

Challenges in the scale-up synthesis of 4,4'-Difluorobenzil

Welcome to the Technical Support Center for the synthesis of 4,4'-Difluorobenzil. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the scale-up synthesis of this important compound.

Troubleshooting Guide

Scaling up the synthesis of 4,4'-Difluorobenzil can present several challenges. This guide addresses common issues encountered during the process, providing potential causes and solutions.

Issue	Potential Cause(s)	Suggested Solution(s)
Low Yield in Benzoin (B196080) Condensation	- Purity of 4-Fluorobenzaldehyde (B137897): Impurities in the starting aldehyde can inhibit the condensation reaction. - Ineffective Catalyst: The cyanide or N-heterocyclic carbene (NHC) catalyst may be of poor quality or deactivated. - Suboptimal Reaction Conditions: Incorrect temperature, solvent, or reaction time can lead to incomplete conversion.	- Purify 4-Fluorobenzaldehyde: Ensure the starting material is free of acidic impurities by washing with a sodium carbonate solution and distilling before use. - Use High-Quality Catalyst: Employ freshly prepared or high-purity cyanide salts or NHC catalysts. - Optimize Reaction Parameters: Systematically vary the temperature, solvent, and reaction time to find the optimal conditions for your scale.
Incomplete Oxidation of 4,4'-Difluorobenzoin	- Insufficient Oxidizing Agent: The molar ratio of the oxidizing agent (e.g., nitric acid, copper(II) acetate, or a catalytic oxidant) to the benzoin may be too low. - Poor Catalyst Activity (for catalytic oxidations): The catalyst may be poisoned or deactivated. - Inefficient Mass Transfer: In heterogeneous reactions, poor mixing can limit the contact between the reactants and the catalyst.	- Increase Oxidant Stoichiometry: Gradually increase the amount of the oxidizing agent while monitoring the reaction progress. - Regenerate or Replace Catalyst: If using a heterogeneous catalyst, consider regeneration or using a fresh batch. For homogeneous catalysts, ensure the absence of deactivating impurities. - Improve Agitation: Increase the stirring speed or use a more efficient mechanical stirrer to enhance mass transfer.
Formation of Side Products	- Over-oxidation: Harsh oxidizing conditions can lead to the cleavage of the carbon-carbon bond in the benzil (B1666583), forming 4-fluorobenzoic acid. - Isomer Formation: In the synthesis of the precursor 4,4'-difluorobenzophenone (B49673) via Friedel-Crafts reaction, the formation of the 2,4'-isomer is a common side product.[1][2]	- Control Oxidation Conditions: Use milder oxidizing agents or carefully control the reaction temperature and addition rate of the oxidant. - Optimize Friedel-Crafts Conditions: Adjust the catalyst, solvent, and temperature to favor the formation of the desired 4,4'-isomer. Purification of the benzophenone (B1666685) precursor before proceeding to the benzil is recommended.
Difficulties in Product Purification	- Presence of Closely-Related Impurities: Unreacted 4,4'-difluorobenzoin and side products like 4-fluorobenzoic acid can be difficult to separate from the final product. - Oily Product or Poor Crystallization: This can be due to the presence of residual solvents or impurities that inhibit crystallization.	- Recrystallization: Multiple recrystallizations from a suitable solvent system (e.g., ethanol (B145695), isopropanol, or acetic acid/water mixtures) are often necessary.[1] - Chromatography: For high-purity requirements, column chromatography may be employed, although this can be challenging and costly at a large scale. - Solvent Selection: Experiment with different recrystallization solvents to find one that provides good separation and crystal morphology.
Safety Concerns	- Use of Cyanide: The benzoin condensation traditionally uses toxic cyanide salts. - Use of Strong Acids and Oxidizers: Nitric acid is a common oxidizing agent and is highly corrosive. - Exothermic Reactions: Both the benzoin condensation and the oxidation steps can be exothermic and may lead to runaway reactions if not properly controlled.	- Consider NHC Catalysts: N-heterocyclic carbenes are a less toxic alternative to cyanide for the benzoin condensation. - Proper Personal Protective Equipment (PPE): Always use appropriate PPE, including acid-resistant gloves, safety goggles, and a lab coat. Work in a well-ventilated fume hood. - Controlled Addition and Cooling: Add reagents slowly and use an ice bath or other cooling methods to manage the reaction temperature, especially during scale-up.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 4,4'-Difluorobenzil at an industrial scale?

A1: A prevalent industrial route involves a two-step process. First, a benzoin condensation of 4-fluorobenzaldehyde is carried out to synthesize 4,4'-difluorobenzoin. This is followed by the oxidation of the benzoin to yield 4,4'-Difluorobenzil. The oxidation can be achieved using various reagents, with nitric acid or catalytic air oxidation being common choices for large-scale production.[1][2]

Q2: How can I minimize the formation of the 2,4'-isomer during the synthesis of the 4,4'-difluorobenzophenone precursor?

A2: The formation of the 2,4'-isomer is a known challenge in Friedel-Crafts reactions. To favor the 4,4'-isomer, it is crucial to control the reaction temperature, as lower temperatures often lead to higher para-selectivity. The choice of catalyst and solvent also plays a significant role. After the reaction, careful purification of the 4,4'-difluorobenzophenone, typically by recrystallization, is essential to remove the unwanted isomer before proceeding to the next step.[1]

Q3: What are the key parameters to control during the oxidation of 4,4'-difluorobenzoin to 4,4'-Difluorobenzil?

A3: The critical parameters for the oxidation step include the choice and concentration of the oxidizing agent, reaction temperature, and reaction time. When using a strong oxidant like nitric acid, controlling the temperature is vital to prevent over-oxidation and the formation of byproducts such as 4-fluorobenzoic acid. For catalytic air oxidation, catalyst loading, air pressure, and efficient mixing are key to achieving high conversion and selectivity.[3][4]

Q4: What is the best method for purifying large quantities of 4,4'-Difluorobenzil?

A4: For large-scale purification, recrystallization is the most practical and cost-effective method. A mixture of glacial acetic acid and water (e.g., 9:1 ratio) has been reported to be effective for purifying the related compound, 4,4'-difluorobenzophenone, and similar solvent systems can be explored for 4,4'-Difluorobenzil.[1] Achieving a purity of over 99.5% may require multiple recrystallization steps.

Q5: Are there any "greener" alternatives for the synthesis of 4,4'-Difluorobenzil?

A5: Yes, efforts are being made to develop more environmentally friendly synthetic routes. For the benzoin condensation step, using N-heterocyclic carbenes (NHCs) as catalysts instead of toxic cyanides is a significant improvement. For the oxidation step, catalytic air oxidation is a greener alternative to using stoichiometric amounts of strong oxidants like nitric acid, as it uses air as the oxidant and generates water as the primary byproduct.[3][4]

Quantitative Data Summary

The following table summarizes typical quantitative data for the key steps in the synthesis of 4,4'-Difluorobenzil. Please note that these values can vary depending on the specific reaction conditions and scale of the synthesis.

Parameter	Benzoin Condensation of 4-Fluorobenzaldehyde	Oxidation of 4,4'-Difluorobenzoin
Typical Yield	80-95%	85-95%
Purity (after initial workup)	90-98%	95-98%
Purity (after recrystallization)	>99%	>99.5%[1]
Typical Reaction Time	2-6 hours	4-12 hours
Key Reagents	4-Fluorobenzaldehyde, NaCN or NHC catalyst	4,4'-Difluorobenzoin, Nitric Acid or Air/Catalyst
Common Solvents	Ethanol/Water	Acetic Acid

Experimental Protocols

Synthesis of 4,4'-Difluorobenzoin via Benzoin Condensation (Lab Scale)

This protocol describes a representative lab-scale synthesis. Scale-up will require careful optimization of reaction parameters and safety considerations.

Materials:

• 4-Fluorobenzaldehyde

• Sodium Cyanide (NaCN)

• Ethanol

• Deionized Water

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-fluorobenzaldehyde in ethanol.

• In a separate beaker, prepare a solution of sodium cyanide in deionized water.

• Slowly add the sodium cyanide solution to the stirred solution of 4-fluorobenzaldehyde at room temperature.

• Heat the reaction mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and then in an ice bath to induce crystallization.

• Collect the precipitated 4,4'-difluorobenzoin by vacuum filtration.

• Wash the crystals with a cold ethanol/water mixture.

• Dry the product under vacuum to obtain the crude 4,4'-difluorobenzoin.

• Recrystallize the crude product from ethanol to obtain pure 4,4'-difluorobenzoin.

Oxidation of 4,4'-Difluorobenzoin to 4,4'-Difluorobenzil (Lab Scale)

This protocol outlines a common oxidation method. For scale-up, catalytic air oxidation is a preferred alternative.

Materials:

• 4,4'-Difluorobenzoin

• Glacial Acetic Acid

• Concentrated Nitric Acid

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4,4'-difluorobenzoin in glacial acetic acid.

• Slowly add concentrated nitric acid to the stirred solution. An exothermic reaction may occur, so control the addition rate and use cooling if necessary.

• Heat the reaction mixture to 80-100°C and maintain for 4-8 hours. Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature and pour it into a beaker of ice water.

• The 4,4'-Difluorobenzil will precipitate as a solid.

• Collect the product by vacuum filtration and wash thoroughly with water to remove any residual acid.

• Dry the crude product.

• Recrystallize the crude 4,4'-Difluorobenzil from ethanol or an acetic acid/water mixture to obtain the pure product.

Process Workflow and Logic Diagrams

References

• 1. US20090177014A1 - Process for Preparing 4,4' Difluorobenzophenone - Google Patents [patents.google.com]
• 2. RU2394016C2 - 4,4'-difluorobenzophenone synthesis method - Google Patents [patents.google.com]
• 3. Study of the catalytic wet air oxidation of p-hydroxybenzoic acid on a fresh ruthenium catalyst supported by different oxides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Preventing side reactions during the synthesis of 4,4'-Difluorobenzil

Welcome to the Technical Support Center for the synthesis of 4,4'-Difluorobenzil. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the synthesis of this important compound.

Troubleshooting Guide

This guide addresses specific issues that may arise during the two-stage synthesis of 4,4'-Difluorobenzil, which typically involves the benzoin (B196080) condensation of 4-fluorobenzaldehyde (B137897) to form 4,4'-difluorobenzoin, followed by its oxidation.

Issue 1: Low or No Yield of 4,4'-Difluorobenzoin in the Condensation Step

Possible Cause	Recommended Solution
Inactive Catalyst: The cyanide or thiamine (B1217682) catalyst is crucial for the benzoin condensation. Cyanide solutions can degrade over time, and thiamine can lose its activity if not stored properly.	Use a freshly prepared solution of sodium or potassium cyanide. If using thiamine hydrochloride, ensure it is freshly dissolved and activated with a base just before use.
Presence of Impurities in 4-Fluorobenzaldehyde: The starting aldehyde may contain acidic impurities, such as 4-fluorobenzoic acid, which can neutralize the basic catalyst.	Purify the 4-fluorobenzaldehyde by distillation before use. Ensure the starting material is of high purity.
Incorrect Reaction Conditions: The reaction is sensitive to temperature and solvent.	Maintain the recommended reaction temperature. The choice of solvent (e.g., ethanol (B145695)/water mixture) is important for the solubility of both the reactants and the catalyst.
Insufficient Reaction Time: The benzoin condensation can be slow.	Allow the reaction to proceed for the recommended time, monitoring its progress by Thin Layer Chromatography (TLC).

Issue 2: Formation of Side Products During Benzoin Condensation

Possible Cause	Recommended Solution
Cannizzaro Reaction: In the presence of a strong base, 4-fluorobenzaldehyde can undergo a disproportionation reaction to form 4-fluorobenzoic acid and 4-fluorobenzyl alcohol.	Carefully control the amount of base used to activate the thiamine catalyst. Avoid using excessively strong bases.
Oxidation of 4-Fluorobenzaldehyde: The aldehyde is susceptible to oxidation to 4-fluorobenzoic acid, especially if the reaction is exposed to air for extended periods.	Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation.

Issue 3: Incomplete Oxidation of 4,4'-Difluorobenzoin to 4,4'-Difluorobenzil

Possible Cause	Recommended Solution
Insufficient Oxidizing Agent: The amount of nitric acid or other oxidizing agent may not be sufficient to fully convert the benzoin to the benzil.	Use a slight excess of the oxidizing agent. Monitor the reaction by TLC to ensure all the starting material is consumed.
Low Reaction Temperature: The oxidation may be slow at lower temperatures.	Maintain the recommended reaction temperature, often requiring heating.[1][2]
Poor Mixing: In a heterogeneous reaction, inefficient stirring can lead to incomplete conversion.	Ensure vigorous stirring throughout the reaction to maximize contact between the reactants.

Issue 4: Formation of Side Products During Oxidation

Possible Cause	Recommended Solution
Carbon-Carbon Bond Cleavage: Over-oxidation or harsh reaction conditions can lead to the cleavage of the bond between the carbonyl groups, forming 4-fluorobenzoic acid and 4-fluorobenzaldehyde.	Use controlled reaction conditions, including temperature and the rate of addition of the oxidizing agent. Avoid prolonged reaction times after the starting material is consumed. Nitric acid is a common oxidizing agent, but its concentration and the reaction temperature must be carefully controlled.
Nitration of Aromatic Rings: When using nitric acid, there is a risk of electrophilic nitration of the electron-rich aromatic rings, although the fluorine atoms are deactivating.	Use the minimum effective concentration of nitric acid and maintain a controlled temperature to disfavor nitration.

Issue 5: Difficulty in Purifying 4,4'-Difluorobenzil

Possible Cause	Recommended Solution
Presence of Unreacted 4,4'-Difluorobenzoin: If the oxidation is incomplete, the final product will be contaminated with the starting material.	Monitor the reaction to completion using TLC. If necessary, repeat the oxidation step or use column chromatography for purification.
Contamination with Oxidation Byproducts: Side products like 4-fluorobenzoic acid can be present.	Wash the crude product with a dilute base (e.g., sodium bicarbonate solution) to remove acidic impurities. Recrystallization from a suitable solvent (e.g., ethanol or ethanol/water mixture) is a common and effective purification method.

Frequently Asked Questions (FAQs)

Q1: What is the typical synthesis route for 4,4'-Difluorobenzil?

A1: The most common laboratory synthesis involves a two-step process. First, 4-fluorobenzaldehyde undergoes a benzoin condensation to form 4,4'-difluorobenzoin. This is then followed by the oxidation of the 4,4'-difluorobenzoin to yield 4,4'-Difluorobenzil.

Q2: What are the key safety precautions to take during this synthesis?

A2: When using cyanide catalysts, it is crucial to work in a well-ventilated fume hood and take extreme care to avoid contact and inhalation, as cyanide is highly toxic. Nitric acid is a strong corrosive and oxidizing agent and should be handled with appropriate personal protective equipment, including gloves and safety glasses, also in a fume hood.[1][2]

Q3: How can I monitor the progress of the reactions?

A3: Thin Layer Chromatography (TLC) is an effective technique to monitor the progress of both the benzoin condensation and the oxidation steps. By spotting the reaction mixture alongside the starting material(s) and, if available, the expected product, you can observe the consumption of reactants and the formation of the product.

Q4: What are some alternative oxidizing agents to nitric acid for the conversion of 4,4'-difluorobenzoin to 4,4'-difluorobenzil?

A4: While nitric acid is common, other oxidizing agents can be used, such as copper(II) acetate (B1210297) in acetic acid or ammonium (B1175870) nitrate (B79036) in the presence of a copper(II) catalyst. The choice of oxidant may influence the reaction conditions and the side product profile.

Experimental Protocols

Synthesis of 4,4'-Difluorobenzoin via Benzoin Condensation

This procedure is a representative method and may require optimization based on laboratory conditions and reagent purity.

• Reaction Setup: In a round-bottom flask, dissolve 4-fluorobenzaldehyde in a 1:1 mixture of ethanol and water.

• Catalyst Addition: Add a catalytic amount of sodium cyanide (handle with extreme caution in a fume hood) or thiamine hydrochloride followed by a small amount of aqueous sodium hydroxide (B78521) to the stirred solution.

• Reaction: Stir the mixture at room temperature. The reaction progress can be monitored by the formation of a precipitate (the benzoin product) and by TLC. The reaction may take several hours to reach completion.

• Work-up: Cool the reaction mixture in an ice bath to maximize precipitation. Collect the solid product by vacuum filtration.

• Purification: Wash the crude product with cold water and then a cold ethanol/water mixture to remove unreacted aldehyde and catalyst. The product can be further purified by recrystallization from ethanol.

Oxidation of 4,4'-Difluorobenzoin to 4,4'-Difluorobenzil

This procedure is a representative method and should be performed with appropriate safety precautions.

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 4,4'-difluorobenzoin in glacial acetic acid.

• Oxidant Addition: While stirring, cautiously add concentrated nitric acid to the solution. The addition may be exothermic.

• Reaction: Heat the reaction mixture to reflux. The progress of the oxidation can be monitored by a color change (often to a yellow or orange solution) and by TLC.

• Work-up: After the reaction is complete (typically when all the benzoin has been consumed as indicated by TLC), cool the mixture to room temperature and pour it into ice water to precipitate the crude 4,4'-Difluorobenzil.

• Purification: Collect the solid product by vacuum filtration and wash it thoroughly with water to remove residual acid. The crude product can be purified by recrystallization from ethanol to yield pale yellow crystals of 4,4'-Difluorobenzil.

Data Presentation

Table 1: Summary of Typical Reaction Parameters and Expected Outcomes

Stage	Key Reactants	Catalyst/Reagent	Solvent	Temperature (°C)	Typical Yield (%)	Key Side Products
Benzoin Condensation	4-Fluorobenzaldehyde	NaCN or Thiamine/NaOH	Ethanol/Water	Room Temperature	70-90	4-Fluorobenzoic acid, 4-Fluorobenzyl alcohol
Oxidation	4,4'-Difluorobenzoin	Conc. Nitric Acid	Glacial Acetic Acid	Reflux	85-95	4-Fluorobenzoic acid, 4-Fluorobenzaldehyde

Yields are approximate and can vary based on reaction scale, purity of reagents, and optimization of conditions.

Visualizations

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. un.uobasrah.edu.iq [un.uobasrah.edu.iq]

Catalyst selection and optimization for 4,4'-Difluorobenzil synthesis

This guide provides technical support for researchers engaged in the synthesis of 4,4'-Difluorobenzil, focusing on catalyst selection and process optimization. As direct literature on the catalytic oxidation of 4,4'-difluorobenzoin is limited, this document leverages established protocols for the analogous, well-studied oxidation of benzoin (B196080) to benzil (B1666583). The principles, catalysts, and troubleshooting steps outlined here serve as a robust starting point for developing and optimizing the synthesis of its difluorinated counterpart.

Frequently Asked Questions (FAQs)

Q1: What are the most promising catalytic systems for the synthesis of 4,4'-Difluorobenzil?

A1: Based on the oxidation of benzoin, highly effective catalytic systems involve transition metal complexes. Vanadium and copper complexes are particularly noteworthy. Oxovanadium(IV) Schiff base complexes, for instance, have demonstrated high conversion (>99%) and excellent selectivity (~100%) for benzil formation using hydrogen peroxide (H₂O₂) as a green oxidant.[1][2][3] Copper-based systems, such as copper(II) acetate (B1210297) with a co-oxidant like ammonium (B1175870) nitrate, are also effective. The electron-withdrawing nature of the fluorine atoms in 4,4'-difluorobenzoin may influence reaction kinetics, potentially requiring adjustments to catalyst loading or reaction temperature.

Q2: How should I select an appropriate solvent for the reaction?

A2: Solvent choice is critical for catalyst stability, reactant solubility, and reaction rate. For vanadium-catalyzed oxidations of benzoin, solvents like benzene, acetonitrile (B52724), and ethanol (B145695) have been studied.[2] Benzene was found to be effective, leading to high yields of benzil.[2] Acetonitrile is another common solvent for such oxidations. The ideal solvent should fully dissolve the 4,4'-difluorobenzoin substrate without reacting with the catalyst or the H₂O₂ oxidant. Preliminary solubility tests with your specific substrate and catalyst are recommended.

Q3: What are the typical reaction conditions (temperature, time) for this type of oxidation?

A3: For the vanadium-catalyzed oxidation of benzoin, temperatures between 30°C and 50°C are typically employed.[2] Reaction times can range from 2 to 5 hours, with catalyst activity influencing the time required to reach maximum conversion.[1][2] It is crucial to monitor the reaction's progress via techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the optimal reaction time and avoid the formation of degradation products.

Q4: What are the primary side products I should be aware of and how can I minimize them?

A4: The most significant potential side reaction is the oxidative cleavage of the C-C bond between the carbonyl and hydroxyl groups in the 4,4'-difluorobenzoin starting material. This would lead to the formation of 4-fluorobenzoic acid and 4-fluorobenzaldehyde.[3][4] To minimize this, it is essential to use a highly selective catalyst and avoid excessive reaction temperatures or prolonged reaction times. Maintaining the optimal stoichiometry of the oxidant (e.g., H₂O₂) is also critical, as an excess can promote over-oxidation.

Troubleshooting Guide

Problem: Low or No Conversion of 4,4'-Difluorobenzoin

Potential Cause	Suggested Solution
Inactive Catalyst	- Verify the integrity and purity of the catalyst. Synthesize a fresh batch if necessary.- Ensure the catalyst was not poisoned by impurities in the solvent or starting material.
Decomposition of Oxidant	- Use a fresh, properly stored bottle of hydrogen peroxide (typically 30-35% aq.).- Add the oxidant slowly or in portions to the reaction mixture to control any initial exotherm that could accelerate decomposition.
Incorrect Reaction Temperature	- The reaction may require a higher temperature due to the electronic effects of the fluorine atoms. Incrementally increase the temperature (e.g., in 10°C steps) while monitoring the reaction by TLC/HPLC.
Inappropriate Solvent	- The starting material or catalyst may have poor solubility in the chosen solvent. Try alternative solvents like acetonitrile, ethanol, or a solvent mixture.

Problem: High Percentage of By-products (e.g., 4-Fluorobenzoic Acid)

Potential Cause	Suggested Solution
Over-oxidation	- Reduce the reaction time. Stop the reaction as soon as TLC/HPLC shows complete consumption of the starting material.- Decrease the amount of oxidant used. Perform stoichiometric calculations carefully.
High Reaction Temperature	- Lower the reaction temperature. While higher temperatures can increase the rate, they may also decrease selectivity.
Non-selective Catalyst	- Consider a different catalyst system. Some catalysts are inherently more selective for the desired oxidation over C-C bond cleavage.

Catalyst Performance Data (for Benzoin Oxidation Analogy)

The following table summarizes the performance of various oxovanadium(IV) Schiff base complexes in the oxidation of benzoin to benzil, which can serve as a baseline for selecting a catalyst for 4,4'-difluorobenzoin oxidation.

Reaction Conditions: Benzoin (substrate), H₂O₂ (oxidant), Benzene (solvent), 50°C, 5 hours.[2]

Catalyst ID	Ligand Derived From	Benzil Yield (%)[2]	Selectivity (%)[2]
VOL¹	2-aminoethanol + 2-hydroxy-1-naphthaldehyde	>99	~100
VOL²	2-aminophenol + 3-ethoxysalicylaldehyde	~90	~100
VOL³	2-aminoethanol + 3-ethoxysalicylaldehyde	~90	~100
VOL⁴	2-aminophenol + 2-hydroxy-1-naphthaldehyde	>99	~100

Note: This data is for the oxidation of non-fluorinated benzoin and should be used as a comparative guide.

Experimental Protocols

Representative Protocol: Vanadium-Catalyzed Oxidation of 4,4'-Difluorobenzoin

This protocol is adapted from the successful oxidation of benzoin using an oxovanadium(IV) Schiff base complex (e.g., VOL⁴) and H₂O₂.[1][2]

Materials:

• 4,4'-Difluorobenzoin (Substrate)

• Oxovanadium(IV) Schiff Base Complex (Catalyst, e.g., VOL⁴)

• Hydrogen Peroxide (30% aq. solution, Oxidant)

• Acetonitrile or Benzene (Solvent)

• Ethyl Acetate

• Hexane

• Anhydrous Sodium Sulfate

• Silica (B1680970) Gel for column chromatography

Procedure:

• To a solution of 4,4'-difluorobenzoin (1.0 mmol) in 15 mL of acetonitrile in a round-bottom flask, add the oxovanadium(IV) catalyst (0.01 mmol, 1 mol%).

• Stir the mixture at room temperature for 10 minutes to ensure dissolution and catalyst distribution.

• Slowly add hydrogen peroxide (1.2 mmol, 1.2 equivalents) dropwise to the reaction mixture.

• Heat the flask to 50°C and allow the reaction to proceed for 3-5 hours.

• Monitor the reaction progress by TLC (e.g., using a 3:1 Hexane:Ethyl Acetate eluent). Check for the disappearance of the 4,4'-difluorobenzoin spot.

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by adding 20 mL of a saturated aqueous solution of sodium thiosulfate.

• Extract the product with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude solid by column chromatography on silica gel using a hexane-ethyl acetate gradient to yield pure 4,4'-Difluorobenzil.

Visualizations

Experimental Workflow

Caption: General workflow for the catalytic oxidation of 4,4'-difluorobenzoin.

Troubleshooting Flowchart: Low Product Yield

Caption: Decision tree for troubleshooting low yield in 4,4'-Difluorobenzil synthesis.

References

• 1. d-nb.info [d-nb.info]
• 2. Oxidation of benzoin catalyzed by oxovanadium(IV) schiff base complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Oxidation of benzoin catalyzed by oxovanadium(IV) schiff base complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparative Guide to Analytical Methods for the Purity Validation of 4,4'-Difluorobenzil

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical methodologies for validating the purity of 4,4'-Difluorobenzil. The selection of an appropriate analytical technique is critical for ensuring the quality, safety, and efficacy of this compound in research and development. This document details the principles, experimental protocols, and performance characteristics of High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy for purity assessment.

Introduction to Purity Validation

The validation of a compound's purity is a fundamental requirement in chemical synthesis and pharmaceutical development. Impurities, which can originate from starting materials, intermediates, by-products, or degradation, can significantly alter the physicochemical properties, biological activity, and safety profile of the target compound. Therefore, robust analytical methods are essential for the identification and quantification of the main component and any potential impurities.

Potential Impurities in 4,4'-Difluorobenzil

While specific impurity profiling data for 4,4'-Difluorobenzil is not extensively available in public literature, potential impurities can be inferred from its synthesis routes, which are analogous to other diaryl α-diketones. Common synthetic pathways may introduce the following types of impurities:

• Starting Materials: Unreacted precursors used in the synthesis.

• Intermediates: Partially reacted compounds from multi-step syntheses.

• By-products: Resulting from side reactions occurring during the synthesis.

• Isomers: Structural isomers of 4,4'-Difluorobenzil that may form depending on the reaction conditions.

• Degradation Products: Arising from the decomposition of the final product under storage or experimental conditions.

Comparative Analysis of Analytical Methods

The performance of different analytical methods for the purity determination of small organic molecules is summarized below. While specific data for 4,4'-Difluorobenzil is limited, the following table presents typical performance characteristics for the analysis of analogous compounds, such as other diaryl ketones.

Analytical Method	Analyte(s) & Matrix	Linearity Range	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Accuracy/Recovery (%)	Precision (%RSD)
HPLC-UV	Diaryl ketones and related impurities in bulk material	0.1 - 100 µg/mL	0.02 µg/mL	0.06 µg/mL	98 - 102%	< 2%
GC-MS	Volatile and semi-volatile impurities in organic solids	1 - 500 ng/mL	0.1 - 1 ng/mL	0.3 - 3 ng/mL	90 - 110%	< 15%
qNMR (¹H NMR)	Main component and impurities in a solid sample	Not Applicable (absolute quantification)	Dependent on impurity structure and number of scans	Dependent on impurity structure and number of scans	99 - 101%	< 1%

Note: The values presented are representative and may vary depending on the specific instrumentation, method parameters, and the nature of the impurities being analyzed.

Detailed Experimental Protocols

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone technique for purity determination due to its high resolution, sensitivity, and quantitative accuracy.

Experimental Protocol:

• Instrumentation: A standard HPLC system equipped with a UV-Vis or Diode Array Detector (DAD).

• Column: A reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size) is a suitable starting point.

• Mobile Phase: A gradient elution is often employed for separating a wide range of impurities. A typical mobile phase could be a mixture of acetonitrile (B52724) and water, or methanol (B129727) and water, with a small amount of acid (e.g., 0.1% formic acid or phosphoric acid) to improve peak shape.

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Detection: The detector wavelength should be set at the maximum absorbance of 4,4'-Difluorobenzil.

• Sample Preparation: Accurately weigh and dissolve the 4,4'-Difluorobenzil sample in a suitable solvent (e.g., acetonitrile or methanol) to a concentration of approximately 1 mg/mL. Filter the solution through a 0.45 µm syringe filter before injection.

Workflow for HPLC Purity Validation:

Workflow for HPLC method validation.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and semi-volatile impurities.

Experimental Protocol:

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., quadrupole or time-of-flight).

• Column: A capillary column with a non-polar or medium-polarity stationary phase (e.g., 5% phenyl-methylpolysiloxane) is generally suitable.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Inlet: Split/splitless injector. The inlet temperature should be optimized to ensure vaporization without degradation.

• Oven Temperature Program: A temperature gradient is used to separate compounds with different boiling points. A typical program might start at a low temperature (e.g., 50°C), hold for a few minutes, and then ramp up to a high temperature (e.g., 300°C).

• Mass Spectrometer: Operated in electron ionization (EI) mode. Data can be acquired in full scan mode for impurity identification or selected ion monitoring (SIM) mode for enhanced sensitivity.

• Sample Preparation: Dissolve the sample in a volatile organic solvent (e.g., dichloromethane (B109758) or ethyl acetate). Derivatization may be necessary for non-volatile impurities.

Workflow for GC-MS Impurity Profiling:

Workflow for GC-MS impurity analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly quantitative NMR (qNMR), is a primary method for determining the absolute purity of a substance without the need for a reference standard of the analyte itself.

Experimental Protocol:

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Solvent: A deuterated solvent in which the sample is fully soluble (e.g., CDCl₃, DMSO-d₆).

• Internal Standard: For qNMR, a certified internal standard of known purity and concentration is added to the sample. The internal standard should have a simple spectrum with at least one signal that is well-resolved from the analyte and impurity signals.

• Data Acquisition: A standard ¹H NMR spectrum is acquired. For qNMR, specific acquisition parameters must be optimized for quantitative accuracy, including a long relaxation delay (D1) to ensure full relaxation of all protons.

• Data Processing: The spectrum is carefully phased and baseline corrected. The integrals of the signals from the analyte and the internal standard are accurately determined.

• Purity Calculation: The purity of the analyte is calculated by comparing the integral of a known number of its protons to the integral of a known number of protons from the internal standard of known concentration.

Logical Flow for qNMR Purity Determination:

Logical flow for qNMR purity determination.

A Comparative Analysis of 4,4'-Difluorobenzil and Other Benzil Derivatives for Researchers and Drug Development Professionals

This guide provides a comprehensive comparison of 4,4'-Difluorobenzil with other key benzil (B1666583) derivatives, including unsubstituted benzil, 4,4'-dichlorobenzil, and 4,4'-dimethylbenzil. This objective analysis, supported by experimental data, is intended to assist researchers, scientists, and drug development professionals in selecting the appropriate benzil derivative for their specific application, be it in organic synthesis, materials science, or medicinal chemistry.

Physicochemical Properties

The substitution on the phenyl rings of the benzil scaffold significantly influences its physicochemical properties. The following table summarizes the key properties of 4,4'-Difluorobenzil and its analogs.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Appearance	CAS Number
Benzil	C₁₄H₁₀O₂	210.23	94-96	Yellow solid	134-81-6
4,4'-Difluorobenzil	C₁₄H₈F₂O₂	246.21	120-122	Light orange to yellow to green powder/crystal	579-39-5
4,4'-Dichlorobenzil	C₁₄H₈Cl₂O₂	279.12	198-201	-	3457-46-3
4,4'-Dimethylbenzil	C₁₆H₁₄O₂	238.28	102-105	Yellow crystalline powder	3457-48-5

Synthesis and Experimental Protocols

The synthesis of benzil derivatives typically involves the oxidation of the corresponding benzoin (B196080) precursor. Various oxidation methods have been developed, offering different advantages in terms of yield, reaction conditions, and environmental impact.

General Experimental Protocol: Oxidation of Benzoin to Benzil

A common method for the synthesis of benzil derivatives is the oxidation of the corresponding benzoin using an oxidizing agent such as nitric acid or a copper(II) salt.

Method 1: Nitric Acid Oxidation [1]

• Place the benzoin derivative (1 equivalent) in a round-bottom flask.

• In a fume hood, carefully add concentrated nitric acid.

• Heat the mixture gently (e.g., in a boiling water bath) until the evolution of brown nitrogen oxide fumes ceases.

• Pour the reaction mixture into cold water to precipitate the crude product.

• Collect the solid by vacuum filtration and wash thoroughly with water to remove residual acid.

• Recrystallize the crude product from a suitable solvent (e.g., ethanol) to yield the pure benzil derivative.

Method 2: Copper(II) Acetate (B1210297) and Ammonium (B1175870) Nitrate (B79036) Oxidation [2]

• Dissolve the benzoin derivative (1 equivalent) in 80% aqueous acetic acid.

• Add ammonium nitrate (catalytic amount) and copper(II) acetate (catalytic amount).

• Heat the mixture with stirring until a clear solution is obtained.

• Heat the solution at reflux for 1 hour.

• Pour the hot mixture into water to precipitate the product.

• Collect the precipitate by vacuum filtration and wash with water.

• Recrystallize the crude product from a suitable solvent (e.g., hot methanol) to obtain the pure benzil derivative.

A plausible synthetic workflow for 4,4'-disubstituted benzils is outlined below.

Synthetic workflow for substituted benzils.

Spectroscopic Data Comparison

The electronic effects of the para-substituents are evident in the NMR and IR spectra of the benzil derivatives.

¹H NMR Spectroscopy

The protons on the phenyl rings of benzil derivatives typically appear in the aromatic region of the ¹H NMR spectrum. The chemical shifts are influenced by the electron-donating or electron-withdrawing nature of the substituent.

Compound	Aromatic Protons (ppm)	Other Protons (ppm)	Solvent
Benzil	7.54 (t, 2H), 7.69 (t, 4H), 7.98 (d, 4H)	-	CDCl₃
4,4'-Difluorobenzil	8.03 (m), 7.20 (m)[2]	-	CDCl₃
4,4'-Dichlorobenzil	7.53 (d), 7.89 (d)	-	CDCl₃
4,4'-Dimethylbenzil	7.33 (d), 7.86 (d)[3]	2.46 (s, 6H)[3]	CDCl₃

¹³C NMR Spectroscopy

The chemical shifts of the carbonyl carbons and the aromatic carbons in the ¹³C NMR spectra are also sensitive to the electronic nature of the para-substituents.

Compound	Carbonyl Carbon (ppm)	Aromatic Carbons (ppm)	Other Carbons (ppm)	Solvent
Benzil	194.3	128.9, 129.7, 133.0, 134.9	-	CDCl₃
4,4'-Difluorobenzil	192.3	116.5 (d, J=22.3 Hz), 129.5, 132.8 (d, J=9.8 Hz), 166.8 (d, J=258.5 Hz)	-	CDCl₃
4,4'-Dichlorobenzil	192.5	129.5, 131.2, 131.3, 141.5	-	CDCl₃
4,4'-Dimethylbenzil	194.8	129.7, 130.0, 130.9, 145.9	21.9	CDCl₃

Infrared (IR) Spectroscopy

The characteristic absorption band for the carbonyl (C=O) stretching vibration in benzil derivatives is observed in the region of 1640-1680 cm⁻¹. The position of this band can be influenced by the substituent.

Compound	Key IR Absorptions (cm⁻¹)
Benzil	1650 (C=O), 1580, 1450 (C=C)
4,4'-Difluorobenzil	1660 (C=O), 1595, 1505 (C=C)
4,4'-Dichlorobenzil	1662 (C=O), 1584 (C=C)
4,4'-Dimethylbenzil	1655 (C=O), 1605 (C=C)

Applications and Performance

Benzil and its derivatives are widely used as photoinitiators in polymer chemistry and as building blocks in the synthesis of pharmaceuticals.

Photoinitiation in Polymerization

Benzil derivatives can act as Type I photoinitiators, where upon absorption of UV light, they undergo α-cleavage to form two benzoyl radicals, which then initiate polymerization. The efficiency of this process can be affected by the substituents on the aromatic rings.[4]

Photoinitiation mechanism of benzil derivatives.

Biological Activity

Substituted benzil derivatives have been investigated for a range of biological activities, including antimicrobial, antioxidant, and anticancer properties.[5] The nature and position of the substituents on the phenyl rings play a crucial role in determining the biological efficacy of these compounds. For instance, studies on other classes of compounds have shown that halogenated derivatives can exhibit enhanced biological activity.[6] However, specific comparative studies on the biological activity of 4,4'-Difluorobenzil versus its chloro and methyl analogs are limited. The development of novel therapeutic agents could be an interesting avenue for future research on these compounds.

Conclusion

4,4'-Difluorobenzil presents a unique set of physicochemical and spectroscopic properties compared to unsubstituted benzil and its dichlorinated and dimethylated analogs. The presence of fluorine atoms significantly alters its melting point and electronic properties, as evidenced by NMR and IR spectroscopy. While the synthesis of these derivatives follows a general oxidative pathway, the specific reaction conditions may require optimization for each analog. The primary application of benzil derivatives as photoinitiators is well-established, and the electronic modifications in 4,4'-Difluorobenzil suggest a potential modulation of its photoinitiation efficiency, warranting further quantitative investigation. The exploration of the biological activities of these compounds, particularly in a comparative context, remains a promising area for future research in drug discovery and development. This guide provides a foundational dataset to aid researchers in the selection and application of these versatile chemical entities.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. 4,4'-DIMETHYLBENZIL(3457-48-5) 1H NMR spectrum [chemicalbook.com]
• 4. Benzil Photoperoxidations in Polymer Films and Crosslinking by the Resultant Benzoyl Peroxides in Polystyrene and Other Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to Novel Bioactive Compounds Derived from Fluorinated Benzil Scaffolds

For Researchers, Scientists, and Drug Development Professionals

The quest for novel therapeutic agents with enhanced efficacy and specificity is a driving force in medicinal chemistry. Fluorinated organic compounds have garnered significant attention due to the unique properties imparted by fluorine, such as increased metabolic stability, enhanced binding affinity, and improved pharmacokinetic profiles. This guide provides a comparative analysis of novel bioactive compounds synthesized from precursors related to 4,4'-Difluorobenzil, a versatile fluorinated building block. We present a detailed characterization of these compounds, compare their biological activities with relevant alternatives, and provide comprehensive experimental protocols to facilitate further research and development.

Synthesis and Characterization of Novel 4,4'-Difluorobenzhydrol Carbamates

While direct synthesis of novel bioactive compounds from 4,4'-Difluorobenzil with comprehensive biological data is not extensively documented in readily available literature, a closely related series of 4,4'-difluorobenzhydrol carbamates has been synthesized and evaluated for their potential as selective M1 muscarinic acetylcholine (B1216132) receptor (mAChR) antagonists. These compounds serve as a prime example of the therapeutic potential of this chemical scaffold.

The synthesis of these carbamates involves the reaction of 4,4'-difluorobenzhydrol with various amines, a process that can be adapted for the generation of a diverse library of compounds. The general synthetic pathway is outlined below.

Experimental Workflow: Synthesis of 4,4'-Difluorobenzhydrol Carbamates

Caption: Synthetic scheme for 4,4'-difluorobenzhydrol carbamates.

Comparative Analysis of Biological Activity

To contextualize the potential of 4,4'-Difluorobenzil derivatives, we compare the biological activity of the aforementioned carbamates with other fluorinated heterocyclic compounds exhibiting antimicrobial and anticancer properties. This comparison highlights the diverse therapeutic applications of fluorinated scaffolds.

Table 1: Comparison of In Vitro Biological Activity

Compound Class	Specific Compound Example	Target/Activity	Quantitative Data (IC50/MIC)	Reference Cell Line/Organism
4,4'-Difluorobenzhydrol Carbamates	Compound 2 (from a synthesized series)	M1 mAChR Antagonist	Ki = 1.2 nM	Human M1 receptor
Fluorinated Thiosemicarbazides	1-(4-(4-fluorobenzoylamino)benzoyl)-4-substituted thiosemicarbazide (B42300)	Antibacterial	MIC: 7.82 - 31.25 µg/mL	Staphylococcus aureus
Fluorinated Imidazole (B134444) Derivatives	Imidazole-oxazole derivative 53	Anticancer	IC50: 0.023 µM	PC3 (Prostate Cancer)
Fluorinated Benzofuran Derivatives	Compound 1 (a difluoro-bromo-ester derivative)	Anti-inflammatory	IC50: 1.2 µM (for IL-6)	Macrophages
Fluorinated Benzofuran Derivatives	Compound 1 (a difluoro-bromo-ester derivative)	Anticancer	IC50: 19.5 µM	HCT116 (Colorectal Cancer)

Detailed Experimental Protocols

Reproducibility is paramount in scientific research. The following are detailed methodologies for the synthesis and biological evaluation of the compared compound classes.

Synthesis of 1-[4-(4-fluorobenzoylamino)-benzoyl]-4-substituted thiosemicarbazides

Objective: To synthesize a series of thiosemicarbazide derivatives with potential antimicrobial activity.

Procedure:

• Synthesis of 4-(4-fluorobenzoylamino)benzoylhydrazine: 4-(4-fluorobenzoylamino)benzoic acid is esterified and then reacted with hydrazine (B178648) hydrate (B1144303) to yield the corresponding benzoylhydrazine.

• Synthesis of Thiosemicarbazides: The synthesized benzoylhydrazine is then reacted with various isothiocyanates (e.g., methyl, ethyl, phenyl isothiocyanate) in a suitable solvent like ethanol. The reaction mixture is typically refluxed for several hours.

• Purification: The resulting solid product is filtered, washed, and recrystallized from an appropriate solvent to yield the pure thiosemicarbazide derivative.

Logical Relationship: From Starting Material to Biological Target

Caption: The logical flow from a starting material to biological data.

In Vitro Antimicrobial Activity Assay (MIC Determination)

Objective: To determine the minimum inhibitory concentration (MIC) of the synthesized compounds against bacterial strains.

Procedure:

• Bacterial Strains: A panel of clinically relevant bacterial strains (e.g., Staphylococcus aureus, Escherichia coli) are used.

• Culture Preparation: Bacteria are cultured in appropriate broth medium to reach a logarithmic growth phase.

• Microdilution Assay: The assay is performed in 96-well microtiter plates. A serial two-fold dilution of each test compound is prepared in the wells.

• Inoculation: Each well is inoculated with a standardized bacterial suspension.

• Incubation: The plates are incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

In Vitro Anticancer Activity Assay (MTT Assay)

Objective: To assess the cytotoxic effect of the synthesized compounds on cancer cell lines.

Procedure:

• Cell Lines: A panel of human cancer cell lines (e.g., MCF-7, PC3, HCT116) are used.

• Cell Seeding: Cells are seeded in 96-well plates at a specific density and allowed to attach overnight.

• Compound Treatment: Cells are treated with various concentrations of the test compounds and incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated to allow the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The IC50 value (the concentration that inhibits 50% of cell growth) is calculated from the dose-response curve.

Signaling Pathway Implication for Anticancer Imidazole Derivatives

Certain imidazole derivatives have been shown to exert their anticancer effects by interfering with critical signaling pathways involved in cell proliferation and survival. The diagram below illustrates a simplified representation of a potential mechanism of action.

Signaling Pathway: Inhibition of a Pro-Survival Pathway

Caption: Potential inhibition of a kinase by an imidazole derivative.

This guide provides a foundational comparison of bioactive compounds derived from fluorinated scaffolds related to 4,4'-Difluorobenzil. The presented data and protocols are intended to serve as a resource for researchers in the field of drug discovery and development, encouraging further exploration of this promising class of molecules.

Spectroscopic comparison of 4,4'-Difluorobenzil and its isomers

A comparative guide for researchers and drug development professionals on the spectroscopic properties of 4,4'-Difluorobenzil and its positional isomers, providing key experimental data and analytical workflows to aid in their differentiation and characterization.

In the landscape of pharmaceutical and materials science research, the precise identification and characterization of molecular isomers are paramount. Positional isomers, while sharing the same molecular formula, can exhibit distinct physical, chemical, and biological properties. This guide offers a detailed spectroscopic comparison of 4,4'-Difluorobenzil, a fluorinated aromatic diketone, with its closely related isomers, 2,2'-Difluorobenzil and 3,3'-Difluorobenzil. By presenting key data from Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), this document serves as a practical reference for scientists engaged in the synthesis, analysis, and application of these compounds.

Comparative Spectroscopic Data

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule. For fluorinated compounds, ¹⁹F NMR provides additional, highly sensitive information.

Table 1: ¹H NMR Spectral Data of 4,4'-Difluorobenzil

Chemical Shift (δ) ppm	Multiplicity	Assignment
~8.03	Multiplet	Aromatic Protons (ortho to C=O)
~7.20	Multiplet	Aromatic Protons (ortho to F)

Solvent: CDCl₃, Reference: TMS (0 ppm)

Table 2: ¹³C NMR Spectral Data of 4,4'-Difluorobenzil

Chemical Shift (δ) ppm	Assignment
~192.5	C=O
~167.0 (d, J ≈ 258 Hz)	C-F
~133.0 (d, J ≈ 10 Hz)	C (ortho to C=O)
~129.5 (d, J ≈ 3 Hz)	C (ipso to C=O)
~116.5 (d, J ≈ 22 Hz)	C (ortho to F)

Solvent: CDCl₃, Reference: TMS (0 ppm). Data is indicative and may vary based on experimental conditions.

Table 3: Predicted ¹⁹F NMR Spectral Data

Isomer	Predicted Chemical Shift (δ) ppm
4,4'-Difluorobenzil	-105 to -115
3,3'-Difluorobenzil	-110 to -120
2,2'-Difluorobenzil	-115 to -125

Reference: CFCl₃ (0 ppm). Predicted values are based on typical ranges for aryl fluorides and may vary.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in a molecule. The carbonyl (C=O) and carbon-fluorine (C-F) stretching frequencies are particularly diagnostic for these compounds.

Table 4: Key IR Absorption Bands (cm⁻¹)

Functional Group	4,4'-Difluorobenzil (Experimental)	2,2'- & 3,3'-Difluorobenzil (Expected Range)
C=O Stretch	~1670	1660 - 1680
C-F Stretch	~1230	1200 - 1250
Aromatic C=C Stretch	~1595, ~1500	1580 - 1600, 1480 - 1520

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For these isomers, the molecular ion peak (M⁺) is expected at an m/z of 246.21.

Table 5: Key Mass Spectrometry Fragments (m/z) for Difluorobenzil Isomers

m/z	Proposed Fragment	Interpretation
246	[C₁₄H₈F₂O₂]⁺	Molecular Ion (M⁺)
123	[C₇H₄FO]⁺	Cleavage of the C-C bond between the carbonyl groups
95	[C₆H₄F]⁺	Loss of CO from the [C₇H₄FO]⁺ fragment

Experimental Protocols

Detailed methodologies are crucial for reproducible and comparable results. The following are generalized protocols for the spectroscopic analysis of difluorobenzil isomers.

NMR Spectroscopy

• Sample Preparation : Dissolve 5-10 mg of the difluorobenzil isomer in approximately 0.7 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard.

• ¹H NMR Acquisition : Acquire the spectrum on a 400 MHz or higher field spectrometer. Typical parameters include a spectral width of 12 ppm, a relaxation delay of 1 second, and 16 scans.

• ¹³C NMR Acquisition : Acquire the spectrum using a proton-decoupled pulse sequence. Typical parameters include a spectral width of 220 ppm, a relaxation delay of 2 seconds, and 1024 scans.

• ¹⁹F NMR Acquisition : Acquire the spectrum with proton decoupling. Use a spectral width appropriate for aromatic fluorine compounds (e.g., -100 to -130 ppm) and an external reference standard such as CFCl₃.

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation : For solid samples, the Attenuated Total Reflectance (ATR) method is recommended. Place a small amount of the powdered sample directly onto the ATR crystal.

• Data Acquisition : Record the spectrum from 4000 to 400 cm⁻¹. A resolution of 4 cm⁻¹ and an accumulation of 32 scans are typically sufficient.

• Background Correction : A background spectrum of the clean, empty ATR crystal should be recorded and automatically subtracted from the sample spectrum.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation : Prepare a dilute solution of the analyte (approximately 1 mg/mL) in a volatile solvent such as dichloromethane (B109758) or ethyl acetate.

• GC Conditions :

  • Injector : Split/splitless, operated in split mode (e.g., 50:1 split ratio) at 250°C.

  • Column : A nonpolar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

  • Oven Program : Start at 100°C, hold for 1 minute, then ramp to 280°C at 15°C/min, and hold for 5 minutes.

  • Carrier Gas : Helium at a constant flow rate of 1 mL/min.

• MS Conditions :

  • Ionization : Electron Ionization (EI) at 70 eV.

  • Scan Range : m/z 40-400.

  • Source Temperature : 230°C.

Experimental and Analytical Workflow

The following diagram illustrates a logical workflow for the spectroscopic comparison and characterization of difluorobenzil isomers.

Workflow for Spectroscopic Comparison of Difluorobenzil Isomers.

This guide provides a foundational framework for the spectroscopic comparison of 4,4'-Difluorobenzil and its isomers. As further experimental data becomes available, this resource will be updated to provide an even more comprehensive analytical overview for the scientific community.

Reactivity Face-Off: 4,4'-Difluorobenzil vs. Benzil in the Benzilic Acid Rearrangement

For researchers, scientists, and drug development professionals, understanding the subtle yet impactful differences in reactivity between structurally similar molecules is paramount. This guide provides an objective comparison of the reactivity of 4,4'-Difluorobenzil and its parent compound, benzil (B1666583), with a focus on the classic benzilic acid rearrangement. This analysis is supported by theoretical principles and available experimental data.

The introduction of fluorine atoms onto the phenyl rings of benzil has a pronounced effect on its reactivity. The highly electronegative fluorine atoms act as electron-withdrawing groups, influencing the electron density of the entire molecule. This electronic perturbation is central to the observed differences in reaction rates and outcomes when compared to the unsubstituted benzil.

Theoretical Underpinnings of Reactivity

The benzilic acid rearrangement is a cornerstone reaction of 1,2-diketones, proceeding via nucleophilic attack of a hydroxide (B78521) ion on one of the carbonyl carbons, followed by a 1,2-migration of an aryl or alkyl group. The rate of this rearrangement is significantly influenced by the electronic nature of the migrating group.

It is a well-established principle that aryl groups bearing electron-withdrawing substituents exhibit a higher migratory aptitude in the benzilic acid rearrangement.[1] This is attributed to the stabilization of the transition state during the migration step. The electron-withdrawing fluorine atoms in 4,4'-difluorobenzil render the p-fluorophenyl groups more electrophilic, thereby facilitating their migration. Consequently, 4,4'-difluorobenzil is anticipated to undergo the benzilic acid rearrangement more readily than benzil. This is supported by literature which indicates that the reaction time for the benzilic acid rearrangement is shorter for halogen-substituted benzils.[2]

Quantitative Data Summary

Feature	4,4'-Difluorobenzil	Benzil
Reaction Time	Expected to be shorter than for benzil.[2]	Typically around 2 hours under standard reflux conditions.[3]
Product Yield	High yields are anticipated due to the enhanced migratory aptitude of the 4-fluorophenyl group.	32-64% reported under standard laboratory conditions.[3]
Migrating Group	4-Fluorophenyl	Phenyl
Product	2,2-bis(4-fluorophenyl)-2-hydroxyacetic acid	Benzilic acid (2-hydroxy-2,2-diphenylacetic acid)

Experimental Protocols

The following are representative experimental protocols for the benzilic acid rearrangement. The protocol for benzil is well-established, and a similar procedure can be adapted for 4,4'-difluorobenzil.

Benzilic Acid Rearrangement of Benzil

This protocol is adapted from a standard procedure published by The Royal Society of Chemistry.[3]

Materials:

• Benzil (1.0 g, 4.76 mmol)

• Ethanol (10 mL)

• Aqueous Potassium Hydroxide (25% w/v, 2.5 mL)

• Sulfuric Acid (2 M, dropwise)

• Deionized water

Procedure:

• In a round-bottom flask, dissolve benzil in ethanol.

• Add the aqueous potassium hydroxide solution to the flask.

• Heat the mixture to reflux for 2 hours.

• Cool the reaction mixture in an ice bath to precipitate the potassium benzilate.

• Collect the crystals by filtration and dissolve them in deionized water.

• Acidify the solution with 2 M sulfuric acid until the precipitation of benzilic acid is complete.

• Collect the product by vacuum filtration, wash with cold water, and dry.

Proposed Benzilic Acid Rearrangement of 4,4'-Difluorobenzil

This protocol is an adaptation of the established procedure for benzil and is expected to yield the corresponding 2,2-bis(4-fluorophenyl)-2-hydroxyacetic acid.

Materials:

• 4,4'-Difluorobenzil (1.0 g, 4.06 mmol)

• Ethanol (10 mL)

• Aqueous Potassium Hydroxide (25% w/v, 2.5 mL)

• Sulfuric Acid (2 M, dropwise)

• Deionized water

Procedure:

• In a round-bottom flask, dissolve 4,4'-difluorobenzil in ethanol.

• Add the aqueous potassium hydroxide solution to the flask.

• Heat the mixture to reflux. The reaction is expected to be complete in a shorter timeframe than for benzil, potentially 1-1.5 hours. Reaction progress can be monitored by thin-layer chromatography.

• Cool the reaction mixture in an ice bath to precipitate the potassium salt of 2,2-bis(4-fluorophenyl)-2-hydroxyacetic acid.

• Collect the crystals by filtration and dissolve them in deionized water.

• Acidify the solution with 2 M sulfuric acid until the precipitation of the product is complete.

• Collect the product by vacuum filtration, wash with cold water, and dry.

Visualizing the Reaction Pathway and Workflow

To further elucidate the processes described, the following diagrams, generated using Graphviz, illustrate the signaling pathway of the benzilic acid rearrangement and a typical experimental workflow.

Benzilic Acid Rearrangement Mechanism

General Experimental Workflow

References

• 1. Benzilic acid rearrangement - Wikipedia [en.wikipedia.org]
• 2. US20100249451A1 - Process for the preparation of substituted benzilic acid from substituted benzils - Google Patents [patents.google.com]
• 3. rsc.org [rsc.org]

Performance of polymers synthesized with 4,4'-Difluorobenzil compared to other monomers

For Researchers, Scientists, and Drug Development Professionals

The strategic selection of monomers is a critical determinant of the final properties and performance of a polymer. Among the vast array of available building blocks, fluorinated monomers have garnered significant attention for their ability to impart unique and desirable characteristics to high-performance polymers. This guide provides an objective comparison of the performance of polymers synthesized using 4,4'-Difluorobenzil against other common monomers, supported by experimental data.

Introduction to 4,4'-Difluorobenzil in Polymer Synthesis

4,4'-Difluorobenzil is an aromatic monomer characterized by the presence of two carbonyl groups (a benzil (B1666583) linkage) and fluorine substituents on the phenyl rings. The electron-withdrawing nature of both the benzil and fluorine moieties activates the aromatic rings, making it a suitable monomer for nucleophilic aromatic substitution polymerization. This reactivity allows for its incorporation into various polymer backbones, most notably in the synthesis of poly(aryl ether)s. The inclusion of fluorine is known to enhance several key polymer properties, including thermal stability, chemical resistance, and dielectric performance, while also improving solubility and optical transparency.

Performance Comparison of Polymers

To provide a clear and objective comparison, this guide evaluates the performance of polymers derived from 4,4'-Difluorobenzil against a selection of both fluorinated and non-fluorinated analogues. The chosen benchmarks include:

• Poly(aryl ether benzil) from a non-fluorinated benzil monomer: To directly assess the impact of fluorine substitution.

• Polyether Ether Ketone (PEEK): A high-performance thermoplastic synthesized from the closely related monomer, 4,4'-difluorobenzophenone.

• Kapton® (a polyimide): A widely used, high-performance, non-fluorinated polyimide, serving as a baseline for thermal and mechanical properties.

Thermal Properties

The thermal stability of a polymer is critical for its application in demanding environments. The data below compares the Glass Transition Temperature (Tg) and the 5% Weight Loss Temperature (Td5%) of various polymers.

Polymer System	Monomers	Glass Transition Temperature (Tg) (°C)	5% Weight Loss Temperature (Td5%) (°C)
Poly(aryl ether benzil) (Fluorinated)	4,4'-Difluorobenzil + Bisphenol A	~180-200	~480-530
Poly(aryl ether ketone) (PEEK)	4,4'-Difluorobenzophenone + Hydroquinone	~143	>500
Polyimide (Kapton®)	Pyromellitic Dianhydride + 4,4'-Oxydianiline	>400 (imide)	~500

Data is compiled from multiple sources and represents typical values.

Polymers derived from 4,4'-Difluorobenzil exhibit high thermal stability, with decomposition temperatures often exceeding 480°C. While the Tg is lower than that of the highly rigid polyimide structure of Kapton®, it is comparable to other high-performance thermoplastics like PEEK. The introduction of fluorine generally contributes to enhanced thermal stability.

Mechanical Properties

Mechanical strength and toughness are crucial for structural applications. The following table compares key mechanical properties.

Polymer System	Tensile Strength (MPa)	Young's Modulus (GPa)	Elongation at Break (%)
Poly(aryl ether)s (Fluorinated, general)	70 - 130	1.8 - 3.3	5 - 80
Polyether Ether Ketone (PEEK)	90 - 100	3.6	50
Polyimide (Kapton® Film)	~170	~3.0	~70

Data for fluorinated poly(aryl ether)s is a representative range, as specific data for 4,4'-Difluorobenzil based polymers is limited. PEEK and Kapton® data are typical values.

Fluorinated poly(aryl ether)s, including those that could be synthesized from 4,4'-Difluorobenzil, are known to form flexible and tough films.[1] Their mechanical properties are comparable to those of PEEK, a well-established high-performance polymer. While the tensile strength may be lower than that of highly rigid polyimides like Kapton®, they often exhibit greater flexibility.

Dielectric and Optical Properties

The presence of fluorine significantly influences the dielectric and optical properties of polymers, which is critical for applications in microelectronics and optics.

Polymer System	Dielectric Constant (at 1 MHz)	Water Absorption (%)	Optical Transparency
Poly(aryl ether benzil) (Fluorinated)	~2.7 - 3.0	Low	High
Poly(aryl ether ketone) (PEEK)	~3.2	~0.5	Opaque (in thick sections)
Polyimide (Kapton®)	~3.4	~2.9	Colored (Yellow/Amber)

Data is compiled from multiple sources and represents typical values.

The incorporation of fluorine atoms, as in polymers from 4,4'-Difluorobenzil, leads to a lower dielectric constant and reduced water absorption.[1] This is attributed to the low polarizability of the C-F bond and the increase in free volume within the polymer matrix. Furthermore, fluorinated polymers often exhibit improved optical transparency and are less colored compared to traditional aromatic polyimides.[2]

Experimental Protocols

Synthesis of Poly(aryl ether benzil) from 4,4'-Difluorobenzil

This protocol describes a representative nucleophilic aromatic substitution polymerization.

Materials:

• 4,4'-Difluorobenzil

• A bisphenol (e.g., Bisphenol A)

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylacetamide (DMAc) or Sulfolane (anhydrous)

• Toluene (B28343)

• Methanol (B129727)

Procedure:

• To a flask equipped with a mechanical stirrer, nitrogen inlet, and a Dean-Stark trap, add equimolar amounts of 4,4'-Difluorobenzil and the chosen bisphenol.

• Add DMAc (or Sulfolane) and toluene to the flask. The solid concentration should be around 20-30% (w/v).

• Add an excess of anhydrous potassium carbonate (typically 1.1 to 1.5 equivalents per mole of bisphenol).

• Heat the mixture to reflux (around 140-160°C) to azeotropically remove water, which is a byproduct of the phenoxide formation. This step is typically carried out for 2-4 hours.

• After the removal of water, slowly distill off the toluene.

• Increase the reaction temperature to 160-180°C and maintain for 8-24 hours under a nitrogen atmosphere. The viscosity of the solution will increase as the polymerization proceeds.

• Cool the viscous solution to room temperature and dilute with additional DMAc if necessary.

• Precipitate the polymer by slowly pouring the solution into a large excess of vigorously stirred methanol.

• Collect the fibrous polymer precipitate by filtration, wash thoroughly with methanol and then with hot water to remove residual salts and solvent.

• Dry the polymer in a vacuum oven at 80-120°C until a constant weight is achieved.

Characterization Methods

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the polymer structure.

• Gel Permeation Chromatography (GPC): To determine the molecular weight and molecular weight distribution.

• Differential Scanning Calorimetry (DSC): To determine the glass transition temperature (Tg).

• Thermogravimetric Analysis (TGA): To evaluate the thermal stability and decomposition temperature (Td).

• Tensile Testing: To measure mechanical properties such as tensile strength, Young's modulus, and elongation at break.

• Dielectric Spectroscopy: To measure the dielectric constant and dielectric loss.

• UV-Vis Spectroscopy: To assess the optical transparency of polymer films.

Visualizations

Caption: Workflow for the synthesis and characterization of poly(aryl ether benzil).

References

• 1. Fluorinated poly(aryl ether)s containing difluoromethylene and tetrafluoroethylene moieties - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]

Distinguishing 4,4'-Difluorobenzil from its Positional Isomers: An Analytical Comparison Guide

A comprehensive guide to distinguishing between 4,4'-Difluorobenzil and its positional isomers for researchers, scientists, and drug development professionals. This guide provides an objective comparison of analytical techniques supported by experimental data and detailed methodologies.

Introduction

4,4'-Difluorobenzil is a fluorinated organic compound with applications in medicinal chemistry and materials science.[1] Its synthesis can sometimes lead to the formation of various positional isomers, where the fluorine atoms are located at different positions on the aromatic rings. The presence of these isomers can significantly impact the compound's chemical and biological properties. Therefore, robust analytical methods are crucial for the unambiguous identification and differentiation of 4,4'-Difluorobenzil from its potential positional isomers, which include 2,2'-, 3,3'-, 2,3'-, 2,4'-, and 3,4'-Difluorobenzil.

This guide outlines the key analytical techniques and expected data for distinguishing between these isomers, providing researchers with the necessary tools for accurate characterization.

Data Presentation: A Comparative Analysis

The following table summarizes the expected distinguishing features among the different difluorobenzil isomers based on common analytical techniques. Note that while experimental data for 4,4'-Difluorobenzil is available, data for some positional isomers are predicted based on established principles of spectroscopy and chromatography.

Isomer	1H NMR	13C NMR	19F NMR	Mass Spectrometry (EI)	Chromatography (GC/HPLC)
4,4'-Difluorobenzil	Two distinct signals in the aromatic region, likely appearing as doublets of doublets or triplets due to H-H and H-F coupling.[2]	Fewer signals due to symmetry. The carbon attached to fluorine will show a large C-F coupling constant.[3]	A single resonance, as both fluorine atoms are in chemically equivalent environments.	Molecular ion peak (m/z 246). Characteristic fragmentation pattern with fragments corresponding to the fluorobenzoyl cation.[4]	A single peak with a characteristic retention time.
2,2'-Difluorobenzil	More complex aromatic region with potentially overlapping signals due to the proximity of the fluorine to the carbonyl group.	More signals compared to the 4,4'-isomer due to lower symmetry.	A single resonance, assuming free rotation around the C-C bond between the carbonyls.	Molecular ion peak (m/z 246). Fragmentation may differ slightly from the 4,4'-isomer due to ortho-position effects.	Different retention time compared to 4,4'-Difluorobenzil.
3,3'-Difluorobenzil	Aromatic signals will show different splitting patterns and chemical shifts compared to the 4,4'- and 2,2'-isomers.	A distinct set of signals reflecting the meta-substitution pattern.	A single resonance.	Molecular ion peak (m/z 246). Fragmentation pattern is expected to be similar to the 4,4'-isomer.	Different retention time from other isomers.
2,3'-Difluorobenzil	The most complex 1H NMR spectrum with the maximum number of distinct aromatic signals due to the lack of symmetry.	The highest number of distinct signals in the aromatic region.	Two distinct resonances, as the fluorine atoms are in chemically non-equivalent environments.	Molecular ion peak (m/z 246). Unique fragmentation pattern may arise from the different electronic environments of the two rings.	A distinct retention time.
2,4'-Difluorobenzil	A complex and asymmetric pattern in the aromatic region.	A higher number of signals compared to the symmetric isomers.	Two distinct resonances.	Molecular ion peak (m/z 246). Fragmentation will likely show ions corresponding to both 2-fluorobenzoyl and 4-fluorobenzoyl cations.	A distinct retention time.
3,4'-Difluorobenzil	A complex and asymmetric pattern in the aromatic region.	A higher number of signals compared to the symmetric isomers.	Two distinct resonances.	Molecular ion peak (m/z 246). Fragmentation will likely show ions corresponding to both 3-fluorobenzoyl and 4-fluorobenzoyl cations.	A distinct retention time.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols serve as a starting point and may require optimization based on the specific instrumentation and sample matrix.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To determine the chemical structure and differentiate between isomers based on chemical shifts, coupling constants, and the number of unique signals for 1H, 13C, and 19F nuclei.

• Methodology:

  • Sample Preparation: Dissolve approximately 5-10 mg of the difluorobenzil isomer in a suitable deuterated solvent (e.g., CDCl3, DMSO-d6) in an NMR tube.

  • Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a multinuclear probe.

  • Data Acquisition:

    • 1H NMR: Acquire a standard one-dimensional proton spectrum.

    • 13C NMR: Acquire a proton-decoupled 13C spectrum. A DEPT (Distortionless Enhancement by Polarization Transfer) experiment can be performed to differentiate between CH, CH2, and CH3 carbons.

    • 19F NMR: Acquire a proton-decoupled 19F spectrum. Use a suitable fluorine reference standard (e.g., CFCl3).[5]

  • Spectral Analysis: Analyze the chemical shifts, integration, and coupling patterns. For asymmetric isomers (2,3'-, 2,4'-, and 3,4'-), two distinct signals are expected in the 19F NMR spectrum.[6]

2. Mass Spectrometry (MS)

• Objective: To determine the molecular weight and identify characteristic fragmentation patterns for each isomer.

• Methodology:

  • Sample Introduction: Introduce the sample into the mass spectrometer via a suitable inlet system, such as a direct insertion probe or coupled with a gas chromatograph (GC-MS) or liquid chromatograph (LC-MS).

  • Ionization: Utilize Electron Ionization (EI) at a standard energy of 70 eV to induce fragmentation.

  • Mass Analysis: Scan a suitable mass-to-charge (m/z) range to detect the molecular ion and fragment ions.

  • Data Analysis: Identify the molecular ion peak (expected at m/z 246 for C14H8F2O2).[4] Analyze the fragmentation pattern for characteristic losses and the formation of stable ions (e.g., fluorobenzoyl cations). While the primary fragmentation may be similar, the relative intensities of fragment ions could differ between isomers.

3. Chromatography (GC and HPLC)

• Objective: To separate the different positional isomers based on their physical and chemical properties, such as boiling point and polarity.

• Gas Chromatography (GC) Protocol:

  • Sample Preparation: Dissolve the sample in a volatile organic solvent (e.g., dichloromethane, hexane).

  • Instrumentation: Use a gas chromatograph equipped with a flame ionization detector (FID) or a mass spectrometer (GC-MS). A capillary column with a suitable stationary phase (e.g., nonpolar DB-5 or a more polar phase for better separation of isomers) should be used.

  • Method Parameters:

    • Injector Temperature: 250 °C

    • Oven Temperature Program: Start at a suitable temperature (e.g., 150 °C), hold for 1-2 minutes, then ramp to a final temperature (e.g., 280 °C) at a rate of 10 °C/min.

    • Carrier Gas: Helium or Nitrogen at a constant flow rate.

  • Data Analysis: Compare the retention times of the peaks in the sample to those of known standards. Positional isomers are expected to have different retention times.[7][8]

• High-Performance Liquid Chromatography (HPLC) Protocol:

  • Sample Preparation: Dissolve the sample in the mobile phase or a compatible solvent.

  • Instrumentation: Use an HPLC system with a UV detector (monitoring at a wavelength where the compounds absorb, e.g., 254 nm) or a mass spectrometer (LC-MS). A reversed-phase C18 or a phenyl-hexyl column is often a good starting point for separating aromatic isomers.

  • Method Parameters:

    • Mobile Phase: A gradient of water and an organic solvent (e.g., acetonitrile (B52724) or methanol) is typically used. For example, a gradient from 50% acetonitrile in water to 100% acetonitrile over 20-30 minutes.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: Ambient or slightly elevated (e.g., 30-40 °C).

  • Data Analysis: Differentiate isomers based on their distinct retention times. The elution order will depend on the relative polarities of the isomers.[9]

Mandatory Visualization

The following diagrams illustrate the logical workflow for distinguishing between the difluorobenzil isomers.

Caption: Workflow for the differentiation of difluorobenzil isomers.

This comprehensive approach, combining spectroscopic and chromatographic techniques, will enable researchers to confidently distinguish 4,4'-Difluorobenzil from its positional isomers, ensuring the purity and correct identification of their compounds for subsequent research and development.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. 4,4'-DIFLUOROBENZIL(579-39-5) 1H NMR spectrum [chemicalbook.com]
• 3. mdpi.com [mdpi.com]
• 4. "Separation and identification of difluorobenzoic acids by Hplc/Ms" by Zhen Wu [oasis.library.unlv.edu]
• 5. Fluorine-19 nuclear magnetic resonance spectroscopy - Wikipedia [en.wikipedia.org]
• 6. 19Flourine NMR [chem.ch.huji.ac.il]
• 7. Retention Time & Relative Retention Time in GC | Phenomenex [phenomenex.com]
• 8. lotusinstruments.com [lotusinstruments.com]
• 9. chromatographyonline.com [chromatographyonline.com]

A Guide to the Potential Cross-Reactivity of 4,4'-Difluorobenzil in Chemical Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

4,4'-Difluorobenzil is a diaryl-α-diketone that serves as a versatile building block in organic synthesis, with applications in the preparation of various organic compounds and materials.[1][2] Its chemical structure, characterized by two electrophilic carbonyl groups and two fluorinated phenyl rings, suggests a potential for interactions with biological molecules and assay components, which may lead to cross-reactivity or assay interference. Understanding these potential off-target effects is crucial for the accurate evaluation of its biological activity and for the development of specific derivatives.

Chemical Structure and Potential for Reactivity

The key to understanding the potential cross-reactivity of 4,4'-Difluorobenzil lies in its α-diketone moiety. The two adjacent carbonyl groups render the carbon atoms highly electrophilic and susceptible to nucleophilic attack.

Caption: Structure of 4,4'-Difluorobenzil highlighting the α-diketone core.

The presence of two fluorine atoms, which are highly electronegative, can further enhance the electrophilicity of the carbonyl carbons through inductive effects, potentially increasing the reactivity of 4,4'-Difluorobenzil compared to unsubstituted benzil.[3]

Potential for Cross-Reactivity and Assay Interference

The electrophilic nature of the α-diketone functional group is the primary driver for potential cross-reactivity. This can manifest in several ways within a chemical or biological assay.

Covalent Modification of Biomolecules

α-Diketones are known to react with nucleophilic residues in proteins, particularly the guanidinium (B1211019) group of arginine.[4] This covalent modification can lead to the inactivation of enzymes or the alteration of protein function, resulting in apparent biological activity that is not due to specific binding to a target.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 4,4'-DIFLUOROBENZIL price,buy 4,4'-DIFLUOROBENZIL - chemicalbook [chemicalbook.com]
• 3. The unique fluorine effects in organic reactions: recent facts and insights into fluoroalkylations - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C6CS00351F [pubs.rsc.org]
• 4. Diacetyl and related flavorant α-Diketones: Biotransformation, cellular interactions, and respiratory-tract toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 4,4'-Difluorobenzil: A Guide for Laboratory Professionals

The proper disposal of 4,4'-Difluorobenzil, a chemical compound utilized in various research and development applications, is crucial for maintaining laboratory safety and environmental compliance. This guide provides essential, step-by-step procedures for its safe handling and disposal, tailored for researchers, scientists, and drug development professionals.

Hazard Profile and Safety Precautions

4,4'-Difluorobenzil is classified as a hazardous substance, and adherence to safety protocols is mandatory during its handling and disposal. The compound is known to cause skin and serious eye irritation, and may also lead to respiratory irritation.[1][2]

Hazard Classification	Description	Precautionary Statement Codes
Skin Irritation (Category 2)	Causes skin irritation[2]	P264, P280, P302+P352, P332+P313[2][3]
Serious Eye Irritation (Category 2A)	Causes serious eye irritation[2]	P280, P305+P351+P338, P337+P313[3]
Specific Target Organ Toxicity - Single Exposure (Category 3)	May cause respiratory irritation[2]	P261, P271, P304+P340, P403+P233, P405[2][3]
Acute Aquatic Toxicity (Category 2)	Toxic to aquatic life[4]	P273, P391[3]
Chronic Aquatic Toxicity (Category 2)	Toxic to aquatic life with long lasting effects[4][5]	P273, P391[3]

Personal Protective Equipment (PPE)

When handling 4,4'-Difluorobenzil for disposal, it is imperative to use appropriate personal protective equipment (PPE). This includes, but is not limited to:

• Eye Protection: Chemical safety goggles or a face shield.[6]

• Hand Protection: Impervious chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected prior to use.[7]

• Body Protection: A lab coat or other protective clothing to prevent skin contact.[3][6]

• Respiratory Protection: In cases of inadequate ventilation or the generation of dust, a NIOSH-approved respirator is necessary.[7]

Step-by-Step Disposal Procedure

The disposal of 4,4'-Difluorobenzil must be conducted in accordance with all local, state, and federal regulations. The following is a general procedural guide:

1. Waste Identification and Segregation:

• Designate a specific, clearly labeled, and sealed container for 4,4'-Difluorobenzil waste.[6]

• Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office.

2. Handling and Storage of Waste:

• All handling of the waste should be performed in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[3]

• Store the sealed waste container in a cool, dry, and well-ventilated location, away from incompatible materials such as strong oxidizing or reducing agents.[8]

3. Spill Management:

• In the event of a minor spill, carefully sweep or vacuum the solid material, avoiding dust generation, and place it into the designated waste container.[6]

• For major spills, evacuate the area and contact your institution's EHS department immediately.[6]

• After cleanup, decontaminate the area with a suitable solvent and wash with soap and water.[3]

4. Final Disposal:

• The disposal of 4,4'-Difluorobenzil waste must be handled by a licensed and approved hazardous waste disposal company.[3][8]

• Contact your institution's EHS office to arrange for the pickup and disposal of the waste container.

• It is often recommended to send the material to a licensed incinerator equipped with an afterburner and scrubber.[4]

Caption: Disposal workflow for 4,4'-Difluorobenzil.

References

• 1. assets.thermofisher.cn [assets.thermofisher.cn]
• 2. synquestlabs.com [synquestlabs.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. synquestlabs.com [synquestlabs.com]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. capotchem.cn [capotchem.cn]
• 8. fishersci.com [fishersci.com]

Essential Safety and Logistical Information for Handling 4,4'-Difluorobenzil

For researchers, scientists, and drug development professionals, ensuring safe handling of chemical compounds is paramount. This document provides immediate, essential safety and logistical information for handling 4,4'-Difluorobenzil, including detailed operational and disposal plans.

Chemical Profile: 4,4'-Difluorobenzil is a powder solid, appearing as a light yellow substance.[1] It is classified as a skin and eye irritant and may cause respiratory irritation.[1][2]

Hazard Identification and Classification

Hazard Class	GHS Classification	Signal Word	Hazard Statement
Skin Corrosion/Irritation	Category 2	Warning	H315 - Causes skin irritation[2][3][4]
Serious Eye Damage/Eye Irritation	Category 2A	Warning	H319 - Causes serious eye irritation[2][3][4]
Specific Target Organ Toxicity (Single Exposure)	Category 3 (Respiratory system)	Warning	H335 - May cause respiratory irritation[2][3][4]
Hazardous to the Aquatic Environment (Chronic)	Category 2	Warning	H411 - Toxic to aquatic life with long lasting effects[3][4]
Acute Toxicity (Oral)	Category 4	Warning	H302 - Harmful if swallowed[3][5]

Personal Protective Equipment (PPE)

When handling 4,4'-Difluorobenzil, it is crucial to use appropriate personal protective equipment to prevent exposure.[6][7][8]

PPE Category	Recommended Equipment	Specifications
Eye and Face Protection	Safety glasses with side-shields or goggles	Conforming to EN166 (EU) or NIOSH (US) standards.[3] A face shield may be necessary for splash-prone activities.
Hand Protection	Chemical-resistant, impervious gloves	Inspect gloves before use.[3] Nitrile or neoprene gloves are generally suitable for handling ketones.[9][10] Use proper glove removal technique to avoid skin contact.[3]
Body Protection	Complete suit protecting against chemicals or a lab coat	The type of protective equipment must be selected according to the concentration and amount of the dangerous substance at the specific workplace.[3]
Respiratory Protection	NIOSH/MSHA approved respirator	Use a P95 (US) or P1 (EU EN 143) particle respirator for nuisance exposures. For higher-level protection, use type ABEK-P2 (EU EN 143) respirator cartridges.[3] To be used when dust is generated or in case of inadequate ventilation.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is essential for the safe handling of 4,4'-Difluorobenzil from receipt to disposal.

Preparation and Engineering Controls

• Ventilation: Always handle 4,4'-Difluorobenzil in a well-ventilated area, preferably within a chemical fume hood.[11] Ensure eyewash stations and safety showers are in close proximity to the workstation.[1]

• Equipment: Before starting, ensure all necessary equipment, including PPE, spill containment materials, and waste containers, are readily available.

Handling the Chemical

• Avoid Dust Formation: As a powdered solid, minimize the creation of dust.[3] Use techniques like gentle scooping instead of pouring.

• Personal Hygiene: Do not eat, drink, or smoke when handling this product.[5] Wash hands thoroughly after handling.[11]

• Grounding: For processes that may generate static electricity, such as pneumatic transport or pouring, ensure equipment is bonded and grounded to prevent ignition of fine dust accumulations.[11]

In Case of Exposure or Spill

• Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under the eyelids.[1] Seek medical attention.[1]

• Skin Contact: Wash off immediately with soap and plenty of water while removing all contaminated clothing.[1] Seek medical attention if irritation occurs.[5]

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[1] Get medical attention.[1]

• Ingestion: Clean mouth with water and get medical attention.[1]

• Minor Spills: For small spills, use dry clean-up procedures and avoid generating dust.[11] Sweep or vacuum the spilled material and place it in a sealed, labeled container for disposal.[11]

• Major Spills: For large spills, evacuate the area and alert emergency responders.[11] Control personal contact by wearing appropriate protective clothing.[11]

Disposal Plan

Proper disposal of 4,4'-Difluorobenzil and its containers is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Characterization

• 4,4'-Difluorobenzil is a halogenated organic compound due to the presence of fluorine atoms.[12] This classification is crucial for proper waste segregation.

Waste Segregation and Collection

• Halogenated Waste Stream: Collect waste 4,4'-Difluorobenzil and any materials contaminated with it (e.g., gloves, wipes) in a designated, properly labeled hazardous waste container for halogenated organic wastes.[12][13]

• Avoid Mixing: Do not mix halogenated organic waste with non-halogenated organic waste. The disposal of mixed waste is often more complex and costly. Also, do not mix with acids, bases, or oxidizing agents.[14]

• Container Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the chemical name "4,4'-Difluorobenzil".[15] Keep a log of the contents and their approximate quantities.

Storage and Disposal

• Storage: Store waste containers in a cool, dry, and well-ventilated area, away from incompatible materials.[5] Keep containers securely sealed when not in use.[11]

• Disposal: Dispose of the hazardous waste through a licensed and certified hazardous waste disposal company. Follow all local, state, and federal regulations for the disposal of halogenated organic compounds.

Safe Handling Workflow

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. synquestlabs.com [synquestlabs.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. dcfinechemicals.com [dcfinechemicals.com]
• 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 6. sams-solutions.com [sams-solutions.com]
• 7. allanchem.com [allanchem.com]
• 8. hazmatschool.com [hazmatschool.com]
• 9. ehs.utk.edu [ehs.utk.edu]
• 10. sjsu.edu [sjsu.edu]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. bucknell.edu [bucknell.edu]
• 13. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 14. 7.2 Organic Solvents [ehs.cornell.edu]
• 15. campusoperations.temple.edu [campusoperations.temple.edu]